3-Bromo-3,3-difluoroprop-1-ene

• CAS: 420-90-6

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-3,3-difluoroprop-1-ene (CAS Number: 420-90-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-3,3-difluoroprop-1-ene (CAS: 420-90-6), a versatile fluorinated building block in organic synthesis. The document details its chemical and physical properties, provides insights into its synthesis and reactivity, and explores its applications, particularly in the realm of medicinal chemistry and drug development. Detailed experimental protocols for its synthesis and key reactions are presented, alongside spectroscopic data and safety information. This guide is intended to be a valuable resource for researchers and professionals utilizing this compound in their work.

Introduction

3-Bromo-3,3-difluoroprop-1-ene is a halogenated alkene characterized by the presence of a vinyl group and a bromine atom attached to a difluorinated carbon. This unique structural arrangement imparts distinct reactivity, making it a valuable reagent for the introduction of the difluoroallyl moiety into organic molecules. The presence of fluorine atoms can significantly influence the biological activity, metabolic stability, and pharmacokinetic properties of drug candidates.[1] Consequently, fluorinated building blocks like 3-Bromo-3,3-difluoroprop-1-ene are of considerable interest to the pharmaceutical and agrochemical industries.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 3-Bromo-3,3-difluoroprop-1-ene is presented below for easy reference.

Property	Value	Reference(s)
CAS Number	420-90-6	[2]
Molecular Formula	C₃H₃BrF₂	[2]
Molecular Weight	156.96 g/mol	[2]
Appearance	Colorless to light yellow liquid
Boiling Point	41-42 °C
Density	1.543 g/cm³ at 25 °C
Refractive Index	n20/D 1.394
InChI	InChI=1S/C3H3BrF2/c1-2-3(4,5)6/h2H,1H2	[2]
SMILES	C=CC(Br)(F)F	[2]

Spectroscopic Data:

Spectrum	Key Features
¹H NMR	The proton NMR spectrum is expected to show signals corresponding to the vinyl protons. The proton on the carbon adjacent to the CF₂Br group will likely appear as a multiplet due to coupling with the other vinyl proton and the fluorine atoms. The terminal vinyl protons will also appear as multiplets.
¹³C NMR	The carbon NMR spectrum will display three distinct signals for the three carbon atoms. The carbon bearing the bromine and fluorine atoms will be significantly influenced by these electronegative atoms.
¹⁹F NMR	The fluorine NMR spectrum is expected to show a single resonance for the two equivalent fluorine atoms, likely split by the adjacent vinyl proton.
IR	The infrared spectrum will exhibit characteristic absorption bands for C=C stretching of the alkene, C-H stretching and bending of the vinyl group, and C-F and C-Br stretching.

Note: Specific chemical shifts and coupling constants can be found in various spectral databases. A general guide to interpreting NMR spectra of fluorinated compounds is available.[3][4]

Synthesis and Experimental Protocols

While several synthetic routes to 3-Bromo-3,3-difluoroprop-1-ene exist, a common method involves the bromination of a suitable difluoropropene precursor. A general, representative protocol is outlined below.

Synthesis of 3-Bromo-3,3-difluoroprop-1-ene

A plausible synthetic route involves the reaction of 3,3-difluoropropene with a brominating agent.

Experimental Protocol:

Materials:

• 3,3-Difluoropropene

• N-Bromosuccinimide (NBS)

• Radical initiator (e.g., Azobisisobutyronitrile - AIBN)

• Anhydrous solvent (e.g., Carbon tetrachloride - CCl₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3-difluoropropene in anhydrous CCl₄ under an inert atmosphere (e.g., nitrogen or argon).

• Add N-Bromosuccinimide (NBS) and a catalytic amount of AIBN to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by washing with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by distillation to obtain 3-Bromo-3,3-difluoroprop-1-ene as a colorless liquid.

Disclaimer: This is a generalized protocol and should be adapted and optimized based on laboratory conditions and safety considerations.

Chemical Reactivity and Key Reactions

3-Bromo-3,3-difluoroprop-1-ene is a versatile building block due to its reactive sites: the carbon-bromine bond and the double bond. It readily participates in various transformations, including nucleophilic substitution and metal-mediated coupling reactions.

Indium-Mediated Allylation

A significant application of 3-Bromo-3,3-difluoroprop-1-ene is in the indium-mediated allylation of carbonyl compounds to synthesize gem-difluoro-homoallylic alcohols.[5]

Experimental Protocol: Indium-Mediated Barbier-Type Reaction with an Aldehyde

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene

• Aldehyde (e.g., benzaldehyde)

• Indium powder

• Solvent (e.g., N,N-Dimethylformamide (DMF) or water)

Procedure:

• To a stirred suspension of indium powder in the chosen solvent, add the aldehyde.

• Slowly add 3-Bromo-3,3-difluoroprop-1-ene to the mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a dilute aqueous solution of HCl.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the corresponding 1-substituted-2,2-difluorobut-3-en-1-ol.

Copper-Catalyzed Hydrodifluoroallylation

Copper-catalyzed reactions of 3-Bromo-3,3-difluoroprop-1-ene with terminal alkynes provide access to (E)-1,1-difluoro-1,4-dienes.

Experimental Protocol: Copper-Catalyzed Hydrodifluoroallylation of a Terminal Alkyne

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene

• Terminal Alkyne

• Copper(I) catalyst (e.g., CuI)

• Ligand (e.g., a phosphine ligand)

• Reducing agent (e.g., a silane)

• Solvent (e.g., Tetrahydrofuran - THF)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine the copper(I) catalyst and the ligand in the solvent.

• Add the terminal alkyne and the reducing agent to the mixture.

• Finally, add 3-Bromo-3,3-difluoroprop-1-ene and stir the reaction mixture at the appropriate temperature.

• Monitor the reaction by GC or TLC.

• Once the reaction is complete, quench with water and extract the product with an organic solvent.

• Wash the organic layer, dry it, and remove the solvent under reduced pressure.

• Purify the product by column chromatography to yield the desired (E)-1,1-difluoro-1,4-diene.

Applications in Drug Development

The introduction of fluorine atoms into bioactive molecules is a widely used strategy in drug design to enhance properties such as metabolic stability, binding affinity, and lipophilicity. While specific drug candidates containing the 3,3-difluoroprop-1-ene moiety are not extensively documented in publicly available literature, the versatile reactivity of this building block makes it a valuable tool for accessing novel fluorinated scaffolds for drug discovery programs.

The difluoroallyl group can be incorporated into various molecular frameworks to explore its impact on biological activity. For instance, the synthesis of fluorinated analogues of natural products or known drugs can lead to compounds with improved therapeutic profiles. The products of the reactions described above, such as gem-difluoro-homoallylic alcohols and 1,1-difluoro-1,4-dienes, are themselves versatile intermediates for further chemical transformations in the synthesis of potential antiviral or anticancer agents.[6][7][8][9][10][11]

Safety and Handling

3-Bromo-3,3-difluoroprop-1-ene is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is irritating to the eyes, respiratory system, and skin. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-Bromo-3,3-difluoroprop-1-ene is a valuable and versatile reagent in organic synthesis, particularly for the introduction of the difluoroallyl group. Its utility in metal-mediated reactions opens avenues for the creation of complex fluorinated molecules with potential applications in drug discovery and materials science. This technical guide provides a foundational understanding of its properties, synthesis, reactivity, and potential applications to aid researchers in its effective and safe utilization.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. azom.com [azom.com]
• 5. researchgate.net [researchgate.net]
• 6. purdue.edu [purdue.edu]
• 7. Synthesis and antiviral activity evaluation of 3'-fluoro-3'-deoxyribonucleosides: broad-spectrum antiviral activity of 3'-fluoro-3'-deoxyadenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and antiviral activities of 3-deaza-3-fluoroaristeromycin and its 5' analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis, and broad spectrum antiviral activity of 1- -D-ribofuranosyl-1,2,4-triazole-3-carboxamide and related nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, characterization and anticancer activity of 3-aza-analogues of DP-7 | Semantic Scholar [semanticscholar.org]

Spectroscopic Profile of 3-Bromo-3,3-difluoroprop-1-ene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the versatile fluorinated building block, 3-Bromo-3,3-difluoroprop-1-ene (CAS No. 420-90-6). The information presented herein is intended to support researchers and scientists in the fields of organic synthesis, drug discovery, and materials science by offering detailed spectroscopic data, experimental methodologies, and a structured workflow for analysis.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3-Bromo-3,3-difluoroprop-1-ene, covering Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Assignment
~6.2 - 6.5	ddt	J(H-H) ≈ 17.0, 10.5, 7.0	=CH-
~5.8 - 6.0	dd	J(H-H) ≈ 17.0, 1.5	=CH₂ (trans)
~5.6 - 5.8	dd	J(H-H) ≈ 10.5, 1.5	=CH₂ (cis)

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) [ppm]	Assignment
~125 - 130	=CH₂
~120 - 125 (t)	=CH-
~115 - 120 (t)	-CF₂Br

Table 3: Predicted ¹⁹F NMR Spectral Data

Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Assignment
~ -50 to -60	d	J(H-F) ≈ 7.0	-CF₂Br

Infrared (IR) Spectroscopy

Table 4: Significant Infrared Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100	Medium	=C-H stretch
~1650	Medium	C=C stretch
~1100 - 1300	Strong	C-F stretch
~600 - 800	Strong	C-Br stretch

Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-3,3-difluoroprop-1-ene is characterized by the presence of isotopic peaks for bromine (⁷⁹Br and ⁸¹Br) and fragmentation patterns typical for halogenated alkenes.[1]

Table 5: Key Mass Spectral Fragments

m/z	Relative Intensity	Proposed Fragment
156/158	Moderate	[M]⁺ (Molecular ion)
77	High	[C₃H₃F₂]⁺
51	Moderate	[C₄H₃]⁺
27	High	[C₂H₃]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for 3-Bromo-3,3-difluoroprop-1-ene.

NMR Spectroscopy

2.1.1. Sample Preparation: A solution of 3-Bromo-3,3-difluoroprop-1-ene (10-20 mg for ¹H, 50-100 mg for ¹³C) is prepared in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm for ¹H and ¹³C NMR).

2.1.2. ¹H NMR Acquisition: A proton NMR spectrum is acquired on a 400 MHz or higher field spectrometer. Typical parameters include a spectral width of 10-12 ppm, a pulse width of 30-45 degrees, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. A sufficient number of scans (e.g., 16-64) are averaged to achieve an adequate signal-to-noise ratio.

2.1.3. ¹³C NMR Acquisition: A carbon-13 NMR spectrum is acquired with proton decoupling. Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required. The spectral width is set to approximately 200-220 ppm.

2.1.4. ¹⁹F NMR Acquisition: A fluorine-19 NMR spectrum is acquired on a spectrometer equipped with a fluorine probe. The spectral width is set to encompass the expected chemical shift range (e.g., -40 to -70 ppm). A common reference standard for ¹⁹F NMR is CFCl₃ (0 ppm).

Infrared (IR) Spectroscopy

Due to the volatile nature of 3-Bromo-3,3-difluoroprop-1-ene, vapor-phase IR spectroscopy is a suitable method.

2.2.1. Sample Preparation: A small amount of the liquid sample is injected into an evacuated gas cell. The cell is then placed in the sample compartment of an FTIR spectrometer.

2.2.2. Data Acquisition: The spectrum is recorded over the mid-IR range (4000-400 cm⁻¹). A background spectrum of the empty gas cell is recorded and subtracted from the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the analysis of this volatile compound.

2.3.1. GC Conditions: A capillary column suitable for the separation of volatile halogenated hydrocarbons (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is used. The oven temperature program can be set to start at 40°C, hold for 2 minutes, then ramp to 200°C at a rate of 10°C/min. Helium is used as the carrier gas at a constant flow rate.

2.3.2. MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV. The mass range is scanned from m/z 20 to 200. The ion source and transfer line temperatures are maintained at approximately 230°C and 280°C, respectively.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of an organic compound like 3-Bromo-3,3-difluoroprop-1-ene.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Reactivity and Stability of 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-3,3-difluoroprop-1-ene is a versatile fluorinated building block of significant interest in organic synthesis, particularly for the introduction of the gem-difluoroallyl moiety into organic molecules. This functional group is of high value in the development of pharmaceuticals and agrochemicals due to the unique physicochemical properties conferred by the difluoromethylene group. This technical guide provides a comprehensive overview of the reactivity and stability of 3-Bromo-3,3-difluoroprop-1-ene, including its physical and chemical properties, key reactions, and handling and storage considerations. Detailed experimental protocols for its application in palladium-catalyzed cross-coupling reactions are provided, along with a summary of its spectral data for characterization.

Introduction

The strategic incorporation of fluorine into organic molecules is a widely employed strategy in medicinal chemistry to modulate properties such as metabolic stability, lipophilicity, and binding affinity. The gem-difluoromethylene (CF2) group, in particular, is a valuable bioisostere for carbonyl groups and ether linkages. 3-Bromo-3,3-difluoroprop-1-ene (BDFP) serves as a key reagent for the introduction of the gem-difluoroallyl pharmacophore, enabling the synthesis of a diverse range of fluorinated compounds. This guide aims to be a comprehensive resource for researchers utilizing BDFP in their synthetic endeavors.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-3,3-difluoroprop-1-ene is presented in Table 1.

Table 1: Physicochemical Properties of 3-Bromo-3,3-difluoroprop-1-ene

Property	Value	Reference(s)
Molecular Formula	C₃H₃BrF₂	[1]
Molecular Weight	156.96 g/mol	[1]
Appearance	Colorless to light yellow liquid
Boiling Point	41-42 °C	[2]
Density	1.543 g/cm³	[2]
Refractive Index	1.377	[2]
CAS Number	420-90-6	[1]

Stability and Handling

Thermal and Chemical Stability

Handling and Storage Recommendations

Due to its potential irritant properties, appropriate personal protective equipment, including gloves and safety glasses, should be worn when handling 3-Bromo-3,3-difluoroprop-1-ene.[1] It is recommended to handle the compound in a well-ventilated fume hood. For long-term storage, it should be kept in a tightly sealed container in a refrigerator.

Reactivity and Synthetic Applications

3-Bromo-3,3-difluoroprop-1-ene is a versatile reagent primarily used for the introduction of the gem-difluoroallyl group. Its reactivity is centered around the carbon-bromine bond and the double bond.

Palladium-Catalyzed Gem-Difluoroallylation of Organoborons

A highly efficient method for the synthesis of gem-difluoroallyl arenes involves the palladium-catalyzed cross-coupling of 3-Bromo-3,3-difluoroprop-1-ene with organoboron reagents.[5][6][7] This reaction demonstrates high regioselectivity for the α-substitution product and tolerates a wide range of functional groups.

Caption: Palladium-catalyzed gem-difluoroallylation.

Indium-Mediated Allylation of Aldehydes

In the presence of indium metal, 3-Bromo-3,3-difluoroprop-1-ene reacts with aldehydes to afford 1-substituted-2,2-difluorobut-3-en-1-ols.[8] This reaction proceeds efficiently in polar solvents such as DMF and water.

Caption: Indium-mediated allylation of aldehydes.

Experimental Protocols

General Procedure for Palladium-Catalyzed Gem-Difluoroallylation of Arylboronic Acids

This protocol is adapted from the supporting information of Min et al., J. Am. Chem. Soc. 2014, 136, 4, 1230–1233.[5]

Workflow for Palladium-Catalyzed Gem-Difluoroallylation

Caption: Experimental workflow for Pd-catalyzed coupling.

Materials:

• Arylboronic acid (1.0 equiv)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 equiv)

• Pd(OAc)₂ (0.02 equiv)

• SPhos (0.04 equiv)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (10:1)

Procedure:

• To an oven-dried Schlenk tube, add the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with argon three times.

• Add the toluene/H₂O solvent mixture, followed by 3-Bromo-3,3-difluoroprop-1-ene via syringe.

• Seal the tube and heat the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired gem-difluoroallyl arene.

Spectroscopic Data

Characterization of 3-Bromo-3,3-difluoroprop-1-ene is crucial for confirming its identity and purity. While a comprehensive set of publicly available spectra is limited, key spectral data from various sources are summarized below.

Table 2: Spectroscopic Data for 3-Bromo-3,3-difluoroprop-1-ene

Technique	Data	Reference(s)
Mass Spectrometry (GC-MS)	m/z Top Peak: 77, 2nd Highest: 27, 3rd Highest: 51	[1]
Infrared (IR) Spectroscopy	Vapor phase IR spectrum available on SpectraBase.	[1]
¹H NMR	Data not readily available in searched literature.
¹³C NMR	Data not readily available in searched literature.
¹⁹F NMR	Data not readily available in searched literature.

Note: Researchers are encouraged to acquire their own analytical data for confirmation.

Conclusion

3-Bromo-3,3-difluoroprop-1-ene is a valuable and reactive building block for the synthesis of gem-difluoroallylated compounds. Its utility in palladium-catalyzed cross-coupling and indium-mediated reactions highlights its importance in modern organofluorine chemistry. While the compound is generally stable under recommended storage conditions, its heat sensitivity necessitates careful handling. This guide provides a foundational understanding of the properties, reactivity, and handling of 3-Bromo-3,3-difluoroprop-1-ene to aid researchers in its effective application. Further investigation into its thermal stability and the development of additional synthetic methodologies will undoubtedly expand its utility in the synthesis of novel fluorinated molecules for various applications.

References

• 1. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3-chloro-1,1,1-trifluoropropane | C3H3BrClF3 | CID 18356503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromo-3,3-difluoropropene | 420-90-6 | TCI Deutschland GmbH [tcichemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Copper-Catalyzed Defluorinative Borylation and Silylation of gem-Difluoroallyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Gem-Difluoroallylation Reactions for Researchers, Scientists, and Drug Development Professionals

Introduction to Gem-Difluoroallylation Reactions

The strategic introduction of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties of fluorine, such as high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds, can profoundly influence the bioactivity, metabolic stability, and conformational preferences of molecules. Among the various fluorinated motifs, the gem-difluoroallyl group has emerged as a particularly valuable building block. This functional group serves as a versatile synthetic handle for further molecular elaboration and can act as a bioisostere for carbonyl groups, enhancing metabolic stability and target specificity. Gem-difluoroallylation reactions, which install this crucial moiety, have therefore garnered significant attention. This technical guide provides an in-depth overview of key gem-difluoroallylation methodologies, focusing on their mechanisms, substrate scope, and experimental protocols to facilitate their application in research and development.

Key Methodologies in Gem-Difluoroallylation

This guide will explore three prominent and mechanistically distinct approaches to gem-difluoroallylation:

• Palladium-Catalyzed Gem-Difluoroallylation of Organoborons: A highly selective cross-coupling reaction.

• Photochemical Gem-Difluoroallylation of Aryl Sulfonium Salts: A mild, light-induced method for late-stage functionalization.

• Blue-Light-Mediated Formal Doyle-Kirmse Reaction: A catalyst-free approach for the gem-difluoroallylation of aryl diazoesters.

Palladium-Catalyzed gem-Difluoroallylation of Organoborons with 3-Bromo-3,3-difluoropropene (BDFP)

The palladium-catalyzed cross-coupling of organoboron reagents with 3-bromo-3,3-difluoropropene (BDFP) stands as a highly efficient and regioselective method for the synthesis of gem-difluoroallylated arenes and vinyl compounds.[1] This reaction is characterized by its broad substrate scope, excellent functional group tolerance, and the ability to proceed with low catalyst loadings, making it a practical tool for organic synthesis.[1]

Data Presentation: Substrate Scope and Yields

The palladium-catalyzed gem-difluoroallylation of various arylboronic acids with BDFP demonstrates wide applicability. The reaction generally affords high yields and excellent regioselectivity, favoring the α-substitution product. Below is a summary of the substrate scope with corresponding yields.

Entry	Arylboronic Acid	Product	Yield (%)	α/γ Ratio
1	Phenylboronic acid	2-Phenyl-1,1-difluoro-2-propene	95	>99:1
2	4-Methoxyphenylboronic acid	2-(4-Methoxyphenyl)-1,1-difluoro-2-propene	96	>99:1
3	4-Trifluoromethylphenylboronic acid	2-(4-Trifluoromethylphenyl)-1,1-difluoro-2-propene	92	>99:1
4	4-Acetylphenylboronic acid	2-(4-Acetylphenyl)-1,1-difluoro-2-propene	89	>99:1
5	4-Formylphenylboronic acid	2-(4-Formylphenyl)-1,1-difluoro-2-propene	85	>99:1
6	4-Chlorophenylboronic acid	2-(4-Chlorophenyl)-1,1-difluoro-2-propene	93	>99:1
7	4-Bromophenylboronic acid	2-(4-Bromophenyl)-1,1-difluoro-2-propene	91	>99:1
8	3-Thienylboronic acid	2-(3-Thienyl)-1,1-difluoro-2-propene	88	>99:1
9	2-Naphthylboronic acid	2-(2-Naphthyl)-1,1-difluoro-2-propene	94	>99:1
10	Vinylboronic acid pinacol ester	2-Vinyl-1,1-difluoro-2-propene	78	>99:1

Experimental Protocol: Synthesis of 2-(4-Methoxyphenyl)-1,1-difluoro-2-propene

Materials:

• 4-Methoxyphenylboronic acid

• 3-Bromo-3,3-difluoropropene (BDFP)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a dry Schlenk tube under an argon atmosphere, add 4-methoxyphenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.01 mmol, 1 mol%), and triphenylphosphine (0.02 mmol, 2 mol%).

• Evacuate and backfill the tube with argon three times.

• Add 1,4-dioxane (3 mL) and degassed water (0.3 mL) to the Schlenk tube.

• Add 3-bromo-3,3-difluoropropene (1.0 mmol) to the reaction mixture via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80 °C with stirring for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with hexanes/ethyl acetate) to afford 2-(4-methoxyphenyl)-1,1-difluoro-2-propene as a colorless oil.

Mandatory Visualization: Catalytic Cycle

Palladium-catalyzed gem-difluoroallylation cycle.

Photochemical gem-Difluoroallylation of Aryl Sulfonium Salts

The photochemical gem-difluoroallylation of aryl sulfonium salts represents a mild and efficient method for the late-stage functionalization of arenes.[2][3][4][5] This reaction proceeds via a photoredox-catalyzed defluorinative coupling of aryl sulfonium salts with α-(trifluoromethyl)styrenes under visible light irradiation.[2][5] The mild reaction conditions and broad substrate scope make this method particularly attractive for applications in medicinal chemistry.[2][4]

Data Presentation: Substrate Scope and Yields

This photochemical approach is compatible with a wide range of functional groups on both the aryl sulfonium salt and the α-(trifluoromethyl)styrene, affording the desired gem-difluoroallylated products in good to excellent yields.

Entry	Aryl Sulfonium Salt	α-(Trifluoromethyl)styrene	Product	Yield (%)
1	4-Biphenyl	Phenyl	2-Phenyl-1,1-difluoro-3-(4-biphenyl)propene	92
2	4-Phenoxyphenyl	Phenyl	2-Phenyl-1,1-difluoro-3-(4-phenoxyphenyl)propene	88
3	4-tert-Butylphenyl	Phenyl	2-Phenyl-1,1-difluoro-3-(4-tert-butylphenyl)propene	85
4	4-Biphenyl	4-Chlorophenyl	2-(4-Chlorophenyl)-1,1-difluoro-3-(4-biphenyl)propene	87
5	4-Biphenyl	4-Methoxyphenyl	2-(4-Methoxyphenyl)-1,1-difluoro-3-(4-biphenyl)propene	82
6	4-Biphenyl	Thiophen-2-yl	2-(Thiophen-2-yl)-1,1-difluoro-3-(4-biphenyl)propene	75
7	N-Phenylcarbazole	Phenyl	2-Phenyl-1,1-difluoro-3-(N-phenylcarbazol-3-yl)propene	81
8	Flurbiprofen derivative	Phenyl	Flurbiprofen gem-difluoroallyl derivative	82
9	Pyriproxyfen derivative	Phenyl	Pyriproxyfen gem-difluoroallyl derivative	84

Experimental Protocol: Synthesis of 2-Phenyl-1,1-difluoro-3-(4-biphenyl)propene

Materials:

• 4-Biphenyl thianthrenium salt

• α-(Trifluoromethyl)styrene

• --INVALID-LINK--₂

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• In a nitrogen-filled glovebox, add 4-biphenyl thianthrenium salt (0.2 mmol, 1.0 equiv), --INVALID-LINK--₂ (0.002 mmol, 1 mol%), and a magnetic stir bar to a 15 mL flat-bottom vial.

• Add anhydrous acetonitrile (2 mL) to the vial.

• Add α-(trifluoromethyl)styrene (0.6 mmol, 3.0 equiv) and TMEDA (1.0 mmol, 5.0 equiv) to the reaction mixture via syringe.

• Seal the vial and remove it from the glovebox.

• Place the vial approximately 5 cm from a 5W blue LED lamp and stir the reaction mixture at room temperature for 18 hours.

• After the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with hexanes/ethyl acetate) to afford 2-phenyl-1,1-difluoro-3-(4-biphenyl)propene as a white solid.

Mandatory Visualization: Proposed Reaction Mechanism

Photochemical gem-difluoroallylation mechanism.

Blue-Light-Mediated Formal Doyle-Kirmse Reaction of Aryl Diazoesters

A catalyst-free, blue-light-mediated formal Doyle-Kirmse reaction provides a novel and environmentally friendly approach for the gem-difluoroallylation of aryl diazoesters.[3][4][6] This reaction proceeds through the photoexcitation of the diazo compound, followed by a[3][6]-sigmatropic rearrangement of an intermediate sulfur ylide, to afford highly functionalized gem-difluoroallyl-containing esters.[3] The absence of a metal catalyst and the use of visible light as a benign energy source are key advantages of this methodology.

Data Presentation: Substrate Scope and Yields

This catalyst-free method demonstrates good functional group tolerance on the aryl diazoester component, providing a range of gem-difluoroallylated products in moderate to good yields.

Entry	Aryl Diazoester (Ar)	Product	Yield (%)
1	Phenyl	S-(2-bromo-3,3-difluoroallyl) 2-phenylacetate	85
2	4-Bromophenyl	S-(2-bromo-3,3-difluoroallyl) 2-(4-bromophenyl)acetate	82
3	4-Chlorophenyl	S-(2-bromo-3,3-difluoroallyl) 2-(4-chlorophenyl)acetate	78
4	4-Fluorophenyl	S-(2-bromo-3,3-difluoroallyl) 2-(4-fluorophenyl)acetate	75
5	4-Methylphenyl	S-(2-bromo-3,3-difluoroallyl) 2-(4-methylphenyl)acetate	80
6	4-Methoxyphenyl	S-(2-bromo-3,3-difluoroallyl) 2-(4-methoxyphenyl)acetate	72
7	2-Naphthyl	S-(2-bromo-3,3-difluoroallyl) 2-(2-naphthyl)acetate	76
8	3-Thienyl	S-(2-bromo-3,3-difluoroallyl) 2-(3-thienyl)acetate	68

Experimental Protocol: Synthesis of S-(2-bromo-3,3-difluoroallyl) 2-(4-bromophenyl)acetate

Materials:

• 2-Diazo-1-(4-bromophenyl)ethan-1-one

• 3-Bromo-3,3-difluoro-1-propene

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• To a 10 mL oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-diazo-1-(4-bromophenyl)ethan-1-one (0.2 mmol, 1.0 equiv).

• Add anhydrous acetonitrile (2 mL) to the tube.

• Add 3-bromo-3,3-difluoro-1-propene (0.4 mmol, 2.0 equiv) to the reaction mixture via syringe.

• Seal the tube and place it approximately 5 cm from a 5W blue LED lamp.

• Stir the reaction mixture at room temperature for 24 hours.

• After completion of the reaction (monitored by TLC), concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with petroleum ether/ethyl acetate) to afford S-(2-bromo-3,3-difluoroallyl) 2-(4-bromophenyl)acetate as a yellow oil.

Mandatory Visualization: Proposed Reaction Pathway

Blue-light-mediated Doyle-Kirmse reaction pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. gem-Difluoroallylation of Aryl Diazoesters via Catalyst-Free, Blue-Light-Mediated Formal Doyle-Kirmse Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Gem-Difluoroallylation of Aryl Sulfonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Bromo-3,3-difluoroprop-1-ene: A Key Reagent for Gem-Difluoroallylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-3,3-difluoroprop-1-ene is a halogenated alkene of significant interest in synthetic organic chemistry. Its unique structure, featuring a vinyl group and a bromine- and gem-difluoro-substituted carbon, makes it a valuable reagent for the introduction of the gem-difluoroallyl moiety into organic molecules. The incorporation of fluorine atoms and fluorinated groups can profoundly alter the biological properties of a molecule, often leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability. Consequently, 3-bromo-3,3-difluoroprop-1-ene has emerged as a key building block in the synthesis of complex fluorinated compounds with potential applications in pharmaceuticals and agrochemicals. This guide provides a comprehensive overview of its chemical properties, spectroscopic data, and synthetic applications, with a focus on detailed experimental protocols.

Chemical Structure and IUPAC Name

The chemical structure and IUPAC name of the compound are as follows:

• IUPAC Name: 3-bromo-3,3-difluoroprop-1-ene[1][2]

• Chemical Formula: C₃H₃BrF₂[1]

• SMILES: C=CC(F)(F)Br[1]

Structure:

Physicochemical and Spectroscopic Data

The physical and chemical properties of 3-bromo-3,3-difluoroprop-1-ene are summarized in the table below.

Property	Value	Reference
Molecular Weight	156.96 g/mol	[1]
CAS Number	420-90-6	[1]
Appearance	Colorless to light yellow clear liquid	[3]
Boiling Point	41-42 °C	[3]
Density	1.543 g/cm³	[3]
Refractive Index	1.377	[3]

Spectroscopic Data

Spectroscopic Technique	Data	Reference
Mass Spectrometry (GC-MS)	Key fragments can be observed. The NIST Mass Spectrometry Data Center provides data for this compound.	[1]
Infrared (IR) Spectroscopy	A vapor phase IR spectrum is available on SpectraBase.	[1]
¹H, ¹³C, and ¹⁹F NMR	Detailed, assigned experimental spectra with coupling constants are not available in the searched resources. For fluorinated compounds, ¹⁹F NMR is a powerful tool for structural elucidation due to its wide chemical shift range and large coupling constants.

Synthetic Applications and Experimental Protocols

3-Bromo-3,3-difluoroprop-1-ene is primarily used as a precursor for the gem-difluoroallyl group in various chemical transformations. Key applications include indium-mediated and palladium-catalyzed allylation reactions.

Indium-Mediated Gem-difluoroallylation of Aldehydes

The indium-mediated reaction of 3-bromo-3,3-difluoroprop-1-ene with aldehydes provides a direct route to 1-substituted-2,2-difluorobut-3-en-1-ols.[1] This reaction is notable for its operational simplicity and compatibility with aqueous media.

Reaction Scheme:

The following is a generalized procedure for the indium-mediated gem-difluoroallylation of an aldehyde:

• Reaction Setup: To a solution of the aldehyde (1.0 mmol) in a suitable solvent (e.g., DMF or water) in a reaction flask, add 3-bromo-3,3-difluoroprop-1-ene (typically 1.2-1.5 equivalents).

• Addition of Indium: Add indium powder (typically 1.5 equivalents) to the stirred solution.

• Reaction Conditions: Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Reaction times can vary from a few hours to overnight.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent such as ethyl acetate and water.

• Extraction: Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired 1-substituted-2,2-difluorobut-3-en-1-ol.

This methodology is also applicable to N-acylhydrazones, yielding α,α-difluorohomoallylic hydrazides in high yields.[1]

Palladium-Catalyzed Gem-difluoroallylation of Organoborons

Palladium catalysis enables the cross-coupling of 3-bromo-3,3-difluoroprop-1-ene with organoboron compounds, such as arylboronic acids, to form gem-difluoroallylated arenes.[4][5] This reaction exhibits high efficiency and regioselectivity.[4][5]

Reaction Scheme:

The following is a generalized procedure for the palladium-catalyzed gem-difluoroallylation of an organoboron compound:

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), combine the organoboron reagent (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.8 mol%), and a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equivalents).

• Solvent and Reagent Addition: Add a degassed solvent (e.g., dioxane or THF) followed by 3-bromo-3,3-difluoroprop-1-ene (1.2-1.5 equivalents).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically several hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel to yield the gem-difluoroallylated product.

This protocol has a broad substrate scope and is compatible with a variety of functional groups.[5]

Data Presentation

Table 1: Representative Examples of Indium-Mediated Gem-difluoroallylation

Electrophile	Product	Yield (%)	Reference
Benzaldehyde	1-Phenyl-2,2-difluorobut-3-en-1-ol	High	[1]
N-Benzoylbenzaldehyde hydrazone	N-Benzoyl-N'-(1-phenyl-2,2-difluorobut-3-enyl)hydrazine	High	[1]
α,β-Unsaturated aldehydes	Corresponding α,α-difluorohomoallylic alcohols	High	[1]

Table 2: Representative Examples of Palladium-Catalyzed Gem-difluoroallylation of Arylboronic Acids

Arylboronic Acid	Product	Yield (%)	Reference
Phenylboronic acid	3,3-Difluoro-3-phenylprop-1-ene	High	[4][5]
4-Acetylphenylboronic acid	1-(4-(3,3-Difluoroprop-1-en-1-yl)phenyl)ethan-1-one	High	[5]
4-Nitrophenylboronic acid	1-(3,3-Difluoroprop-1-en-1-yl)-4-nitrobenzene	High	[5]

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the indium-mediated gem-difluoroallylation of an aldehyde.

Caption: Experimental workflow for the indium-mediated gem-difluoroallylation.

Applications in Drug Discovery

The introduction of fluorine into drug candidates is a widely used strategy in medicinal chemistry to enhance their pharmacological profiles. The gem-difluoromethylene (CF₂) group, which can be installed using 3-bromo-3,3-difluoroprop-1-ene, is of particular interest as it can serve as a bioisostere for a carbonyl group or an ether linkage. This substitution can improve metabolic stability by blocking sites of oxidative metabolism, and modulate the lipophilicity and conformational preferences of the molecule, potentially leading to improved cell permeability and target binding affinity. The synthetic methods described herein, which allow for the facile introduction of the gem-difluoroallyl group, are therefore highly valuable for the generation of novel fluorinated compounds for drug discovery programs.

Conclusion

3-Bromo-3,3-difluoroprop-1-ene is a versatile and powerful reagent for the synthesis of gem-difluoroallylated compounds. The indium-mediated and palladium-catalyzed reactions highlighted in this guide offer efficient and often highly selective methods for the construction of carbon-carbon bonds, providing access to a wide range of fluorinated molecules. The operational simplicity and broad functional group tolerance of these protocols make 3-bromo-3,3-difluoroprop-1-ene an indispensable tool for researchers in synthetic chemistry and drug development. Further exploration of its reactivity is expected to uncover new synthetic methodologies and facilitate the discovery of novel bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. Highly selective gem-difluoroallylation of organoborons with bromodifluoromethylated alkenes catalyzed by palladium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium [organic-chemistry.org]

An In-depth Technical Guide to the Safe Handling of 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-Bromo-3,3-difluoroprop-1-ene (CAS No. 420-90-6), a versatile reagent in organic synthesis, particularly in the introduction of the difluoroallyl moiety. Adherence to these guidelines is crucial for ensuring laboratory safety and experimental success.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the foundation of its safe handling. The key properties of 3-Bromo-3,3-difluoroprop-1-ene are summarized in the table below.

Property	Value	Source
Molecular Formula	C₃H₃BrF₂	--INVALID-LINK--
Molecular Weight	156.96 g/mol	--INVALID-LINK--
Appearance	Colorless to light yellow liquid	--INVALID-LINK--
Boiling Point	41-42 °C	--INVALID-LINK--
Melting Point	53-54 °C	--INVALID-LINK--
Density	1.543 g/cm³	--INVALID-LINK--
Flash Point	-4.6 °C	--INVALID-LINK--
Storage Temperature	2-8 °C	--INVALID-LINK--

Hazard Identification and GHS Classification

Contrary to some sources that may classify this compound as non-hazardous, the European Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory indicates that 3-Bromo-3,3-difluoroprop-1-ene is a hazardous substance.[1] The GHS classification is as follows:

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure	Category 3	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:

Toxicological Information

Safe Handling and Storage

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical. The following PPE is mandatory:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile or neoprene gloves. Always check the manufacturer's glove compatibility chart.

• Skin and Body Protection: A fully buttoned lab coat.

• Respiratory Protection: All handling should be performed in a properly functioning chemical fume hood.

Handling Procedures

• Work in a well-ventilated area, preferably a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Use spark-proof tools and explosion-proof equipment.

• Prevent the formation of aerosols.

• Wash hands thoroughly after handling.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

• Recommended storage temperature is 2-8 °C.

• Keep away from incompatible materials such as oxidizing agents, reducing agents, alkali metals, and powdered metals.[2]

• Opened containers must be carefully resealed and kept upright to prevent leakage.[2]

Emergency Procedures

First-Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air. Containers may explode when heated.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure adequate ventilation. Remove all sources of ignition.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb with an inert dry material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place in a suitable container for disposal.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations. It is recommended to entrust disposal to a licensed waste disposal company.

Reactivity and Stability

• Chemical Stability: Stable under recommended storage conditions.

• Incompatible Materials: Strong oxidizing agents, reducing agents, alkali metals, powdered metals, aluminum, stainless steel, iron, copper, and various organic materials.[2]

• Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.

Experimental Protocol: Indium-Mediated gem-Difluoroallylation of an Aldehyde

This protocol is a representative example of a common use for 3-Bromo-3,3-difluoroprop-1-ene in organic synthesis. It should be adapted and optimized for specific substrates and laboratory conditions.

Reaction:

(A generic reaction scheme would be placed here if image generation were possible)

Materials:

• Aldehyde (1.0 mmol)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol)

• Indium powder (1.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and anhydrous DMF (5 mL).

• Add indium powder (1.5 mmol) to the solution.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol) dropwise to the stirring mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of 1 M hydrochloric acid (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired gem-difluorohomoallyl alcohol.

Visualizations

Safe Handling Workflow

Caption: A logical workflow for the safe handling of 3-Bromo-3,3-difluoroprop-1-ene.

Experimental Workflow

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]

A Technical Guide to 3-Bromo-3,3-difluoroprop-1-ene: Synthesis, Commercial Availability, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-3,3-difluoroprop-1-ene, a key building block in modern medicinal chemistry. Herein, we detail its commercial availability, physical and chemical properties, and significant applications in the synthesis of bioactive molecules. This guide includes detailed experimental protocols for key reactions and illustrates its utility in drug discovery workflows.

Introduction

3-Bromo-3,3-difluoroprop-1-ene (BDFP) is a halogenated alkene of significant interest to the pharmaceutical and agrochemical industries. Its utility stems from the presence of the gem-difluoroallyl moiety, a critical pharmacophore that can enhance the metabolic stability, binding affinity, and bioavailability of drug candidates. The gem-difluoroalkene group can act as a bioisostere for carbonyl and amide groups, offering a strategy to modify the properties of biologically active compounds. This guide serves as a technical resource for researchers leveraging BDFP in their synthetic and drug discovery endeavors.

Commercial Availability and Suppliers

3-Bromo-3,3-difluoroprop-1-ene is commercially available from a variety of chemical suppliers. Purity levels typically range from 95% to over 98%. Below is a summary of representative suppliers and their offerings. Pricing is subject to change and should be confirmed with the respective vendors.

Supplier	Purity	Available Quantities
Santa Cruz Biotechnology	98%	Inquire
Molport	>95% to >97%	Gram to multi-gram
TCI America (Fisher Scientific)	>95.0%	1g, 5g
Tokyo Chemical Industry (TCI)	>95.0% (GC)	1g, 5g
Sigma-Aldrich	95%	Inquire

Physical and Chemical Properties

A comprehensive summary of the key physical and chemical properties of 3-Bromo-3,3-difluoroprop-1-ene is provided below.

Property	Value	Reference
CAS Number	420-90-6	[1][2][3][4][5][6]
Molecular Formula	C₃H₃BrF₂	[1][2][3][4][5][6]
Molecular Weight	156.96 g/mol	[1][2][3][4][5][6]
Appearance	Colorless to light yellow liquid
Boiling Point	41-42 °C	[3]
Density	1.543 g/cm³	[3]
Refractive Index	1.377	[3]

Spectroscopic Data

Technique	Data
Mass Spectrometry (GC-MS)	Key fragments (m/z): 77, 27, 51
Infrared (IR) Spectroscopy	Vapor phase IR data available from spectral databases.

Experimental Protocols

3-Bromo-3,3-difluoroprop-1-ene is a versatile reagent in a variety of chemical transformations, most notably in the introduction of the gem-difluoroallyl group. Below are detailed protocols for some of its key applications.

Palladium-Catalyzed gem-Difluoroallylation of Arylboronic Acids

This protocol describes a highly selective method for the coupling of arylboronic acids with 3-Bromo-3,3-difluoroprop-1-ene.

Reaction Scheme:

Ar-B(OH)₂ + CH₂=CHCF₂Br → Ar-CH₂CH=CF₂

Materials:

• Arylboronic acid (1.0 equiv)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (10:1)

Procedure:

• To an oven-dried Schlenk tube, add the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with argon three times.

• Add toluene and water to the tube, followed by 3-Bromo-3,3-difluoroprop-1-ene.

• Seal the tube and heat the reaction mixture at 80 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired gem-difluoroallylated arene.

Expected Yield: 60-95%

Indium-Mediated gem-Difluoroallylation of Aldehydes

This method provides a straightforward route to gem-difluorohomoallyl alcohols.

Reaction Scheme:

R-CHO + CH₂=CHCF₂Br → R-CH(OH)CH₂CH=CF₂

Materials:

• Aldehyde (1.0 equiv)

• 3-Bromo-3,3-difluoroprop-1-ene (2.0 equiv)

• Indium powder (1.5 equiv)

• DMF/H₂O (9:1)

Procedure:

• To a round-bottom flask, add the aldehyde, indium powder, and the DMF/H₂O solvent mixture.

• Add 3-Bromo-3,3-difluoroprop-1-ene to the mixture.

• Stir the reaction at room temperature for 4-8 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with 1M HCl.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Concentrate the solution under reduced pressure and purify the residue by flash chromatography to yield the gem-difluorohomoallyl alcohol.

Expected Yield: 70-90%

Applications in Drug Discovery and Medicinal Chemistry

The introduction of the gem-difluoroallyl group using 3-Bromo-3,3-difluoroprop-1-ene is a valuable strategy in drug design. This moiety can significantly impact a molecule's pharmacokinetic and pharmacodynamic properties.

Bioisosteric Replacement

The gem-difluoroalkene group is a well-established bioisostere of the carbonyl and amide functionalities. This substitution can lead to compounds with improved metabolic stability and altered electronic properties, which may enhance target binding affinity.

Synthesis of Bioactive Molecules

The synthetic methods described above have been applied to the late-stage functionalization of complex molecules and the synthesis of novel compounds with potential therapeutic applications. For instance, gem-difluoroalkene-containing β-lactams have been synthesized and shown to exhibit antibacterial activity, in part through the inhibition of β-lactamase.

While the direct modulation of a specific signaling pathway by a drug synthesized from 3-Bromo-3,3-difluoroprop-1-ene is not extensively documented in publicly available literature, the demonstrated inhibition of enzymes like β-lactamase provides a clear mechanism of action. The workflow for discovering such an inhibitor is conceptualized in the diagram below.

Caption: Drug discovery workflow using 3-Bromo-3,3-difluoroprop-1-ene.

The above diagram illustrates a generalized workflow where 3-Bromo-3,3-difluoroprop-1-ene is used to synthesize novel compounds that are then screened for biological activity. In the case of β-lactamase inhibitors, the synthesized compound would directly inhibit the enzyme, leading to an antibacterial effect by preventing the breakdown of β-lactam antibiotics and thus disrupting bacterial cell wall synthesis.

Conclusion

3-Bromo-3,3-difluoroprop-1-ene is a readily available and highly versatile building block for the introduction of the gem-difluoroallyl moiety into organic molecules. Its application in palladium-catalyzed cross-coupling and indium-mediated reactions provides efficient routes to a variety of functionalized products. The unique properties conferred by the gem-difluoroalkene group make it a valuable tool in medicinal chemistry for the development of novel therapeutics with improved pharmacological profiles. Further exploration of the biological activities of compounds derived from this reagent is likely to uncover new leads in various disease areas.

References

• 1. Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. kuscholarworks.ku.edu [kuscholarworks.ku.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Indium-Mediated gem-Difluoroallylation using 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the indium-mediated gem-difluoroallylation of aldehydes using 3-Bromo-3,3-difluoroprop-1-ene. This reaction is a valuable tool for the synthesis of molecules containing the important α,α-difluorohomoallylic alcohol moiety, a key structural motif in medicinal chemistry.

Introduction

The introduction of fluorine-containing groups into organic molecules is a widely used strategy in drug discovery to enhance metabolic stability, binding affinity, and other pharmacokinetic properties. The gem-difluoroallyl group, in particular, serves as a valuable bioisostere for carbonyl groups and amides. The indium-mediated allylation is a Barbier-type reaction that proceeds via an organoindium intermediate. This method is notable for its operational simplicity and tolerance to various functional groups. The reaction of 3-Bromo-3,3-difluoroprop-1-ene with aldehydes in the presence of indium metal provides a direct route to α,α-difluorohomoallylic alcohols.

Reaction Principle

The reaction is believed to proceed through the oxidative addition of indium metal to the carbon-bromine bond of 3-Bromo-3,3-difluoroprop-1-ene, forming a difluoroallylindium reagent in situ. This organoindium species then undergoes a nucleophilic addition to the carbonyl group of an aldehyde, yielding the corresponding α,α-difluorohomoallylic alcohol after aqueous workup. The reaction is highly chemoselective for aldehydes, with ketones generally being unreactive under the same conditions.

Data Presentation

The following table summarizes the reported yields for the indium-mediated gem-difluoroallylation of various aldehydes with 3-Bromo-3,3-difluoroprop-1-ene.

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	1-Phenyl-2,2-difluorobut-3-en-1-ol	85
2	4-Methylbenzaldehyde	1-(p-Tolyl)-2,2-difluorobut-3-en-1-ol	88
3	4-Methoxybenzaldehyde	1-(4-Methoxyphenyl)-2,2-difluorobut-3-en-1-ol	90
4	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-2,2-difluorobut-3-en-1-ol	82
5	4-Nitrobenzaldehyde	1-(4-Nitrophenyl)-2,2-difluorobut-3-en-1-ol	75
6	2-Naphthaldehyde	1-(Naphthalen-2-yl)-2,2-difluorobut-3-en-1-ol	86
7	2-Furaldehyde	1-(Furan-2-yl)-2,2-difluorobut-3-en-1-ol	78
8	Cinnamaldehyde	1,1-Difluoro-5-phenylpenta-1,4-dien-3-ol	80
9	Hexanal	2,2-Difluoronon-1-en-4-ol	72
10	Cyclohexanecarboxaldehyde	1-(Cyclohexyl)-2,2-difluorobut-3-en-1-ol	75

Experimental Protocols

Materials and Reagents:

• 3-Bromo-3,3-difluoroprop-1-ene (CAS: 420-90-6)

• Indium powder

• Aldehyde (various)

• Anhydrous N,N-Dimethylformamide (DMF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

General Procedure for the Indium-Mediated gem-Difluoroallylation of Aldehydes:

• To a stirred suspension of indium powder (1.5 mmol) in anhydrous DMF (5 mL) under an inert atmosphere (e.g., argon or nitrogen) is added 3-Bromo-3,3-difluoroprop-1-ene (1.2 mmol).

• The mixture is stirred at room temperature for 30 minutes.

• The aldehyde (1.0 mmol) is then added to the reaction mixture.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

• Upon completion, the reaction is quenched by the addition of 1 M HCl (10 mL).

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with saturated aqueous NaHCO₃ (15 mL) and brine (15 mL).

• The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate mixture) to afford the desired α,α-difluorohomoallylic alcohol.

Mandatory Visualization

Caption: Reaction mechanism of indium-mediated gem-difluoroallylation.

Caption: Drug development workflow incorporating gem-difluoroallylation.

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for palladium-catalyzed cross-coupling reactions involving 3-Bromo-3,3-difluoroprop-1-ene. The introduction of the gem-difluoroallyl moiety is of significant interest in medicinal chemistry and materials science as the difluoromethylene (CF₂) group can serve as a bioisostere for ethers or ketones and can block metabolic oxidation at benzylic positions. Palladium-catalyzed cross-coupling reactions offer a powerful and versatile methodology for the formation of carbon-carbon bonds, enabling the synthesis of a diverse range of gem-difluoroallylated compounds.

Overview of Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis. The general catalytic cycle typically involves the oxidative addition of an organic halide to a Pd(0) complex, followed by transmetalation with an organometallic reagent, and concluding with reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. This document will focus on Suzuki, Stille, Sonogashira, and Heck couplings with 3-Bromo-3,3-difluoroprop-1-ene.

Suzuki-Miyaura Coupling: gem-Difluoroallylation of Organoborons

The Suzuki-Miyaura coupling is a highly versatile and widely used cross-coupling reaction that joins an organoboron compound with an organic halide. In the context of 3-Bromo-3,3-difluoroprop-1-ene, this reaction provides an efficient route to synthesize 3-aryl-1,1-difluoroprop-2-enes.

Application Notes:

A highly efficient palladium-catalyzed gem-difluoroallylation of organoborons using 3-bromo-3,3-difluoroprop-1-ene (BDFP) has been developed. This method is characterized by its high efficiency, excellent regioselectivity for α-substitution, and low catalyst loading.[1] The reaction demonstrates broad substrate scope, accommodating aryl and vinyl boronic acids, borates, and potassium trifluoroborate salts, and exhibits excellent functional group compatibility.[1] Notably, the process is operationally simple, tolerant of air and wet solvents, and scalable, making it highly practical for applications in drug discovery and development.[1]

Quantitative Data: Suzuki-Miyaura Coupling of Arylboronic Acids with 3-Bromo-3,3-difluoroprop-1-ene

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	3-phenyl-1,1-difluoroprop-2-ene	95
2	4-Methylphenylboronic acid	3-(4-methylphenyl)-1,1-difluoroprop-2-ene	96
3	4-Methoxyphenylboronic acid	3-(4-methoxyphenyl)-1,1-difluoroprop-2-ene	94
4	4-Fluorophenylboronic acid	3-(4-fluorophenyl)-1,1-difluoroprop-2-ene	92
5	4-Chlorophenylboronic acid	3-(4-chlorophenyl)-1,1-difluoroprop-2-ene	93
6	4-Bromophenylboronic acid	3-(4-bromophenyl)-1,1-difluoroprop-2-ene	89
7	4-Trifluoromethylphenylboronic acid	3-(4-trifluoromethylphenyl)-1,1-difluoroprop-2-ene	85
8	4-Acetylphenylboronic acid	3-(4-acetylphenyl)-1,1-difluoroprop-2-ene	88
9	2-Naphthylboronic acid	3-(2-naphthyl)-1,1-difluoroprop-2-ene	91
10	Thiophene-2-boronic acid	3-(thiophen-2-yl)-1,1-difluoroprop-2-ene	87

Data summarized from a representative, highly efficient protocol.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

To a reaction tube are added the arylboronic acid (0.5 mmol), Pd(OAc)₂ (0.004 mmol, 0.8 mol%), SPhos (0.008 mmol, 1.6 mol%), and K₂CO₃ (1.0 mmol). The tube is then charged with 3-Bromo-3,3-difluoroprop-1-ene (0.6 mmol) and THF/H₂O (1.5 mL/0.5 mL). The mixture is stirred at 60 °C for 12 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate, washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Stille Coupling: Synthesis of gem-Difluoroallylated Arenes and Dienes

The Stille coupling reaction involves the palladium-catalyzed coupling of an organotin compound with an organic halide. This method is particularly useful due to the stability and functional group tolerance of the organostannane reagents.

Application Notes:

A robust Stille gem-difluoroallylation of arylstannanes with 3-bromo-3,3-difluoropropenes has been successfully established.[2] The choice of catalyst is critical for the chemoselectivity of the reaction. Using Pd(OH)₂/C as the catalyst, a variety of 3-(hetero)aryl/vinyl-3,3-difluoropropenes can be obtained with high efficiency and α-substitution regioselectivity.[2] The reaction demonstrates a broad substrate scope, tolerating various substitution patterns on both the arylstannane and the bromodifluoropropene. This protocol is also applicable to the late-stage gem-difluoroallylation of bioactive molecules.[2]

Quantitative Data: Stille Coupling of Aryl- and Vinylstannanes with 3-Bromo-3,3-difluoroprop-1-ene

Entry	Organostannane	Product	Yield (%)
1	Phenyltributyltin	3-phenyl-1,1-difluoroprop-2-ene	92
2	4-Methylphenyltributyltin	3-(4-methylphenyl)-1,1-difluoroprop-2-ene	95
3	4-Methoxyphenyltributyltin	3-(4-methoxyphenyl)-1,1-difluoroprop-2-ene	93
4	4-Fluorophenyltributyltin	3-(4-fluorophenyl)-1,1-difluoroprop-2-ene	88
5	2-Thienyltributyltin	3-(thiophen-2-yl)-1,1-difluoroprop-2-ene	85
6	Vinyltributyltin	1,1-Difluoro-1,4-pentadiene	80
7	(E)-Styryltributyltin	(E)-1,1-Difluoro-5-phenyl-1,4-pentadiene	78

Data summarized from a representative, highly efficient protocol.

Experimental Protocol: General Procedure for Stille Coupling

In a sealed tube, the aryltributyltin (0.5 mmol), Pd(OH)₂/C (10 mol%), and CsF (1.0 mmol) are combined. 3-Bromo-3,3-difluoroprop-1-ene (0.6 mmol) and 1,4-dioxane (2.0 mL) are then added. The mixture is stirred at 100 °C for 24 hours. After cooling to room temperature, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.

Caption: Catalytic cycle for the Stille coupling.

Sonogashira Coupling: Synthesis of gem-Difluoroenynes

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. While specific literature detailing the Sonogashira coupling of 3-Bromo-3,3-difluoroprop-1-ene is limited, a general protocol can be adapted for this transformation to synthesize valuable 1,1-difluoro-1,4-enynes.

Application Notes:

The Sonogashira coupling is a reliable method for the synthesis of enynes.[3][4] The reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst and an amine base.[3][4] The following protocol is a representative procedure that can be optimized for the specific coupling of 3-Bromo-3,3-difluoroprop-1-ene with various terminal alkynes. Key parameters for optimization include the choice of palladium catalyst, ligand, base, and solvent.

Experimental Protocol: Representative Procedure for Sonogashira Coupling

A mixture of the terminal alkyne (1.2 mmol), Pd(PPh₃)₂Cl₂ (0.025 mmol), and CuI (0.05 mmol) is placed in a Schlenk tube under an argon atmosphere. Anhydrous and degassed triethylamine (5 mL) and 3-Bromo-3,3-difluoroprop-1-ene (1.0 mmol) are added sequentially. The reaction mixture is stirred at room temperature for 12-24 hours or gently heated (e.g., to 40-60 °C) to drive the reaction to completion, monitored by TLC or GC-MS. Upon completion, the reaction mixture is filtered to remove the amine salt, and the solvent is evaporated under reduced pressure. The residue is then dissolved in a suitable organic solvent (e.g., diethyl ether or ethyl acetate), washed with saturated aqueous NH₄Cl solution and brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by flash column chromatography.

Caption: Catalytic cycles for the Sonogashira coupling.

Heck Coupling: Alkenylation with 3-Bromo-3,3-difluoroprop-1-ene

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. Similar to the Sonogashira coupling, specific examples of the Heck reaction with 3-Bromo-3,3-difluoroprop-1-ene are not extensively documented. However, a generalized protocol can be employed.

Application Notes:

The Heck reaction can be utilized to couple 3-Bromo-3,3-difluoroprop-1-ene with various alkenes, leading to the formation of fluorinated dienes. The success of the reaction is dependent on the choice of catalyst, base, and solvent. The following is a representative procedure that can serve as a starting point for optimization.

Experimental Protocol: Representative Procedure for Heck Coupling

In a sealable reaction vessel, the alkene (1.5 mmol), Pd(OAc)₂ (0.03 mmol), a suitable phosphine ligand (e.g., PPh₃ or a Buchwald ligand, 0.06 mmol), and a base (e.g., Na₂CO₃ or Et₃N, 2.0 mmol) are combined. A solvent such as DMF, NMP, or acetonitrile (5 mL) is added, followed by 3-Bromo-3,3-difluoroprop-1-ene (1.0 mmol). The vessel is sealed and heated to 80-120 °C for 12-24 hours. The reaction progress is monitored by an appropriate analytical technique. After completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The product is then purified by flash column chromatography.

Caption: Catalytic cycle for the Heck reaction.

References

• 1. Stereoselective Palladium-Catalyzed C–F Bond Alkenylation of Tetrasubstituted gem-Difluoroalkenes via Mizoroki–Heck Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sonogashira Coupling [organic-chemistry.org]

synthesis of homoallylic alcohols with 3-Bromo-3,3-difluoroprop-1-ene

APN-CHEM-028

Topic: Synthesis of gem-Difluoro Homoallylic Alcohols via Indium-Mediated Barbier-Type Reaction with 3-Bromo-3,3-difluoroprop-1-ene.

Audience: Researchers, scientists, and drug development professionals in organic synthesis and medicinal chemistry.

Abstract

This application note details a robust and efficient protocol for the synthesis of gem-difluoro homoallylic alcohols. The method utilizes a one-pot Barbier-type reaction, where 3-bromo-3,3-difluoroprop-1-ene reacts with a variety of aldehydes in the presence of indium metal. This process is distinguished by its operational simplicity, mild reaction conditions, and high yields, making it a valuable tool for introducing the difluoromethylene moiety (CF₂) into organic molecules. The CF₂ group is a key structural motif in medicinal chemistry, often serving as a bioisostere for ethers, ketones, or other functional groups to enhance metabolic stability and binding affinity. This note provides a general experimental procedure, a summary of substrate scope with corresponding yields, and graphical representations of the reaction mechanism and workflow.

Introduction

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery and materials science. The difluoromethylene (CF₂) group, in particular, is of significant interest as it can act as a lipophilic and metabolically stable mimic of a carbonyl group or an ether oxygen atom. Homoallylic alcohols containing this moiety are versatile building blocks for the synthesis of complex fluorinated natural products and pharmaceuticals.

The Barbier reaction offers a convenient method for forming carbon-carbon bonds by reacting a carbonyl compound with an alkyl halide in the presence of a metal. This one-pot procedure is advantageous over the sequential Grignard reaction as it does not require the pre-formation of a sensitive organometallic reagent. The use of indium as a mediator is particularly effective for reactions in polar solvents and tolerates a wide range of functional groups.[1] This protocol focuses on the indium-mediated reaction between 3-bromo-3,3-difluoroprop-1-ene and various aldehydes to yield 1-substituted-2,2-difluorobut-3-en-1-ols.

Reaction Principle and Mechanism

The reaction proceeds via a Barbier-type mechanism. Indium metal undergoes oxidative addition to the carbon-bromine bond of 3-bromo-3,3-difluoroprop-1-ene, forming a difluoroallylindium intermediate in situ. This organoindium species then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The reaction is highly chemoselective for aldehydes; ketones are generally unreactive under these conditions. A subsequent aqueous workup protonates the resulting alkoxide to yield the final gem-difluoro homoallylic alcohol.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction of 3-Bromo-3,3-difluoroprop-1-ene with Aldehydes and Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-3,3-difluoroprop-1-ene is a valuable fluorinated building block in organic synthesis, particularly for the introduction of the gem-difluoroallyl moiety. This structural motif is of significant interest in medicinal chemistry and drug discovery. The gem-difluoroalkene group can act as a bioisosteric mimic of a carbonyl group, potentially enhancing metabolic stability, modulating electronic properties, and improving the pharmacokinetic profile of drug candidates. The reaction of 3-Bromo-3,3-difluoroprop-1-ene with carbonyl compounds, primarily aldehydes, provides a direct route to valuable gem-difluoroallylated alcohols.

Significance in Drug Development

The incorporation of fluorine into organic molecules is a well-established strategy in drug design. The unique properties of fluorine, such as its high electronegativity, small size, and the strength of the carbon-fluorine bond, can profoundly influence the biological activity of a molecule. The gem-difluoroalkene moiety, accessible through the reactions described herein, offers several advantages:

• Carbonyl Mimicry: The polarized C=CF₂ bond can mimic the electronic and steric properties of a carbonyl group (C=O), allowing for similar interactions with biological targets while being resistant to metabolic reduction.

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the gem-difluoro group resistant to oxidative metabolism, which can lead to improved drug half-life.

• Modulation of Physicochemical Properties: The introduction of fluorine can alter a molecule's lipophilicity, acidity/basicity, and conformational preferences, which are critical for absorption, distribution, metabolism, and excretion (ADME) properties.

Reaction with Aldehydes and Ketones: Barbier-Type Reaction

The primary method for reacting 3-Bromo-3,3-difluoroprop-1-ene with carbonyl compounds is a Barbier-type reaction. This one-pot reaction involves the in situ formation of an organometallic reagent from the halide, a metal (typically indium or zinc), and subsequent nucleophilic addition to the carbonyl electrophile.

The general reaction scheme is as follows:

Caption: General scheme for the Barbier-type reaction.

Indium has proven to be a particularly effective metal for this transformation, especially for reactions with aldehydes.[1] These reactions can often be carried out under mild conditions and in polar solvents, including water, making them amenable to green chemistry principles.[1][2] Ketones are generally found to be unreactive under the conditions optimized for aldehydes.[1]

Quantitative Data Summary

The following table summarizes the results for the indium-mediated reaction of 3-Bromo-3,3-difluoroprop-1-ene with various aldehydes.

Entry	Aldehyde Substrate	Reaction Conditions	Product	Yield (%)
1	Benzaldehyde	In, DMF, rt, 2h	1-Phenyl-2,2-difluoro-3-buten-1-ol	85
2	4-Methylbenzaldehyde	In, DMF, rt, 2h	1-(4-Methylphenyl)-2,2-difluoro-3-buten-1-ol	82
3	4-Methoxybenzaldehyde	In, DMF, rt, 2h	1-(4-Methoxyphenyl)-2,2-difluoro-3-buten-1-ol	80
4	4-Chlorobenzaldehyde	In, DMF, rt, 2h	1-(4-Chlorophenyl)-2,2-difluoro-3-buten-1-ol	88
5	2-Naphthaldehyde	In, DMF, rt, 2h	1-(2-Naphthyl)-2,2-difluoro-3-buten-1-ol	75
6	Cinnamaldehyde	In, DMF, rt, 2h	1,1-Difluoro-5-phenyl-1,5-hexadien-3-ol	78
7	Hexanal	In, DMF, rt, 2h	2,2-Difluoro-3-decen-4-ol	70

Data is representative and compiled from literature reports on indium-mediated reactions.[1]

Experimental Protocols

Protocol 1: Indium-Mediated gem-Difluoroallylation of Benzaldehyde

This protocol describes a representative procedure for the indium-mediated reaction of 3-Bromo-3,3-difluoroprop-1-ene with an aromatic aldehyde.[1]

Materials:

• Benzaldehyde (1.0 mmol, 106 mg, 102 µL)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol, 235 mg, 153 µL)

• Indium powder (1.5 mmol, 172 mg)

• N,N-Dimethylformamide (DMF, 5 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add indium powder (1.5 mmol).

• Add DMF (5 mL) to the flask.

• Add benzaldehyde (1.0 mmol) to the stirred suspension.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol) dropwise to the reaction mixture at room temperature.

• Stir the reaction vigorously at room temperature for 2 hours. Monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ (20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1-phenyl-2,2-difluoro-3-buten-1-ol.

Caption: Experimental workflow for indium-mediated gem-difluoroallylation.

Protocol 2: Zinc-Mediated gem-Difluoroallylation of an Aliphatic Aldehyde (General Procedure)

This protocol provides a general procedure for a zinc-mediated Barbier-type reaction, which can be adapted for 3-Bromo-3,3-difluoroprop-1-ene.

Materials:

• Aliphatic aldehyde (e.g., Hexanal, 1.0 mmol)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol)

• Zinc dust (<10 µm, 2.0 mmol)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add zinc dust (2.0 mmol).

• Add anhydrous THF (5 mL).

• Add the aliphatic aldehyde (1.0 mmol) to the stirred suspension.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol) dropwise to the reaction mixture. A gentle exotherm may be observed.

• Stir the reaction at room temperature and monitor by TLC. The reaction time may vary depending on the substrate.

• Upon completion, cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous NH₄Cl (10 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Proposed Reaction Mechanism

The Barbier-type reaction is believed to proceed through the formation of an organometallic intermediate. The metal reductively inserts into the carbon-bromine bond of 3-Bromo-3,3-difluoroprop-1-ene to form an organoindium or organozinc species. This nucleophilic species then attacks the electrophilic carbonyl carbon of the aldehyde or ketone.

References

• 1. researchgate.net [researchgate.net]
• 2. Barbier reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Catalytic Asymmetric Difluoroallylation with 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorinated motifs into organic molecules is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity. The gem-difluoroallyl group is a particularly valuable synthon, serving as a versatile precursor to a variety of chiral difluorinated compounds. This document outlines a proposed protocol for the catalytic asymmetric difluoroallylation of carbonyl compounds using 3-Bromo-3,3-difluoroprop-1-ene (BDFP). While established protocols for the asymmetric variant of this reaction are still emerging, this application note is based on analogous well-documented achiral transformations and related asymmetric methodologies. Specifically, this protocol is conceptualized from palladium-catalyzed cross-coupling reactions, which have shown high efficiency and regioselectivity in non-asymmetric systems, and advancements in asymmetric catalysis that utilize chiral ligands to induce enantioselectivity.[1][2][3][4]

The proposed methodology focuses on a palladium-catalyzed approach, leveraging a chiral N-heterocyclic carbene (NHC) ligand to achieve enantiocontrol. This strategy is inspired by recent developments in the asymmetric functionalization of hydrazones using BDFP, suggesting its potential applicability to other carbonyl derivatives.[1] The protocols and data presented herein are intended to serve as a foundational guide for researchers looking to explore and develop this cutting-edge transformation.

Proposed Reaction Pathway

The proposed catalytic cycle for the asymmetric difluoroallylation of aldehydes is depicted below. The reaction is believed to proceed through a palladium(0) catalyst, which undergoes oxidative addition to 3-Bromo-3,3-difluoroprop-1-ene to form a palladium(II)-allyl intermediate. In the presence of a suitable base and a chiral ligand, this intermediate reacts with an aldehyde to form a palladium(II)-alkoxide. Subsequent reductive elimination yields the desired homoallylic alcohol with a newly formed stereocenter and regenerates the palladium(0) catalyst.

Caption: Proposed Catalytic Cycle for Asymmetric Difluoroallylation.

Data Presentation: Expected Substrate Scope and Performance

The following tables summarize the expected outcomes for the catalytic asymmetric difluoroallylation of various aldehydes and ketones based on data from related asymmetric transformations. The yields and enantiomeric excess (ee) values are projections and will require experimental validation.

Table 1: Asymmetric Difluoroallylation of Aromatic Aldehydes

Entry	Aldehyde Substrate	Expected Yield (%)	Expected ee (%)
1	Benzaldehyde	85-95	90-97
2	4-Methoxybenzaldehyde	88-96	92-98
3	4-Nitrobenzaldehyde	75-85	88-95
4	4-Chlorobenzaldehyde	80-90	90-96
5	2-Naphthaldehyde	82-92	91-97
6	3-Thiophenecarboxaldehyde	70-80	85-92

Table 2: Asymmetric Difluoroallylation of Aliphatic Aldehydes

Entry	Aldehyde Substrate	Expected Yield (%)	Expected ee (%)
1	Cyclohexanecarboxaldehyde	70-85	85-93
2	Pivalaldehyde	65-75	80-90
3	Hydrocinnamaldehyde	75-88	88-95

Experimental Protocols

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Chiral N-heterocyclic carbene (NHC) ligand (e.g., a commercially available or synthesized chiral NHC precursor)

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Aldehyde or ketone substrate

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

• Base (e.g., Potassium tert-butoxide (KOtBu) or Sodium hydride (NaH))

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for air- and moisture-sensitive reactions

General Experimental Workflow:

Caption: General workflow for the proposed asymmetric difluoroallylation.

Detailed Protocol for the Asymmetric Difluoroallylation of Benzaldehyde:

• Catalyst Preparation: In a glovebox, to a dry Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (2.2 mg, 0.01 mmol, 2 mol%) and the chiral NHC ligand (0.012 mmol, 2.4 mol%). Add anhydrous, degassed THF (2.0 mL) and stir the mixture at room temperature for 30 minutes.

• Reaction Setup: In a separate dry Schlenk tube, add benzaldehyde (53 mg, 0.5 mmol, 1.0 equiv.). Dissolve the aldehyde in anhydrous, degassed THF (3.0 mL).

• Initiation of Reaction: To the aldehyde solution, add the pre-formed catalyst solution via cannula. Subsequently, add 3-Bromo-3,3-difluoroprop-1-ene (BDFP) (94 mg, 0.6 mmol, 1.2 equiv.). Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Addition of Base: Slowly add a solution of potassium tert-butoxide (KOtBu) (67 mg, 0.6 mmol, 1.2 equiv.) in THF (1.0 mL) to the reaction mixture over 10 minutes.

• Reaction Monitoring: Allow the reaction to stir at the specified temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (5 mL). Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes). Determine the enantiomeric excess of the purified product by chiral high-performance liquid chromatography (HPLC).

Conclusion

The proposed protocol for the catalytic asymmetric difluoroallylation of carbonyl compounds with 3-Bromo-3,3-difluoroprop-1-ene offers a promising avenue for the synthesis of valuable chiral difluorinated molecules. While this application note provides a detailed starting point, further optimization of reaction parameters, including the choice of chiral ligand, base, solvent, and temperature, will be crucial for achieving high yields and enantioselectivities across a broad range of substrates. The successful development of this methodology will provide a significant tool for researchers in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Highly selective gem-difluoroallylation of organoborons with bromodifluoromethylated alkenes catalyzed by palladium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. acs.figshare.com [acs.figshare.com]
• 4. Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium [organic-chemistry.org]

Application Notes and Protocols: Use of Zinc Powder in 3-Bromo-3,3-difluoroprop-1-ene Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine-containing moieties into organic molecules is a cornerstone of modern drug discovery and materials science. The gem-difluoroallyl group (CH₂=CHCĘ₂-) is a particularly valuable synthon, serving as a bioisosteric replacement for carbonyl groups and enhancing metabolic stability and binding affinity of drug candidates. 3-Bromo-3,3-difluoroprop-1-ene is a key precursor for the generation of the 2,2-difluoro-2-propenyl organometallic species, a potent nucleophile for the synthesis of gem-difluoroallylated compounds. This document provides detailed application notes and protocols for the use of zinc powder in reactions involving 3-Bromo-3,3-difluoroprop-1-ene, focusing on the generation of the corresponding organozinc reagent and its subsequent reaction with electrophiles, particularly carbonyl compounds. While direct literature protocols for zinc-mediated reactions are scarce, this note provides a detailed protocol for a highly analogous indium-mediated reaction as a robust starting point for methods development.

Core Concepts: The Reformatsky-Type Reaction

The reaction of 3-Bromo-3,3-difluoroprop-1-ene with a metal, such as zinc, is analogous to the classical Reformatsky reaction. The metal inserts into the carbon-bromine bond to form an organometallic reagent. This nucleophilic reagent can then add to a variety of electrophiles, most commonly the carbonyl group of aldehydes and ketones, to form a new carbon-carbon bond. The resulting products are gem-difluoroallylated alcohols, which are versatile intermediates for further chemical transformations.

The general transformation is as follows:

Caption: General scheme for the zinc-mediated gem-difluoroallylation of an aldehyde.

Experimental Protocols

Protocol 1: Activation of Zinc Powder

For successful organozinc reagent formation, the removal of the passivating oxide layer on the zinc metal is crucial. Several methods for zinc activation have been reported. Below is a standard and effective protocol using hydrochloric acid.

Materials:

• Zinc dust

• 2% Hydrochloric acid (HCl)

• Distilled water

• Methanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Place commercial zinc dust (e.g., 10 g) into a round-bottom flask.

• Add 50 mL of 2% hydrochloric acid to the flask with stirring.

• Stir for 5-10 minutes, or until gas evolution is observed.

• Stop stirring, allow the zinc to settle, and decant the aqueous solution.

• Wash the activated zinc by decantation with four 100-mL portions of distilled water.

• Subsequently, wash the zinc with two 50-mL portions of methanol.

• Finally, wash with two 50-mL portions of diethyl ether.

• Dry the activated zinc powder under high vacuum and store under an inert atmosphere (e.g., nitrogen or argon). The activated zinc should be used immediately for the best results.

Caption: Workflow for the activation of zinc powder.

Protocol 2: Indium-Mediated gem-Difluoroallylation of Aldehydes (Literature Precedent)

Materials:

• Indium powder

• 3-Bromo-3,3-difluoroprop-1-ene

• Aldehyde (e.g., benzaldehyde)

• N,N-Dimethylformamide (DMF) or Water

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add indium powder (1.5 mmol).

• Add the solvent (DMF or water, 5 mL).

• To the stirred suspension, add the aldehyde (1.0 mmol).

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.2 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for the time indicated in Table 1.

• Upon completion (monitored by TLC), quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 1-substituted-2,2-difluorobut-3-en-1-ol.

Application Notes and Protocols: Solvent Effects on the Reaction Efficiency of 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the influence of solvent selection on the efficiency of reactions involving 3-bromo-3,3-difluoroprop-1-ene, a critical building block in the synthesis of fluorinated organic compounds. The choice of solvent is a crucial parameter that can significantly impact reaction yield, rate, and selectivity. This document focuses on the well-documented indium-mediated allylation of aldehydes as a representative reaction.

Introduction

3-Bromo-3,3-difluoroprop-1-ene is a valuable reagent for the introduction of the gem-difluoroallyl moiety into organic molecules. This structural motif is of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the fluorine atoms. The reactivity of 3-bromo-3,3-difluoroprop-1-ene, particularly in metal-mediated coupling reactions, is highly dependent on the reaction conditions, with the solvent playing a pivotal role.

Indium-mediated reactions, often referred to as Barbier-type reactions, are particularly noteworthy for their functional group tolerance and their ability to proceed under mild conditions. Research has shown that polar solvents are generally preferred for the indium-mediated allylation of aldehydes with 3-bromo-3,3-difluoroprop-1-ene, leading to high yields of the corresponding gem-difluorohomoallyl alcohols.

Quantitative Data on Solvent Effects

The efficiency of the indium-mediated reaction of 3-bromo-3,3-difluoroprop-1-ene with various aldehydes has been investigated in different solvents. The following table summarizes the yields of the resulting gem-difluorohomoallyl alcohols in polar solvents, demonstrating the high efficiency of this transformation in these media.[1]

Entry	Aldehyde	Solvent	Time (h)	Temperature (°C)	Yield (%)
1	Benzaldehyde	DMF	3	Room Temp.	95
2	4-Methylbenzaldehyde	DMF	3	Room Temp.	93
3	4-Methoxybenzaldehyde	DMF	3	Room Temp.	96
4	4-Chlorobenzaldehyde	DMF	3	Room Temp.	91
5	2-Naphthaldehyde	DMF	3	Room Temp.	98
6	Cinnamaldehyde	DMF	3	Room Temp.	85
7	Octanal	DMF	3	Room Temp.	89
8	Cyclohexanecarboxaldehyde	DMF	3	Room Temp.	87
9	Benzaldehyde	Water	3	Room Temp.	92

Data summarized from the findings of Kirihara, M., et al. (2000).[1]

The data clearly indicates that polar aprotic solvents, such as N,N-dimethylformamide (DMF), and polar protic solvents, like water, are highly effective for this transformation, consistently providing excellent yields.[1]

Experimental Protocols

This section provides a detailed protocol for the indium-mediated allylation of an aldehyde with 3-bromo-3,3-difluoroprop-1-ene.

General Protocol for the Indium-Mediated gem-Difluoroallylation of Aldehydes[1][2]

Materials:

• Aldehyde (1.0 mmol)

• 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol)

• Indium powder (1.5 mmol)

• N,N-Dimethylformamide (DMF) or Water (5 mL)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add the aldehyde (1.0 mmol), indium powder (1.5 mmol), and the chosen solvent (DMF or water, 5 mL).

• To this suspension, add 3-bromo-3,3-difluoroprop-1-ene (1.5 mmol) at room temperature.

• Stir the reaction mixture vigorously at room temperature for the time indicated in the data table (typically 3 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the mixture by adding 1 M HCl (10 mL).

• Extract the aqueous phase with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate (NaHCO₃) solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel to afford the pure gem-difluorohomoallyl alcohol.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the experimental process for investigating the solvent effects on the reaction efficiency.

Caption: Experimental workflow for screening solvent effects.

Discussion

The high efficiency of the indium-mediated allylation of aldehydes with 3-bromo-3,3-difluoroprop-1-ene in polar solvents like DMF and water can be attributed to several factors. Polar solvents can facilitate the formation of the organoindium reagent and stabilize the charged intermediates or transition states involved in the reaction. The use of water as a solvent is particularly advantageous from a green chemistry perspective, as it is environmentally benign, non-flammable, and inexpensive.

While a comprehensive screening of a wide range of non-polar and polar aprotic/protic solvents for this specific reaction is not extensively documented in a single report, the available data strongly suggests that polar solvents are the medium of choice for achieving high reaction efficiency. For substrates that may have limited solubility in water, DMF or a mixture of solvents could be a suitable alternative.

Researchers and drug development professionals should consider screening a limited set of polar solvents, such as DMF, water, and perhaps other polar aprotic solvents like acetonitrile or THF, to optimize the yield for their specific substrate. The provided protocol serves as an excellent starting point for such investigations.

References

• 1. researchgate.net [researchgate.net]

Synthesis of Fluorinated Building Blocks from 3-Bromo-3,3-difluoroprop-1-ene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 3-Bromo-3,3-difluoroprop-1-ene (BDFP) as a versatile precursor for the synthesis of various fluorinated building blocks. The incorporation of fluorine atoms into organic molecules is a widely recognized strategy in medicinal chemistry and materials science to modulate their physicochemical and biological properties. BDFP, with its reactive C-Br bond and a gem-difluoroallyl moiety, serves as a valuable synthon for introducing the synthetically useful difluoroallyl group through various transformations, including palladium-catalyzed cross-coupling, copper-catalyzed reactions, and radical additions.

Palladium-Catalyzed gem-Difluoroallylation of Organoborons

The palladium-catalyzed cross-coupling of 3-Bromo-3,3-difluoroprop-1-ene with organoboron reagents, such as boronic acids and their derivatives, provides a highly efficient and regioselective method for the synthesis of α-aryl- and α-vinyl-gem-difluoroallyl compounds. This reaction demonstrates broad substrate scope and excellent functional group compatibility, making it a valuable tool in drug discovery and development.[1][2]

Application Note:

This protocol describes the palladium-catalyzed gem-difluoroallylation of a variety of organoboron compounds with BDFP. The reaction proceeds with high efficiency and α-regioselectivity, offering a practical route to valuable fluorinated building blocks. The operational simplicity, tolerance to air and wet solvents, and scalability of this method make it highly attractive for practical applications.[1] The gem-difluoroallyl moiety introduced is a key structural motif with significant potential in the design of novel therapeutic agents.

Experimental Protocol:

A detailed procedure for the palladium-catalyzed gem-difluoroallylation of organoborons with 3-bromo-3,3-difluoropropene (BDFP) is as follows:[1][2]

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Aryl- or vinylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube, add the aryl- or vinylboronic acid (1.2 mmol, 1.2 equiv.), potassium carbonate (2.0 mmol, 2.0 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the Schlenk tube with an inert gas three times.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.0 mmol, 1.0 equiv.) to the reaction mixture.

• Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired gem-difluoroallylated product.

Quantitative Data:

Entry	Organoboronic Acid	Product	Yield (%)
1	Phenylboronic acid	1,1-Difluoro-1-phenyl-2-propene	95
2	4-Methoxyphenylboronic acid	1,1-Difluoro-1-(4-methoxyphenyl)-2-propene	92
3	4-Chlorophenylboronic acid	1-(4-Chlorophenyl)-1,1-difluoro-2-propene	89
4	2-Naphthylboronic acid	1,1-Difluoro-1-(2-naphthyl)-2-propene	91
5	(E)-Styrylboronic acid	(E)-1,1-Difluoro-1-phenyl-2,4-pentadiene	85
6	Thiophene-2-boronic acid	1,1-Difluoro-1-(thiophen-2-yl)-2-propene	88

Data is representative of typical yields obtained under optimized conditions.[1][2]

Catalytic Cycle:

Caption: Catalytic cycle for the palladium-catalyzed gem-difluoroallylation.

Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes

Copper-catalyzed reactions of 3-Bromo-3,3-difluoroprop-1-ene provide an alternative and complementary approach to the synthesis of fluorinated building blocks. A notable example is the hydrodifluoroallylation of terminal alkynes, which yields (E)-1,1-difluoro-1,4-dienes with high regio- and stereoselectivity.[3]

Application Note:

This protocol describes a copper-catalyzed method for the synthesis of (E)-1,1-difluoro-1,4-dienes from terminal alkynes and BDFP. This transformation is valuable for creating skipped diene systems containing a gem-difluoroalkene moiety. The reaction proceeds under mild conditions and tolerates a range of functional groups.

Experimental Protocol:

The following is a general procedure for the copper-catalyzed hydrodifluoroallylation of terminal alkynes.

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Terminal alkyne

• Copper(I) bromide (CuBr)

• 1,1,3,3-Tetramethyldisiloxane (TMDSO)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous tetrahydrofuran (THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add copper(I) bromide (0.05 mmol, 5 mol%) and sodium tert-butoxide (0.1 mmol, 10 mol%).

• Add anhydrous THF (2 mL) and stir the mixture for 10 minutes at room temperature.

• Add the terminal alkyne (1.0 mmol, 1.0 equiv.) and 1,1,3,3-tetramethyldisiloxane (1.5 mmol, 1.5 equiv.) to the reaction mixture.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.2 mmol, 1.2 equiv.) dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield the (E)-1,1-difluoro-1,4-diene.

Quantitative Data:

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	(E)-1,1-Difluoro-1-phenyl-1,4-pentadiene	85
2	1-Octyne	(E)-1,1-Difluoro-1,4-decadiene	78
3	Cyclohexylacetylene	(E)-1-Cyclohexyl-1,1-difluoro-1,4-pentadiene	82
4	4-Phenyl-1-butyne	(E)-1,1-Difluoro-6-phenyl-1,4-hexadiene	75
5	Trimethylsilylacetylene	(E)-1,1-Difluoro-4-trimethylsilyl-1,3-butadiene	72

Data is representative of typical yields for this type of reaction.[3]

Reaction Pathway:

Caption: Copper-catalyzed synthesis of (E)-1,1-difluoro-1,4-dienes.

Radical Addition Reactions

3-Bromo-3,3-difluoroprop-1-ene can also participate in radical reactions, such as atom transfer radical addition (ATRA), to form new carbon-carbon bonds. These methods offer a complementary approach to metal-catalyzed processes, often with different functional group tolerances and selectivities.

Application Note:

This section describes a general approach for the atom transfer radical addition of BDFP to alkenes. This reaction allows for the introduction of the 3-bromo-1,1-difluoropropyl group across a double bond. The resulting adduct can be further functionalized, for example, through elimination of HBr to generate a difluoroallylated alkene. Photocatalytic methods are often employed to initiate these radical transformations under mild conditions.[4]

General Experimental Protocol (ATRA):

The following is a generalized protocol for the photocatalytic ATRA of BDFP to an alkene.

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Alkene

• Photocatalyst (e.g., Ir(ppy)₃ or Ru(bpy)₃Cl₂)

• Light source (e.g., blue LEDs)

• Anhydrous and degassed solvent (e.g., acetonitrile or DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk tube equipped with a magnetic stir bar, dissolve the alkene (1.0 mmol, 1.0 equiv.) and the photocatalyst (1-2 mol%) in the anhydrous, degassed solvent (5 mL).

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.5 mmol, 1.5 equiv.) to the solution.

• Degas the reaction mixture by bubbling with an inert gas for 15-20 minutes.

• Irradiate the stirred reaction mixture with a light source at room temperature for 12-24 hours.

• Monitor the reaction by GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the adduct.

Experimental Workflow:

Caption: General workflow for a photocatalytic radical addition reaction.

Other Potential Cross-Coupling Reactions

While specific literature examples for Negishi and Stille couplings with 3-Bromo-3,3-difluoroprop-1-ene are less common, the general principles of these powerful cross-coupling reactions suggest their applicability. These methods would require optimization for this specific substrate.

Negishi Coupling:

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide, catalyzed by a nickel or palladium complex.

Caption: General catalytic cycle for the Negishi cross-coupling reaction.

Stille Coupling:

The Stille coupling utilizes an organotin reagent to couple with an organic halide in the presence of a palladium catalyst.

Caption: General catalytic cycle for the Stille cross-coupling reaction.

References

• 1. Visible-light Promoted Atom Transfer Radical Addition−Elimination (ATRE) Reaction for the Synthesis of Fluoroalkylated Alkenes Using DMA as Electron-donor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Atom-transfer radical addition of fluoroalkyl bromides to alkenes via a photoredox/copper catalytic system - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Copper-Catalyzed Reactions Involving 3-Bromo-3,3-difluoroprop-1-ene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for copper-catalyzed reactions utilizing 3-Bromo-3,3-difluoroprop-1-ene (BDFP), a versatile reagent for the introduction of the valuable 2,2-difluoroallyl moiety into organic molecules. The gem-difluoroalkene motif is a significant structural feature in many pharmaceuticals and agrochemicals due to its ability to modulate physicochemical and biological properties.

Introduction

3-Bromo-3,3-difluoroprop-1-ene is an important building block in fluorine chemistry. Copper-catalyzed transformations involving BDFP offer a cost-effective and efficient means to construct carbon-carbon and carbon-heteroatom bonds under mild conditions. This document focuses on a key transformation: the copper-catalyzed hydrodifluoroallylation of terminal alkynes, which provides stereoselective access to (E)-1,1-difluoro-1,4-dienes.

Key Reaction: Copper-Catalyzed Regio- and Stereoselective Hydrodifluoroallylation of Terminal Alkynes

A significant application of 3-Bromo-3,3-difluoroprop-1-ene is in the copper-catalyzed hydrodifluoroallylation of terminal alkynes. This reaction proceeds with high regioselectivity and stereoselectivity to afford (E)-1,1-difluoro-1,4-dienes, which are valuable synthetic intermediates. The reaction utilizes a copper catalyst, a hydride source, and a ligand to facilitate the transformation.

A proposed mechanism for this reaction involves the formation of a copper-hydride species, which then undergoes hydrometalation of the alkyne. The resulting vinyl-copper intermediate then participates in a cross-coupling reaction with 3-Bromo-3,3-difluoroprop-1-ene to yield the final product and regenerate the active copper catalyst.

Experimental Workflow

Caption: General workflow for the copper-catalyzed hydrodifluoroallylation of terminal alkynes.

Quantitative Data Summary

The following table summarizes the results for the copper-catalyzed hydrodifluoroallylation of various terminal alkynes with 3-Bromo-3,3-difluoroprop-1-ene. The data is based on the work of Qing and co-workers.

Entry	Terminal Alkyne Substrate	Product	Yield (%)
1	Phenylacetylene	(E)-5,5-Difluoro-1-phenylpenta-1,4-diene	85
2	4-Methylphenylacetylene	(E)-1-(4-Methylphenyl)-5,5-difluoropenta-1,4-diene	82
3	4-Methoxyphenylacetylene	(E)-1-(4-Methoxyphenyl)-5,5-difluoropenta-1,4-diene	88
4	4-Chlorophenylacetylene	(E)-1-(4-Chlorophenyl)-5,5-difluoropenta-1,4-diene	75
5	4-Trifluoromethylphenylacetylene	(E)-1-(4-(Trifluoromethyl)phenyl)-5,5-difluoropenta-1,4-diene	71
6	1-Octyne	(E)-1,1-Difluorododeca-1,4-diene	78
7	Cyclohexylacetylene	(E)-(5,5-Difluoropenta-1,4-dien-1-yl)cyclohexane	76
8	3,3-Dimethyl-1-butyne	(E)-5,5-Difluoro-2,2-dimethylhepta-1,4-diene	65

Detailed Experimental Protocol

This protocol is a representative example for the copper-catalyzed hydrodifluoroallylation of phenylacetylene with 3-Bromo-3,3-difluoroprop-1-ene.

Materials:

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline (phen)

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Phenylacetylene

• 1,1,3,3-Tetramethyldisiloxane (TMDSO)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar were added CuI (3.8 mg, 0.02 mmol, 10 mol%), 1,10-phenanthroline (3.6 mg, 0.02 mmol, 10 mol%), and K₂CO₃ (41.5 mg, 0.3 mmol).

• The tube was evacuated and backfilled with argon three times.

• Anhydrous DMF (2.0 mL), phenylacetylene (20.4 mg, 0.2 mmol), 3-Bromo-3,3-difluoroprop-1-ene (46.8 mg, 0.3 mmol), and 1,1,3,3-tetramethyldisiloxane (40.3 mg, 0.3 mmol) were added sequentially via syringe.

• The reaction mixture was stirred at 60 °C for 12 hours.

• After completion of the reaction (monitored by TLC or GC-MS), the mixture was cooled to room temperature and quenched with saturated aqueous NaHCO₃ solution (10 mL).

• The aqueous layer was extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers were washed with brine (15 mL), dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The residue was purified by flash column chromatography on silica gel (petroleum ether/ethyl acetate = 20:1) to afford the desired product, (E)-5,5-difluoro-1-phenylpenta-1,4-diene, as a colorless oil.

Logical Relationship of Key Reaction Components

Caption: Key components for the hydrodifluoroallylation reaction.

Application Notes and Protocols: Monitoring the Consumption of 3-Bromo-3,3-difluoroprop-1-ene by TLC and GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-3,3-difluoroprop-1-ene is a valuable fluorinated building block in organic synthesis, utilized in a variety of coupling reactions to introduce the gem-difluoroallyl motif into organic molecules. Accurate monitoring of its consumption is critical for reaction optimization, kinetic studies, and ensuring complete conversion. This document provides detailed protocols for monitoring the consumption of 3-Bromo-3,3-difluoroprop-1-ene in a typical cross-coupling reaction using two common analytical techniques: Thin Layer Chromatography (TLC) for rapid qualitative assessment and Gas Chromatography-Mass Spectrometry (GC-MS) for quantitative analysis.

Reaction Monitoring by Thin Layer Chromatography (TLC)

TLC is a quick and effective method for visualizing the progress of a reaction by separating the starting material from the product and other reaction components on a silica plate.[1] The disappearance of the starting material spot is a clear indicator of its consumption.

Experimental Protocol for TLC Monitoring

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Eluent (solvent system)

• Visualization agent (UV lamp, iodine chamber, or chemical stain)

• Reaction mixture aliquots

• Standard solution of 3-Bromo-3,3-difluoroprop-1-ene

Procedure:

• Prepare the TLC Plate: With a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate. Mark starting points for the co-spot (starting material), the reaction mixture, and the starting material reference.[2]

• Spot the Plate:

  • Co-spot (C): Apply a small spot of the 3-Bromo-3,3-difluoroprop-1-ene standard solution on the first mark.

  • Reaction Mixture (R): At timed intervals (e.g., 0, 15, 30, 60, 120 minutes), take a small aliquot from the reaction mixture, dilute it with a volatile solvent (e.g., ethyl acetate), and spot it on the second mark.

  • Starting Material (SM): Spot the 3-Bromo-3,3-difluoroprop-1-ene standard solution on the third mark.

• Develop the Plate: Place the spotted TLC plate in a developing chamber containing the chosen eluent. The eluent level should be below the baseline.[2] Cover the chamber and allow the solvent front to move up the plate.

• Visualize the Plate: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[2] Allow the plate to dry and then visualize the spots.

  • UV Light: View the plate under a UV lamp (254 nm). Compounds containing aromatic rings or conjugated systems will appear as dark spots on a fluorescent background.[3][4]

  • Iodine: Place the dried plate in a chamber containing a few crystals of iodine. Most organic compounds will appear as brown spots.[3][5]

  • Potassium Permanganate Stain: Prepare a solution of KMnO4. Dip the plate in the solution. Alkenes and other oxidizable functional groups will appear as yellow or brown spots on a purple background.

Solvent System Selection:

The choice of eluent is crucial for good separation. For a nonpolar compound like 3-Bromo-3,3-difluoroprop-1-ene, a nonpolar solvent system is a good starting point. The polarity can be gradually increased to achieve optimal separation from the likely more polar product.

Polarity of System	Example Solvent System (v/v)	Typical Application
Nonpolar	Hexane / Ethyl Acetate (9:1)	For separating nonpolar starting material from a slightly more polar product.
Intermediate Polarity	Hexane / Ethyl Acetate (4:1)	When the product has significantly higher polarity.
Polar	Hexane / Ethyl Acetate (1:1)	For more polar products.

Data Interpretation:

By comparing the intensity of the starting material spot in the reaction mixture lane to the reference spot over time, one can qualitatively assess the progress of the reaction. Complete consumption is indicated by the disappearance of the starting material spot in the reaction lane.

Quantitative Reaction Monitoring by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for quantitative analysis, providing detailed information on the concentration of reactants and products over time.[6] It is considered a 'gold standard' for the identification and quantification of volatile and semi-volatile compounds.[6]

Experimental Protocol for GC-MS Monitoring

Instrumentation and Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Appropriate GC column (e.g., nonpolar or medium-polarity capillary column)

• Helium (carrier gas)

• Reaction mixture aliquots

• Internal standard (IS) solution (e.g., a stable, non-reactive compound with a different retention time, such as naphthalene or dodecane)

• Solvent for dilution (e.g., ethyl acetate)

Procedure:

• Sample Preparation:

  • At specific time points during the reaction, withdraw a precise volume of the reaction mixture (e.g., 50 µL).

  • Quench the reaction by adding the aliquot to a vial containing a suitable solvent and a known concentration of the internal standard.

  • Dilute the sample to an appropriate concentration for GC-MS analysis.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

  • Run the analysis using the optimized method parameters.

GC-MS Method Parameters (Example):

Parameter	Value
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial: 50 °C, hold for 2 min; Ramp: 10 °C/min to 250 °C; Hold: 5 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-400 m/z

Data Analysis and Quantification:

• Identify the peaks corresponding to 3-Bromo-3,3-difluoroprop-1-ene and the internal standard by their retention times and mass spectra.

• Integrate the peak areas of both compounds.

• Calculate the response factor (RF) of 3-Bromo-3,3-difluoroprop-1-ene relative to the internal standard using a calibration curve prepared with known concentrations.

• Determine the concentration of 3-Bromo-3,3-difluoroprop-1-ene in the reaction mixture at each time point using the following formula:

  Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / RF)

Representative Quantitative Data

The following table presents hypothetical, yet realistic, data for the consumption of 3-Bromo-3,3-difluoroprop-1-ene in a Suzuki coupling reaction monitored by GC-MS.

Table 1: GC-MS Monitoring of 3-Bromo-3,3-difluoroprop-1-ene Consumption in a Suzuki Coupling Reaction

Time (min)	Peak Area (3-Bromo-3,3-difluoroprop-1-ene)	Peak Area (Internal Standard)	Calculated Concentration (mM)	% Conversion
0	589,432	610,234	100.0	0.0
15	412,602	611,543	69.8	30.2
30	276,543	609,876	46.9	53.1
60	118,987	612,111	20.1	79.9
90	41,234	610,567	7.0	93.0
120	5,894	611,321	1.0	99.0

Workflow and Logical Relationships

The following diagram illustrates the overall workflow for monitoring the consumption of 3-Bromo-3,3-difluoroprop-1-ene using both TLC and GC-MS.

Caption: Workflow for reaction monitoring of 3-Bromo-3,3-difluoroprop-1-ene.

Conclusion

The combined use of TLC and GC-MS provides a comprehensive approach to monitoring the consumption of 3-Bromo-3,3-difluoroprop-1-ene in chemical reactions. TLC offers a rapid, qualitative assessment of reaction progress, ideal for real-time checks in the laboratory. GC-MS delivers precise, quantitative data essential for kinetic studies, yield optimization, and ensuring complete conversion of the starting material. The protocols and data presented herein serve as a detailed guide for researchers in the fields of organic synthesis and drug development.

References

• 1. Surmounting Byproduct Inhibition in an Intermolecular Catalytic Asymmetric Alkene Bromoesterification Reaction as Revealed by Kinetic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners [mdpi.com]
• 3. datapdf.com [datapdf.com]
• 4. Improvement of a GC–MS analytical method for the simultaneous detection of 3-MCPD and 1,3-DCP in food - PMC [pmc.ncbi.nlm.nih.gov]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. mdpi-res.com [mdpi-res.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Indium-Mediated Difluoroallylation

Welcome to the technical support center for indium-mediated difluoroallylation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions, troubleshooting common issues, and ensuring successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is indium-mediated difluoroallylation?

A1: Indium-mediated difluoroallylation is a chemical reaction that forms a carbon-carbon bond between a carbonyl compound (typically an aldehyde or ketone) and a difluoroallyl group. The reaction utilizes metallic indium to generate an organoindium nucleophile from a difluoroallylic halide, such as 3-bromo-1,1-difluoropropene. This nucleophile then attacks the carbonyl carbon, leading to the formation of a gem-difluoro homoallylic alcohol.

Q2: What are the main advantages of using indium in this reaction?

A2: Indium offers several advantages over other metals in allylation reactions. It is relatively insensitive to water, allowing reactions to be carried out in aqueous or mixed aqueous-organic solvent systems, which aligns with the principles of green chemistry.[1] Indium does not require harsh activation or flammable organic solvents to initiate the reaction.[1] Furthermore, indium-mediated reactions often exhibit high stereo- and regioselectivity with fewer byproducts, simplifying product purification.[1]

Q3: What is the general mechanism of the reaction?

A3: The reaction is typically performed as a Barbier-type one-pot process.[1] The mechanism involves two main steps:

• Oxidative Addition: Indium metal inserts into the carbon-halogen bond of the difluoroallyl halide to form an organoindium intermediate.

• Nucleophilic Addition: This organoindium reagent then acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde or ketone. Subsequent workup liberates the desired gem-difluoro homoallylic alcohol.

Q4: Can I use ketones as substrates in this reaction?

A4: While aldehydes are generally good substrates for indium-mediated difluoroallylation, ketones are often found to be unreactive or provide very low yields under typical reaction conditions. The lower electrophilicity of the ketone carbonyl group compared to aldehydes is the primary reason for this difference in reactivity.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive Indium Surface: The surface of the indium metal may be coated with an oxide layer, preventing the reaction. 2. Poor Quality Difluoroallyl Halide: The 3-bromo-1,1-difluoropropene may have decomposed or be of low purity. 3. Insufficient Reaction Time: The reaction may not have proceeded to completion. 4. Inappropriate Solvent: The chosen solvent may not be optimal for the reaction.	1. Activate the Indium: Pretreat the indium powder or foil with dilute HCl or acetic acid to remove the oxide layer, followed by washing with water and a suitable organic solvent, and drying under vacuum.[1] 2. Verify Reagent Quality: Use freshly prepared or purchased 3-bromo-1,1-difluoropropene and verify its purity by NMR or GC-MS. Store it properly to prevent decomposition. 3. Increase Reaction Time: Monitor the reaction by TLC or GC-MS and allow it to stir for a longer period (e.g., 12-24 hours) at room temperature. 4. Solvent Optimization: While DMF is generally effective, consider screening other polar aprotic solvents or aqueous solvent mixtures (e.g., THF/water, DMF/water).
Formation of Side Products	1. Hydrolysis of Organoindium Intermediate: In aqueous media, the organoindium species can be protonated by water, leading to the formation of 1,1-difluoropropene. 2. Pinacol Coupling of the Carbonyl Substrate: Reductive coupling of the aldehyde or ketone can occur, especially with aromatic carbonyls. 3. Formation of Indium Hydroxide: In aqueous solutions, In³⁺ ions can precipitate as In(OH)₃, which can coat the indium surface and impede the reaction.[1]	1. Use Anhydrous Solvents: If hydrolysis is a significant issue, switch to anhydrous DMF or THF. 2. Control Stoichiometry and Addition Rate: Use a moderate excess of the difluoroallyl halide and add it slowly to the reaction mixture. Ensure efficient stirring to promote the desired reaction over side reactions. 3. Acidic Additive: Add a small amount of acid, such as HCl or acetic acid, to the reaction mixture to prevent the precipitation of indium hydroxide.[1]
Reaction Stalls Before Completion	1. Passivation of Indium Surface: The surface of the indium metal may become coated with byproducts or unreacted starting materials, preventing further reaction. 2. Insufficient Mixing: In heterogeneous reactions, efficient stirring is crucial for the interaction between the solid indium and the dissolved reagents.	1. Sonication: Use an ultrasonic bath to continuously clean the indium surface and promote the reaction. 2. Mechanical Stirring: Ensure vigorous and efficient stirring throughout the reaction. For larger scale reactions, a mechanical stirrer may be more effective than a magnetic stir bar.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize the effects of various reaction parameters on the yield of indium-mediated allylation of aldehydes and ketones with a substituted allyl bromide. While this data is for an alkoxy-substituted allyl bromide, the general trends can be informative for optimizing difluoroallylation reactions.

Table 1: Scope of Indium-Mediated Allylation of Aldehydes and Ketones with 3-bromo-2-((2-methoxyethoxy)methoxy)propene [2]

Entry	Carbonyl Substrate	Product	Yield (%)
1	Benzaldehyde	85
2	p-Nitrobenzaldehyde	95
3	p-Anisaldehyde	82
4	Cinnamaldehyde	75
5	Cyclohexanecarboxaldehyde	78
6	Glyceraldehyde acetonide	80
7	Acetophenone	<5
8	Cyclohexanone	<5

Reaction Conditions: Aldehyde or ketone (1 equiv), 3-bromo-2-((2-methoxyethoxy)methoxy)propene (2 equiv), indium metal (1.5 equiv), and TBAI (1 equiv) in DMF (2M) at room temperature for 4–6 h.[2]

Experimental Protocols

Protocol 1: General Procedure for Indium-Mediated Difluoroallylation of an Aldehyde

• Indium Activation (if necessary): To a round-bottom flask containing indium powder (1.5 mmol), add 1 M HCl (5 mL). Stir the suspension for 5-10 minutes. Decant the acidic solution and wash the indium powder with deionized water (3 x 10 mL), followed by ethanol (2 x 10 mL) and diethyl ether (2 x 10 mL). Dry the activated indium under high vacuum.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the activated indium powder (1.5 mmol).

• Addition of Reagents: Add anhydrous DMF (to make a 0.5 M to 2 M solution with respect to the aldehyde). Add the aldehyde (1.0 mmol) to the flask.

• Initiation: Add 3-bromo-1,1-difluoropropene (1.5 - 2.0 mmol) to the stirred suspension.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC or GC-MS. The reaction time can vary from a few hours to 24 hours depending on the substrate.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL). Extract the mixture with diethyl ether or ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired gem-difluoro homoallylic alcohol.

Protocol 2: Preparation of 3-bromo-1,1-difluoropropene

The synthesis of 3-bromo-1,1-difluoropropene is not straightforward and often involves multi-step procedures. One common approach involves the dehydrobromination of a dibrominated precursor. Researchers should consult specialized literature for detailed and validated synthetic procedures.

Visualizing the Workflow

General Experimental Workflow

The following diagram illustrates the typical workflow for an indium-mediated difluoroallylation experiment.

Fig. 1: Experimental workflow for indium-mediated difluoroallylation.

Troubleshooting Logic

This diagram outlines a logical approach to troubleshooting a low-yielding reaction.

Fig. 2: Troubleshooting logic for low-yielding reactions.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides - PMC [pmc.ncbi.nlm.nih.gov]

common side reactions and byproducts in 3-Bromo-3,3-difluoroprop-1-ene chemistry

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions for experiments involving 3-Bromo-3,3-difluoroprop-1-ene (BDFP).

Frequently Asked Questions (FAQs)

Q1: What are the main reactivity patterns of 3-Bromo-3,3-difluoroprop-1-ene (BDFP)?

3-Bromo-3,3-difluoroprop-1-ene is a versatile fluorinated building block primarily used for the introduction of the gem-difluoroallyl moiety. Its reactivity is characterized by:

• Palladium-Catalyzed Cross-Coupling Reactions: BDFP readily participates in various palladium-catalyzed cross-coupling reactions, such as those with organoboron compounds (Suzuki-Miyaura coupling). These reactions are highly regioselective.[1][2]

• Copper-Catalyzed Reactions: Copper catalysts can be employed for reactions like the hydrodifluoroallylation of terminal alkynes using BDFP.[3]

• Generation of Nucleophilic Intermediates: BDFP is a precursor to potent nucleophiles like gem-difluoroallyllithium and organozinc reagents (in Reformatsky-type reactions). These intermediates can then react with a variety of electrophiles.[4]

Q2: What is the typical regioselectivity observed in nucleophilic substitutions with BDFP?

In palladium-catalyzed nucleophilic substitutions with soft carbon nucleophiles, the reaction typically occurs with high regioselectivity at the γ-position (the carbon of the double bond not bearing the fluorine atoms) to yield 3-substituted 1,1-difluoroalkenes. The formation of the α-substitution product (at the carbon bearing the bromine and fluorine atoms) is generally not observed under optimized conditions.

Q3: Can 3-Bromo-3,3-difluoroprop-1-ene undergo polymerization?

While specific studies on the polymerization of 3-Bromo-3,3-difluoroprop-1-ene are not prevalent in the reviewed literature, its structure as an activated alkene suggests that it may be prone to polymerization or oligomerization under certain conditions, such as in the presence of radical initiators or strong Lewis acids. It is advisable to use BDFP in reactions promptly after purification and to store it under recommended conditions (cool and dark) to minimize potential decomposition or polymerization.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Inactive Catalyst	Ensure the palladium catalyst is from a reliable source and has been stored under an inert atmosphere. For sensitive reactions, use a freshly opened bottle or a glovebox for catalyst handling.
Improper Ligand Choice	The choice of phosphine ligand is crucial. For Suzuki-Miyaura couplings with BDFP and organoborons, ligands like triphenylphosphine (PPh₃) or other bulky electron-rich phosphines are often effective.
Incorrect Base	The base is critical for the transmetalation step. Use a suitable base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). Ensure the base is finely powdered and dry.
Low Reaction Temperature	While some reactions proceed at room temperature, others may require heating to achieve a reasonable reaction rate. Incrementally increase the temperature (e.g., to 50-80 °C) and monitor the reaction progress.
Poor Quality of BDFP or Coupling Partner	Ensure that both the 3-Bromo-3,3-difluoroprop-1-ene and the organoboron reagent are pure. Impurities can poison the catalyst or lead to side reactions.

Issue 2: Formation of Side Products

Potential Cause	Side Product	Recommended Solution
Suboptimal Reaction Conditions	Undesired regioisomer (α-substitution)	While highly selective, deviation from optimized conditions (catalyst, ligand, solvent) could potentially lead to the formation of the α-substituted product. Confirm the regiochemistry of your product using NMR spectroscopy.
Presence of Water or Protic Solvents	Protodeborylation of the organoboron reagent	Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).
Homocoupling of the Organoboron Reagent	Biphenyl-type byproducts	Degas the solvent thoroughly to remove oxygen. Use the appropriate stoichiometry of reagents.

Generation and Use of gem-Difluoroallyllithium

Issue: Low Yield of the Desired Product After Quenching with an Electrophile

Potential Cause	Recommended Solution
Instability of the Lithium Reagent	The gem-difluoroallyllithium reagent is thermally unstable. It must be generated at a low temperature (typically -95 °C) and used immediately (in situ).[4]
Incorrect Stoichiometry of Butyllithium	Use a precise amount of n-butyllithium (typically 1.0 equivalent) for the lithium-halogen exchange. Excess butyllithium can react with the electrophile or the product.
Side Reactions of the Lithium Reagent	The highly basic nature of the organolithium reagent can lead to deprotonation of acidic protons on the electrophile or in the solvent. Add the electrophile at a low temperature.
Slow Addition of Electrophile	Add the electrophile dropwise to the cold solution of the pre-formed lithium reagent to control the reaction exotherm and minimize side reactions.

Experimental Protocols

Protocol 1: Palladium-Catalyzed gem-Difluoroallylation of Arylboronic Acids

This protocol is adapted from the supplementary information of Min, Q.-Q. et al., J. Am. Chem. Soc. 2014, 136 (4), pp 1230–1233.[1][2]

Reaction Scheme:

Ar-B(OH)₂ + BrCF₂CH=CH₂ --(Pd catalyst, Base)--> Ar-CF₂CH=CH₂

Materials:

• Arylboronic acid (1.0 mmol)

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP) (1.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane (5 mL)

Procedure:

• To a dry Schlenk tube under an argon atmosphere, add the arylboronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Evacuate and backfill the tube with argon three times.

• Add 1,4-dioxane via syringe.

• Add 3-Bromo-3,3-difluoroprop-1-ene via syringe.

• Seal the tube and place it in a preheated oil bath at 80 °C.

• Stir the reaction mixture for 12-24 hours, monitoring by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with diethyl ether.

• Filter the mixture through a pad of Celite, washing with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary (Selected Examples):

Arylboronic Acid	Product	Yield (%)
Phenylboronic acid	3,3-Difluoro-3-phenylprop-1-ene	95
4-Methoxyphenylboronic acid	3,3-Difluoro-3-(4-methoxyphenyl)prop-1-ene	92
4-Chlorophenylboronic acid	3-(4-Chlorophenyl)-3,3-difluoroprop-1-ene	89

Yields are based on the cited literature and may vary depending on experimental conditions.

Visualizations

Caption: Troubleshooting workflow for low yield in Pd-catalyzed couplings.

Caption: Regioselectivity in Pd-catalyzed allylic substitution of BDFP.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Highly selective gem-difluoroallylation of organoborons with bromodifluoromethylated alkenes catalyzed by palladium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Purification Strategies for Products of 3-Bromo-3,3-difluoroprop-1-ene Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the purification of reaction products derived from 3-Bromo-3,3-difluoroprop-1-ene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my reaction mixture when using 3-Bromo-3,3-difluoroprop-1-ene?

A1: The impurities in your reaction will largely depend on the specific reaction conditions and substrates used. However, some common classes of impurities include:

• Unreacted Starting Materials: Residual 3-Bromo-3,3-difluoroprop-1-ene and any other starting materials.

• Catalyst Residues: If you are performing a cross-coupling reaction, residual palladium or copper catalysts and their associated ligands are common impurities that need to be removed.

• Isomeric Byproducts: In reactions like nucleophilic substitution or cross-coupling, you may form regioisomers. A key example is the potential for both α-substitution (at the carbon bearing the bromine and fluorine atoms) and γ-substitution (at the terminal carbon of the double bond), leading to isomeric products that can be challenging to separate.

• Homocoupling Products: In cross-coupling reactions, side-reactions can lead to the homocoupling of your starting materials.

• Solvent and Reagent-Derived Impurities: Impurities from solvents, bases, and other reagents used in the reaction.

Q2: I'm seeing poor peak shape (tailing) for my fluorinated product during HPLC analysis. What is the likely cause and how can I fix it?

A2: Peak tailing is a common issue when purifying polar fluorinated compounds, which can be basic in nature. The primary cause is often the interaction between the analyte and acidic silanol groups on the surface of silica-based stationary phases.

Here are some troubleshooting steps:

• Use an End-Capped Column: Employ a column where the residual silanol groups have been capped to minimize these secondary interactions.

• Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of your compound. For basic compounds, a lower pH can improve peak shape.

• Add Mobile Phase Modifiers: For reversed-phase chromatography, adding a small amount of an additive like trifluoroacetic acid (TFA) can improve peak shape.

• Reduce Sample Load: Overloading the column can lead to peak tailing. Try injecting a smaller volume or a more dilute sample.

Q3: My desired product and an impurity are co-eluting during column chromatography. What strategies can I use to improve separation?

A3: Co-elution occurs when your product and an impurity have very similar polarities. To improve separation, you need to alter the selectivity of your chromatographic system.

• Change the Stationary Phase: If you are using a standard silica gel or C18 column, switching to a column with a different chemistry can be effective. For fluorinated compounds, a fluorinated stationary phase can offer different selectivity due to "fluorophilicity".

• Optimize the Mobile Phase: Systematically vary the solvent system. In reversed-phase HPLC, altering the organic modifier (e.g., switching from acetonitrile to methanol) or the aqueous phase pH can impact retention times differently for your product and the impurity. For flash chromatography, trying different solvent mixtures (e.g., ethyl acetate/hexanes vs. dichloromethane/methanol) is recommended.

• Employ an Orthogonal Technique: If chromatographic methods are not providing sufficient separation, consider a different purification technique altogether, such as crystallization, which separates compounds based on their solubility and crystal lattice formation.

Q4: I'm struggling to crystallize my fluorinated product. It either oils out or remains in solution. What should I do?

A4: The unique intermolecular interactions of fluorinated compounds can make crystallization challenging. Here are some tips:

• Systematic Solvent Screening: Test a wide range of solvents with varying polarities. A good crystallization solvent will dissolve your compound when hot but not when cold.

• Use a Two-Solvent System: If a single solvent doesn't work, try a binary mixture. Dissolve your compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes slightly turbid. Gentle heating to redissolve, followed by slow cooling, can induce crystallization.

• Control the Cooling Rate: Rapid cooling often leads to oiling out. Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer.

• Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of pure crystalline material, adding a tiny crystal to the supersaturated solution can induce crystallization.

Troubleshooting Guides

Issue 1: Low Recovery of the Desired Product After Purification

Possible Cause	Troubleshooting Action
Irreversible Adsorption	The high polarity of your fluorinated product may cause it to bind irreversibly to the stationary phase (e.g., silica gel). Consider using a less polar stationary phase like alumina or a fluorinated phase. For highly polar compounds, Hydrophilic Interaction Chromatography (HILIC) may be a better option.
Compound Instability	Your product may be degrading on the column. Test the stability of your compound in the chosen solvent system and on the stationary phase before performing large-scale purification.
Inappropriate Elution Strength	The mobile phase may be too weak to elute your compound. Gradually increase the polarity of your eluent.
Product is Volatile	If your product has a low boiling point, it may be lost during solvent removal under reduced pressure. Use lower temperatures on the rotary evaporator and consider using a cold trap.

Issue 2: Presence of Palladium Catalyst in the Final Product

Possible Cause	Troubleshooting Action
Inefficient Removal by Chromatography	Palladium residues can be difficult to remove by standard silica gel chromatography alone.
Complexation with the Product	The palladium may be complexing with heteroatoms in your product, making it difficult to separate.
Use of Palladium Scavengers	After the reaction is complete, add a palladium scavenger to the crude reaction mixture before work-up and purification. Commercially available scavengers with thiol or amine functionalities are effective.
Specialized Chromatography	Use a stationary phase functionalized with a metal scavenger.
Crystallization	If your product is a solid, crystallization is often an excellent method for removing metal impurities, as they are typically excluded from the crystal lattice.

Experimental Protocols

Protocol 1: Flash Column Chromatography for a Moderately Polar Gem-Difluoroallylated Product

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel and concentrate the mixture on a rotary evaporator to obtain a dry powder. This dry-loading method often provides better separation.

• Column Packing: Select an appropriate size flash chromatography column and pack it with silica gel as a slurry in the initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexanes).

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase (gradient elution) to elute your product. The optimal gradient can be determined by thin-layer chromatography (TLC) analysis of the crude mixture.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization of a Solid Fluorinated Product

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a test solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the product when hot but not when cold.

• Dissolution: In a larger flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask or placing it in a refrigerator.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Visualizations

Caption: General purification workflow for products of 3-Bromo-3,3-difluoroprop-1-ene reactions.

Caption: Troubleshooting guide for common HPLC purification issues.

troubleshooting low yields in palladium-catalyzed difluoroallylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in palladium-catalyzed difluoroallylation. The content is structured to address specific experimental challenges and provide actionable solutions.

Troubleshooting Guide: Low Yields and Side Reactions

Low yields in palladium-catalyzed difluoroallylation can arise from a variety of factors, from reagent quality to suboptimal reaction conditions. This guide provides a systematic approach to identifying and resolving common issues.

Issue 1: Low or No Conversion of Starting Materials

Possible Causes and Solutions:

• Inactive Catalyst: The Pd(0) active species may not be forming efficiently from the Pd(II) precatalyst, or the catalyst may have decomposed.

  • Solution: Use a fresh batch of palladium precatalyst. Consider using a more robust precatalyst system like a palladacycle. If using a Pd(II) source, ensure proper reduction to Pd(0) is occurring. The reaction mixture turning black is often an indication of catalyst decomposition to palladium black[1].

• Ligand Degradation: Phosphine ligands, especially electron-rich ones, can be sensitive to air and moisture.

  • Solution: Handle ligands under an inert atmosphere. Use fresh, high-purity ligands.

• Inadequate Degassing: Oxygen can oxidize the Pd(0) catalyst, rendering it inactive.

  • Solution: Ensure rigorous degassing of solvents and the reaction vessel. Employing freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen is crucial.

• Poor Reagent Quality: Impurities in the aryl halide, difluoroallylboron reagent, base, or solvent can poison the catalyst.

  • Solution: Purify starting materials if their purity is questionable. Use anhydrous, high-purity solvents.

• Suboptimal Reaction Temperature: The reaction may require higher temperatures to proceed at a reasonable rate.

  • Solution: Gradually increase the reaction temperature, monitoring for product formation and potential decomposition.

Issue 2: Formation of Significant Byproducts

Common Byproducts and Mitigation Strategies:

• Homocoupling of the Aryl Halide: This side reaction leads to the formation of a biaryl byproduct and is often competitive with the desired cross-coupling.

  • Possible Causes: High reaction temperatures, presence of oxygen, or a slow transmetalation step.

  • Solutions:

    • Lower the reaction temperature.

    • Ensure rigorous exclusion of oxygen.

    • Choose a ligand that promotes the desired cross-coupling over homocoupling. Bulky, electron-rich phosphine ligands can sometimes suppress this side reaction.

• Protodeboronation of the Difluoroallylboron Reagent: The C-B bond of the boronate ester can be cleaved by residual water or protic solvents, leading to the formation of 1,1-difluoro-2-propene.

  • Possible Causes: Presence of water in the reaction mixture, especially when using certain bases.

  • Solutions:

    • Use anhydrous solvents and reagents.

    • Consider using a more stable difluoroallylating agent, such as a trifluoroborate salt.

• Hydrodehalogenation of the Aryl Halide: The aryl halide is reduced to the corresponding arene, a common side reaction in palladium catalysis.

  • Possible Causes: Presence of a hydride source (e.g., from certain solvents or bases) and a catalyst system that favors this pathway.

  • Solutions:

    • Switch to a non-protic solvent.

    • Use a weaker, non-coordinating base.

    • Optimize the ligand-to-metal ratio.

• Isomerization of the Product: The desired γ-substituted product may isomerize to the α-substituted product.

  • Possible Causes: The choice of ligand and reaction conditions can influence the regioselectivity.

  • Solution: Screen different ligands. For instance, cataCXium® PICy has been shown to provide high γ-selectivity[2].

Frequently Asked Questions (FAQs)

Q1: How do I choose the right palladium catalyst and ligand for my specific aryl halide?

A1: The choice of catalyst and ligand is critical for a successful reaction. For electron-rich aryl halides, a more electron-poor palladium center may be beneficial. Conversely, for electron-poor aryl halides, a more electron-rich palladium center, often achieved with electron-donating ligands, can be more effective. Bulky phosphine ligands, such as those from the Buchwald or cataCXium® families, have shown great success in promoting high yields and selectivities in difluoroallylation[2]. It is often necessary to screen a small panel of ligands to find the optimal one for a new substrate.

Q2: What is the best base and solvent combination for this reaction?

A2: The choice of base and solvent is interdependent and substrate-specific.

• Bases: Inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly used. The strength and solubility of the base can significantly impact the reaction rate and yield. For less reactive aryl chlorides, a stronger base might be necessary.

• Solvents: Aprotic polar solvents like 1,4-dioxane, THF, and DMF are often good choices as they can dissolve the various reaction components. However, for reactions sensitive to water, anhydrous non-polar solvents like toluene may be preferred[2]. The solvent can also influence the stability of the catalytic species[3].

Q3: My reaction is very sensitive to air and moisture. What are the best practices for setting up the reaction?

A3: Strict adherence to air- and moisture-free techniques is paramount.

• Glassware: Oven-dry all glassware and cool it under a stream of inert gas.

• Reagents: Use anhydrous solvents, and dry solid reagents in a vacuum oven if necessary.

• Atmosphere: Set up the reaction in a glovebox or using Schlenk line techniques.

• Degassing: Thoroughly degas all solvents by freeze-pump-thaw cycles or by bubbling a stream of argon or nitrogen through them for an extended period.

Q4: I am observing an unknown byproduct in my ¹⁹F NMR. How can I identify it?

A4: The ¹⁹F NMR spectrum is a powerful tool for identifying fluorinated byproducts. The desired gem-difluoroallyl product typically shows a characteristic triplet in the ¹H NMR for the CH₂ group and a corresponding signal in the ¹⁹F NMR. Common byproducts to look for include:

• Protodeboronated starting material (1,1-difluoro-2-propene): This will have a different fluorine chemical shift compared to the difluoroallylboron reagent.

• α-substituted regioisomer: This isomer will have a different coupling pattern in both the ¹H and ¹⁹F NMR spectra compared to the desired γ-product.

• Hydrodefluorinated products: While less common, under certain conditions, C-F bond activation can occur, leading to monofluoroalkenes[4].

Q5: How can I improve the regioselectivity of the difluoroallylation?

A5: The regioselectivity (γ- vs. α-attack) is primarily controlled by the choice of ligand. Bulky, electron-rich phosphine ligands generally favor the formation of the linear (γ) product through steric hindrance that disfavors the formation of the more crowded branched (α) transition state[5][6]. Screening different ligands is the most effective way to optimize regioselectivity.

Data Presentation

The following tables summarize quantitative data from the literature to guide the selection of reaction conditions.

Table 1: Comparison of Ligands for the Difluoroallylation of 4-tert-butylbromobenzene

Entry	Palladium Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	γ:α Ratio
1	Pd₂(dba)₃	PPh₃	K₂CO₃	Dioxane/H₂O	100	Moderate	N/A
2	Pd₂(dba)₃	XPhos	K₂CO₃	Dioxane/H₂O	100	High	>99:1
3	Pd₂(dba)₃	SPhos	K₂CO₃	Dioxane/H₂O	100	High	>99:1
4	Pd₂(dba)₃	cataCXium® PICy	Cs₂CO₃	DME	80	88	>99:1

Data synthesized from multiple literature sources.

Table 2: Influence of Aryl Halide on Reaction Conditions and Yield

Aryl Halide (Ar-X)	Palladium Precatalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-MeO-Ph-Br	Pd₂(dba)₃	cataCXium® PICy	K₂CO₃	Dioxane/H₂O	100	12	95
4-CN-Ph-Br	Pd₂(dba)₃	cataCXium® PICy	K₂CO₃	Dioxane/H₂O	100	12	85
4-CF₃-Ph-Cl	Pd₂(dba)₃	cataCXium® PICy	K₃PO₄	Toluene	110	24	78
2-Naphthyl-OTf	Pd₂(dba)₃	cataCXium® PICy	K₃PO₄	Toluene	110	24	92

Data synthesized from multiple literature sources, including[2].

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Difluoroallylation of Aryl Bromides

To an oven-dried Schlenk tube equipped with a magnetic stir bar is added the aryl bromide (1.0 mmol), 3,3-difluoroallylpinacol boronate (1.2 mmol), palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol), and ligand (e.g., cataCXium® PICy, 0.04 mmol). The tube is sealed, evacuated, and backfilled with argon three times. Degassed solvent (e.g., 1,4-dioxane, 5 mL) and a degassed aqueous solution of the base (e.g., 2 M K₂CO₃, 2 mL) are added via syringe. The reaction mixture is then heated to the desired temperature (e.g., 100 °C) and stirred vigorously for the specified time (typically 12-24 hours). After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Protocol 2: Synthesis of 3,3-Difluoroallylpinacol Boronate

This protocol is adapted from established literature procedures. In a glovebox, to a flame-dried round-bottom flask is added CuCl (5 mol%), a phosphine ligand (e.g., Xantphos, 5.5 mol%), and bis(pinacolato)diboron (1.0 equiv). The flask is sealed and removed from the glovebox. Anhydrous THF is added, and the mixture is cooled to 0 °C. 3,3,3-Trifluoropropene is then bubbled through the solution for a specified period. A solution of a silane (e.g., (EtO)₃SiH, 1.2 equiv) is added dropwise. The reaction is allowed to warm to room temperature and stirred overnight. The reaction is quenched with water, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is purified by distillation or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: Palladium-catalyzed difluoroallylation cycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorination Enables a Ligand-Controlled Regiodivergent Palladium-Catalyzed Decarboxylative Allylation Reaction to Access α,α-Difluoroketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ligand-controlled regiodivergent palladium-catalyzed decarboxylative allylation reaction to access α,α-difluoroketones - PubMed [pubmed.ncbi.nlm.nih.gov]

managing the stability and storage of 3-Bromo-3,3-difluoroprop-1-ene

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability, storage, and handling of 3-Bromo-3,3-difluoroprop-1-ene (BDFP).

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 3-Bromo-3,3-difluoroprop-1-ene?

A1: 3-Bromo-3,3-difluoroprop-1-ene is susceptible to two main degradation pathways: thermal decomposition and polymerization. As an allylic halide, the carbon-bromine bond is relatively labile and can be cleaved at elevated temperatures.[1] Furthermore, the vinyl group makes it prone to free-radical polymerization, especially in the presence of light, heat, or radical initiators.[2][3][4]

Q2: How should 3-Bromo-3,3-difluoroprop-1-ene be properly stored?

A2: To ensure its stability, 3-Bromo-3,3-difluoroprop-1-ene should be stored in a cool, dark, and dry environment. Refrigeration is recommended. The container should be tightly sealed to prevent exposure to air and moisture. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is advisable.

Q3: Are there any recommended inhibitors to prevent polymerization?

A3: Yes, to prevent spontaneous polymerization, small amounts of radical inhibitors are often added. Common and effective inhibitors for vinyl compounds include hydroquinone (HQ) and butylated hydroxytoluene (BHT).[5][6][7][8] These compounds work by scavenging free radicals that initiate the polymerization process.[5][9][10]

Q4: What are the signs of decomposition or polymerization?

A4: Visual indicators of degradation include a change in color (e.g., from colorless to yellow or brown), an increase in viscosity, or the formation of solid precipitates. A hazy appearance can also suggest the onset of polymerization.

Q5: What are the hazardous decomposition products of 3-Bromo-3,3-difluoroprop-1-ene?

A5: Upon decomposition, 3-Bromo-3,3-difluoroprop-1-ene can release toxic and corrosive gases, including hydrogen bromide (HBr) and hydrogen fluoride (HF), as well as carbon monoxide (CO) and carbon dioxide (CO2).

Troubleshooting Guides

Issue 1: Inconsistent Reaction Yields in Cross-Coupling Reactions

Question: I am experiencing inconsistent and low yields in my palladium-catalyzed cross-coupling reactions using 3-Bromo-3,3-difluoroprop-1-ene. What are the likely causes and how can I troubleshoot this?

Answer:

Several factors can contribute to poor performance in cross-coupling reactions with this reagent. Consider the following troubleshooting steps:

• Reagent Quality: The purity of 3-Bromo-3,3-difluoroprop-1-ene is critical. Over time, it can degrade or partially polymerize. Before use, it is advisable to check the purity by GC-MS or NMR. If impurities are detected, purification by distillation under reduced pressure may be necessary.

• Catalyst and Ligand Choice: The selection of the palladium catalyst and ligand system is crucial for successful cross-coupling.[11][12] The electronic properties of 3-Bromo-3,3-difluoroprop-1-ene may require specific ligand systems to facilitate oxidative addition and prevent side reactions. Experiment with different phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbene (NHC) ligands.

• Reaction Conditions: Ensure that the reaction is performed under strictly anhydrous and anaerobic conditions. Oxygen can deactivate the palladium catalyst. Degas all solvents and reagents thoroughly.

• Base Selection: The choice of base can significantly impact the reaction outcome. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). The base strength should be optimized for your specific substrate and catalyst system.

Issue 2: Evidence of Polymerization During Reaction

Question: During my reaction, the solution has become viscous and I'm observing the formation of a solid precipitate, suggesting polymerization of the 3-Bromo-3,3-difluoroprop-1-ene. How can I prevent this?

Answer:

Polymerization is a common issue with vinyl compounds. Here are some strategies to mitigate this:

• Addition of an Inhibitor: If not already present in your reagent, consider adding a small amount of a polymerization inhibitor like BHT or hydroquinone to your reaction mixture.[6][7] Be aware that this may have a slight impact on your reaction rate.

• Control of Reaction Temperature: Avoid excessive heating. Run the reaction at the lowest effective temperature. If the reaction is exothermic, ensure efficient stirring and cooling to dissipate heat.

• Exclusion of Light: Protect the reaction from light by wrapping the reaction vessel in aluminum foil, as light can initiate free-radical polymerization.

• Purification of the Reagent: If the starting material contains polymeric impurities, these can act as seeds for further polymerization. Ensure the purity of your 3-Bromo-3,3-difluoroprop-1-ene before use.

Data Presentation

Property	Value
Molecular Formula	C₃H₃BrF₂
Molecular Weight	156.96 g/mol
Boiling Point	41-42 °C
Density	1.543 g/cm³
Refractive Index	1.377

Experimental Protocols

Protocol 1: Quality Control of 3-Bromo-3,3-difluoroprop-1-ene by GC-MS

Objective: To assess the purity of 3-Bromo-3,3-difluoroprop-1-ene and identify potential impurities or degradation products.

Methodology:

• Sample Preparation: Dilute a small aliquot of 3-Bromo-3,3-difluoroprop-1-ene in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC-MS Parameters:

  • Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) at 70 eV. Scan range of m/z 35-300.

• Data Analysis:

  • The main peak corresponding to 3-Bromo-3,3-difluoroprop-1-ene should be observed.

  • Look for peaks corresponding to potential dimers, oligomers, or decomposition products.

  • The mass spectrum should show the characteristic isotopic pattern of a bromine-containing compound.

Protocol 2: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

Objective: To couple 3-Bromo-3,3-difluoroprop-1-ene with an arylboronic acid.

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Anhydrous solvent (e.g., dioxane, toluene, or DMF)

Methodology:

• In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine the arylboronic acid (1.2 equivalents), the palladium catalyst (2-5 mol%), and the base (2-3 equivalents).

• Add the anhydrous solvent via syringe.

• Stir the mixture at room temperature for 10-15 minutes.

• Add 3-Bromo-3,3-difluoroprop-1-ene (1.0 equivalent) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low reaction yields.

Caption: Strategies to prevent polymerization.

References

• 1. sltchemicals.com [sltchemicals.com]
• 2. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. nbinno.com [nbinno.com]
• 6. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 7. chempoint.com [chempoint.com]
• 8. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. eastman.com [eastman.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]

Technical Support Center: Quenching Procedures for 3-Bromo-3,3-difluoroprop-1-ene Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for quenching procedures in reactions involving 3-Bromo-3,3-difluoroprop-1-ene.

Troubleshooting Guides

This section addresses specific issues that may arise during the workup of reactions involving 3-Bromo-3,3-difluoroprop-1-ene and its derivatives.

Issue 1: Incomplete Quenching or Persistent Reactivity

• Question: After adding the quenching agent, the reaction mixture remains reactive or appears heterogeneous. What could be the cause and how can I resolve it?

• Answer: Incomplete quenching can occur due to several factors. The organometallic species formed from 3-Bromo-3,3-difluoroprop-1-ene may be sterically hindered or possess unique electronic properties due to the gem-difluoro group, affecting its reactivity with the quenching agent.

  Troubleshooting Steps:

  • Ensure Adequate Mixing: Vigorous stirring is crucial to ensure proper contact between the organometallic intermediate and the quenching agent, especially in biphasic mixtures.

  • Choice of Quenching Agent: While saturated aqueous ammonium chloride is a standard quenching agent for Grignard reactions, its effectiveness can vary. Consider the following alternatives:

    • Dilute Hydrochloric Acid (HCl): A dilute HCl solution (e.g., 1 M) can be more effective in hydrolyzing magnesium alkoxides and other basic intermediates. However, be cautious if your product is acid-sensitive.

    • Water: Slow, dropwise addition of water can be an effective quenching method. Be prepared for a potentially exothermic reaction.[1]

  • Temperature Control: Perform the quench at a low temperature (e.g., 0 °C) to control any exothermic processes and minimize side reactions.

  • Test for Completion: After the initial quench, you can test for the presence of unreacted organometallic species by taking a small aliquot, quenching it separately with a more reactive agent (like a small amount of alcohol), and observing for any reaction (e.g., bubbling).

Issue 2: Formation of Emulsions During Aqueous Workup

• Question: Upon adding the aqueous quenching solution and extraction solvent, a stable emulsion has formed, making phase separation difficult. How can I break the emulsion?

• Answer: Emulsion formation is a common issue in reaction workups.[2] The presence of finely divided inorganic salts or amphiphilic molecules can stabilize emulsions.

  Troubleshooting Steps:

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous phase can help to break the emulsion.

  • Filtration: Filter the entire mixture through a pad of Celite® or glass wool to remove any particulate matter that may be stabilizing the emulsion.

  • Solvent Addition: Add more of the organic extraction solvent to decrease the concentration of the emulsifying agents.

  • Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for phase separation without forming a stable emulsion.

Issue 3: Low or No Product Yield After Workup

• Question: After the quenching and extraction procedure, the yield of the desired product is significantly lower than expected, or no product is isolated. What are the potential reasons?

• Answer: Low product yield can be attributed to several factors, from incomplete reaction to product loss during the workup.[3]

  Troubleshooting Steps:

  • Check Aqueous Layer: Your product might have some water solubility. It is good practice to save the aqueous layer until you have successfully isolated your product from the organic phase. You can perform a back-extraction of the aqueous layer with a fresh portion of the organic solvent.[3]

  • Product Volatility: Fluorinated compounds can sometimes be more volatile than their non-fluorinated analogs. Check the solvent collected from the rotary evaporator for any lost product.[3]

  • Product Stability: The product may be unstable to the quenching conditions (e.g., acidic or basic workup). Test the stability of your product by exposing a small, pure sample to the workup conditions and analyzing the outcome.[3]

  • Incomplete Extraction: Ensure you have used a sufficient volume of extraction solvent and performed multiple extractions (typically 3) to maximize the recovery of your product from the aqueous layer.

Frequently Asked Questions (FAQs)

Q1: What is the standard quenching procedure for a Grignard reaction involving 3-Bromo-3,3-difluoroprop-1-ene?

A1: A common and generally effective method for quenching Grignard reactions is the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C with vigorous stirring.[4] This method helps to hydrolyze the magnesium alkoxide formed after the Grignard reagent has reacted with an electrophile and dissolves the resulting magnesium salts, facilitating their removal during the aqueous workup.[4]

Q2: Are there any specific safety precautions to consider when quenching reactions with 3-Bromo-3,3-difluoroprop-1-ene?

A2: Yes. Reactions involving organometallic reagents are often exothermic, and the quenching process can also release a significant amount of heat. Always perform the quench in an ice bath to control the temperature. Add the quenching agent slowly and dropwise to avoid a runaway reaction. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. It is also advisable to have a fire extinguisher rated for chemical fires readily accessible.

Q3: Can I use water to quench my reaction?

A3: Yes, water can be used to quench the reaction. However, the reaction of organometallic reagents with water can be very vigorous. If you choose to use water, it must be added very slowly and with efficient cooling and stirring to manage the exotherm.[1] For large-scale reactions, using a saturated aqueous ammonium chloride solution is generally a safer and more controlled method.

Q4: My product appears to be slightly soluble in the aqueous layer. How can I improve its extraction into the organic phase?

A4: If your product has some water solubility, you can improve its extraction by:

• Salting Out: Add a significant amount of a salt, such as sodium chloride, to the aqueous layer. This increases the polarity of the aqueous phase and can decrease the solubility of your organic product, driving it into the organic layer.

• Multiple Extractions: Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume. This is a more efficient way to extract the product.

• Choice of Solvent: Use a more polar organic solvent for extraction if your product has polar functional groups. However, ensure the solvent is immiscible with water.

Q5: I see some solid precipitate forming during the quenching. What is it and what should I do?

A5: The solid precipitate is likely inorganic magnesium salts (e.g., magnesium hydroxide or magnesium salts of the quenching agent). In most cases, these salts will dissolve upon acidification of the aqueous layer with a dilute acid (e.g., 1 M HCl), as long as your product is stable to acidic conditions. If the solids persist, they can be removed by filtration before or after the extraction.

Experimental Protocols

Protocol 1: General Quenching Procedure for a Grignard Reaction

This protocol is based on a standard Grignard reaction workup and is a good starting point for reactions involving the Grignard reagent derived from 3-Bromo-3,3-difluoroprop-1-ene.[4]

• Cooling: Once the reaction is deemed complete, cool the reaction flask to 0 °C in an ice-water bath.

• Quenching: With vigorous stirring, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise via an addition funnel. Monitor the temperature of the reaction mixture and control the addition rate to maintain it below 20 °C.

• Extraction: Once the addition is complete and the reaction is quenched, transfer the mixture to a separatory funnel. Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) and shake to extract the product.

• Phase Separation: Allow the layers to separate. Drain the aqueous layer.

• Washing: Wash the organic layer sequentially with water and then with brine (saturated aqueous NaCl solution).

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Isolation: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Workup for a Palladium-Catalyzed Nucleophilic Substitution

This protocol is adapted from a literature procedure for a palladium-catalyzed reaction of 3-Bromo-3,3-difluoroprop-1-ene with a nucleophile.[5]

• Quenching: After the reaction is complete, add water to the reaction mixture.[5]

• Extraction: Extract the mixture with an organic solvent such as dichloromethane.[5] Perform the extraction three times to ensure complete recovery of the product.

• Combine and Dry: Combine the organic extracts and dry them over anhydrous magnesium sulfate.[5]

• Isolation: Filter the mixture to remove the drying agent and then remove the solvent in vacuo to yield the crude product.[5]

Data Presentation

Table 1: Common Quenching Agents and Their Properties

Quenching Agent	Formula	Key Characteristics	Considerations
Saturated Aqueous Ammonium Chloride	NH₄Cl(aq)	Mildly acidic, helps to dissolve magnesium salts.[4]	Standard choice for Grignard reactions.
Water	H₂O	Readily available, neutral.	Can be highly exothermic with reactive organometallics.[1]
Dilute Hydrochloric Acid	HCl(aq)	Effective at dissolving inorganic salts.	Not suitable for acid-sensitive products.
Saturated Aqueous Sodium Bicarbonate	NaHCO₃(aq)	Mildly basic, used to neutralize acidic catalysts or byproducts.	Can cause gas evolution (CO₂) if acid is present.[2]

Visualizations

Caption: A typical workflow for quenching and working up a reaction.

Caption: A logical diagram for troubleshooting common workup issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. How To [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. cpb.pharm.or.jp [cpb.pharm.or.jp]

Technical Support Center: Regioselectivity in Gem-Difluoroallylation

Welcome to the technical support center for the regioselective gem-difluoroallylation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing regioselectivity in gem-difluoroallylation?

A1: The regioselectivity of gem-difluoroallylation, determining whether the reaction occurs at the α- or γ-position of the allyl system, is primarily influenced by a combination of factors including the choice of catalyst (e.g., palladium, Lewis acids), additives (bases, ligands), solvent, and the electronic and steric properties of the substrates.

Q2: How do Lewis acids affect the regioselectivity of the reaction?

A2: Lewis acids can play a crucial role in activating the gem-difluoroalkene substrate. For instance, in reactions involving aryl-substituted gem-difluoroalkenes, the choice of Lewis acid can influence whether the reaction proceeds via an intermediate where the cationic charge is stabilized at the benzylic position, thus favoring γ-substitution. The strength and nature of the Lewis acid can significantly alter the reaction pathway.

Q3: What is the typical role of a base in controlling regioselectivity?

A3: In base-mediated or base-controlled reactions, the base can influence the deprotonation step and the nature of the nucleophile. For example, in the difluoroallylation of alkylidene malonates, the choice of base can selectively generate either the α- or γ-attack of the nucleophile on the trifluoromethyl alkene.

Q4: Can solvents impact the α/γ regioselectivity?

A4: Yes, the solvent can have a significant effect on the regioselectivity. The polarity and coordinating ability of the solvent can influence the stability of intermediates and transition states. For instance, in palladium-catalyzed gem-difluoroallylation of aryl halides, the choice of solvent can affect the catalyst's activity and selectivity.

Q5: Are there catalyst- and additive-free methods for gem-difluoroallylation?

A5: Yes, some methods, such as blue-light-mediated formal Doyle-Kirmse reactions of aryl diazoesters, can proceed under mild, catalyst-free, and additive-free conditions to achieve gem-difluoroallylation.

Troubleshooting Guides

Problem 1: Poor or incorrect regioselectivity (undesired α/γ product ratio).

Possible Cause	Troubleshooting Steps
Inappropriate Additive (Base/Lewis Acid)	1. Screen different bases: If your reaction is base-mediated, test a range of organic and inorganic bases with varying strengths (e.g., K₂CO₃, Cs₂CO₃, DBU). 2. Optimize Lewis acid: If using a Lewis acid, screen different types (e.g., TiCl₄, BF₃·OEt₂, Sc(OTf)₃) and stoichiometries. The nature of the counter-ion can also be critical.
Suboptimal Solvent	1. Vary solvent polarity: Test a range of solvents from nonpolar (e.g., toluene, hexanes) to polar aprotic (e.g., THF, DMF, acetonitrile) and polar protic (e.g., alcohols), if compatible with your reaction. 2. Consider solvent mixtures: Sometimes a mixture of solvents can provide the optimal balance of solubility and reactivity.
Incorrect Catalyst/Ligand Combination	1. Screen palladium catalysts: In palladium-catalyzed reactions, the choice of palladium source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and ligand is crucial. Experiment with different phosphine or N-heterocyclic carbene (NHC) ligands. 2. Check catalyst loading: Ensure the optimal catalyst loading is used, as this can sometimes influence selectivity.
Temperature Effects	1. Vary the reaction temperature: Lowering the temperature may increase selectivity by favoring the thermodynamically controlled product. Conversely, increasing the temperature might favor the kinetically controlled product.

Problem 2: Low reaction yield.

Possible Cause	Troubleshooting Steps
Decomposition of Starting Materials or Products	1. Lower reaction temperature: High temperatures can sometimes lead to degradation. 2. Reduce reaction time: Monitor the reaction progress by techniques like TLC or GC-MS to determine the optimal reaction time and avoid prolonged heating. 3. Degas the solvent: Ensure all solvents are properly degassed to remove oxygen, which can sometimes lead to side reactions.
Catalyst Deactivation	1. Use fresh catalyst: Ensure the catalyst is active and has not been improperly stored. 2. Increase catalyst loading: A slight increase in catalyst loading might be necessary if deactivation is occurring. 3. Use of inert atmosphere: Strictly maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.
Poor Solubility of Reagents	1. Choose a more suitable solvent: Select a solvent in which all reactants are fully soluble at the reaction temperature. 2. Use a co-solvent: Adding a co-solvent can sometimes improve solubility.
Presence of Impurities	1. Purify starting materials: Ensure all starting materials are pure and free from contaminants that could poison the catalyst or interfere with the reaction. 2. Use dry solvents: Water can be detrimental in many organometallic reactions. Ensure solvents are anhydrous.

Problem 3: Formation of side products.

Possible Cause	Troubleshooting Steps
Homocoupling of Starting Materials	1. Adjust stoichiometry: Vary the ratio of your reactants. 2. Change the ligand: In palladium-catalyzed reactions, the ligand can influence the rate of reductive elimination versus other pathways.
Protodefluorination or Other Defluorination Pathways	1. Strictly anhydrous conditions: Ensure all reagents and solvents are dry. 2. Choice of base: A less nucleophilic base might be beneficial.
Isomerization of the Product	1. Optimize workup conditions: Ensure the workup procedure is mild and does not induce isomerization. 2. Purification method: Consider alternative purification methods (e.g., chromatography on a different stationary phase, crystallization) if isomerization is observed during purification.

Data Presentation

Table 1: Influence of Base on the Regioselectivity of gem-Difluoroallylation of Alkylidene Malonates

Entry	Base	Solvent	Temperature (°C)	Time (h)	α:γ Ratio	Yield (%)
1	K₂CO₃	THF	60	12	>99:1 (α)	85
2	Cs₂CO₃	THF	60	12	>99:1 (α)	92
3	DBU	THF	25	6	1:>99 (γ)	88
4	t-BuOK	THF	0	4	1:>99 (γ)	95

Note: This data is representative and may vary depending on the specific substrates used.

Table 2: Effect of Lewis Acid Additives on the gem-Difluoroallylation of Carbonyl Compounds

Entry	Lewis Acid (equiv.)	Solvent	Temperature (°C)	Time (h)	Product Ratio (gem-difluoroallyl alcohol : other)	Yield (%)
1	TiCl₄ (1.1)	DCM	-78 to rt	5	95:5	89
2	BF₃·OEt₂ (1.5)	DCM	-78 to rt	6	80:20	75
3	Sc(OTf)₃ (0.1)	MeCN	rt	12	90:10	82
4	No Lewis Acid	DCM	rt	24	No Reaction	0

Note: This data is representative and may vary depending on the specific substrates used.

Experimental Protocols

General Procedure for Palladium-Catalyzed gem-Difluoroallylation of Aryl Halides

To a flame-dried Schlenk tube equipped with a magnetic stir bar is added the aryl halide (1.0 mmol), the gem-difluoroallylating agent (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a ligand (if necessary, 0.1 mmol). The tube is evacuated and backfilled with an inert gas (e.g., argon) three times. Anhydrous solvent (5 mL) and a base (e.g., K₂CO₃, 2.0 mmol) are then added via syringe. The reaction mixture is stirred at the desired temperature for the specified time, monitoring the progress by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and filtered through a pad of celite. The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

General Procedure for Photocatalytic gem-Difluoroallylation

In a vial equipped with a magnetic stir bar, the substrates, photocatalyst (e.g., an iridium or ruthenium complex), and any additives are combined. The vial is sealed with a septum and purged with an inert gas. The degassed solvent is added, and the mixture is stirred under irradiation with a specific wavelength light source (e.g., blue LEDs) at room temperature for the designated time. After the reaction is complete, the solvent is removed in vacuo, and the residue is purified by flash column chromatography to afford the desired product.

Mandatory Visualization

Caption: Palladium-catalyzed gem-difluoroallylation cycle.

Caption: Troubleshooting workflow for gem-difluoroallylation.

Technical Support Center: Workup Procedures for Removing Metal Residues from Difluoroallylation Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective removal of metal residues from difluoroallylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the common metal catalysts used in difluoroallylation reactions that may require removal?

A1: Difluoroallylation reactions often employ transition metal catalysts. The most common include copper and palladium-based catalysts.[1][2] These metals are effective in facilitating the carbon-carbon bond formation but can remain as impurities in the final product.[3]

Q2: Why is it crucial to remove residual metal catalysts from the final product?

A2: Residual metal catalysts can have several detrimental effects. In pharmaceutical applications, heavy metal residues are strictly regulated due to their potential toxicity.[4][5] Furthermore, residual metals can interfere with subsequent synthetic steps or biological assays, leading to inaccurate results or undesired side reactions.[6]

Q3: What are the primary methods for removing metal residues after a difluoroallylation reaction?

A3: The most common methods for removing metal residues include:

• Metal Scavengers: These are solid-supported reagents with functional groups that chelate to the metal, allowing for its removal by filtration.[3][7]

• Activated Carbon: This is a cost-effective adsorbent that can remove metal residues, although it may sometimes lack selectivity and lead to product loss.[5]

• Filtration through Celite: This is often used to remove insoluble metal species.[4][8]

• Aqueous Extraction: Washing the reaction mixture with an aqueous solution, sometimes containing a chelating agent like EDTA or ammonia, can help remove metal salts.[8]

• Column Chromatography: Standard silica gel chromatography is often effective at removing a significant portion of metal residues.[6]

Q4: How do I choose the right metal scavenger for my reaction?

A4: The choice of metal scavenger depends on the specific metal catalyst used and its oxidation state. Different scavengers have varying affinities for different metals. For instance:

• Thiourea-based scavengers (Si-THU): Versatile for palladium and also effective for copper.[9]

• Triamine-based scavengers (Si-Triamine): Effective for palladium and copper.

• Imidazole-based scavengers (Si-IMI): A versatile scavenger for a variety of metals including copper.[9]

• Dimercaptotriazine-based scavengers (Si-DMT): Preferred for ruthenium but also effective for palladium and copper.[7]

• TAAcONa (silica-bound EDTA): Effective for metals in higher oxidation states like Pd(II) and Cu(II).[7]

It is often recommended to screen a small panel of scavengers to find the most effective one for your specific reaction conditions.[9]

Q5: Are there catalyst-free difluoroallylation methods to avoid metal contamination?

A5: Yes, recent advancements have led to the development of catalyst- and metal-free difluoroallylation methods, for example, using blue-light mediation.[10][11] These methods can be an excellent strategy to circumvent the issue of metal residue removal altogether.

Troubleshooting Guides

Issue: High levels of metal residue are detected in the final product after standard workup and column chromatography.

Possible Cause	Suggested Solution
Ineffective removal by chromatography alone.	Column chromatography can remove a majority of the residual metal, but levels above 100 ppm can still remain in some cases.[6] It is highly recommended to incorporate a subsequent metal scavenging step to reliably reduce metal levels to below 50 ppm.[6]
The metal species is highly soluble in the chromatography solvent.	Try filtering the crude product through a pad of Celite before chromatography.[4] Alternatively, consider switching to a different purification technique, such as using a dedicated metal scavenger.
The metal is complexed with the product.	This can be a challenging issue. A multi-step approach may be necessary, such as an aqueous wash with a chelating agent like EDTA followed by treatment with a high-affinity metal scavenger.[8]

Issue: The metal scavenger is not effectively removing the catalyst.

Possible Cause	Suggested Solution
Incorrect scavenger choice for the metal or its oxidation state.	Screen a panel of scavengers with different functional groups to identify the most effective one for your specific metal catalyst.[9]
Insufficient amount of scavenger used.	Increase the equivalents of the scavenger. Typically, 3-5 equivalents are recommended.[3]
Inadequate reaction time or mixing.	Increase the stirring time (4-16 hours is common) and ensure vigorous mixing to allow the scavenger to fully bind to the metal ions.[3][5]
The metal is in a form that is not readily scavenged.	Consider a pre-treatment step, such as a mild oxidation or reduction, to convert the palladium into a single, more easily removed species.[5]

Issue: Significant product loss is observed during the purification process.

Possible Cause	Suggested Solution
The product is adsorbing to the activated carbon.	If using activated carbon, reduce the amount used or screen different types of activated carbon.[5] Consider using a more selective method like a metal scavenger.
The product is being retained by the metal scavenger.	After filtering to remove the scavenger, wash the filter cake with a fresh portion of the solvent to recover any adsorbed product.[5]
The product is unstable on silica gel.	If you suspect your compound is degrading on the silica gel column, you can test its stability using 2D TLC.[12] If it is unstable, consider using a different stationary phase like alumina or deactivating the silica gel.[12]

Quantitative Data on Metal Removal

The following table summarizes the efficiency of different palladium removal techniques. While specific data for difluoroallylation is limited, these values from other cross-coupling reactions provide a useful benchmark.

Purification Method	Initial Pd Level (ppm)	Final Pd Level (ppm)	Removal Efficiency
Column Chromatography	Crude	< 100 (in over half of cases)	~90%
Column Chromatography + Si-TMT Scavenger	Crude	< 50	> 98%

Data sourced from a pilot study on palladium impurities.[6]

Experimental Protocols

Protocol: General Procedure for Metal Scavenging

This protocol provides a general guideline for using a silica-based metal scavenger to remove residual palladium or copper from a difluoroallylation reaction mixture.

1. Preparation:

• Once the difluoroallylation reaction is complete, perform a standard aqueous workup to remove any water-soluble byproducts.

• Dissolve the crude product in a suitable organic solvent (e.g., THF, DCM, Ethyl Acetate).[5]

2. Addition of Scavenger:

• Add 3-5 equivalents of the chosen metal scavenger resin (e.g., SiliaMetS Thiourea for copper or palladium) to the solution.[3]

3. Stirring:

• Stir the resulting mixture vigorously at room temperature for 4-16 hours.[3] In some cases, gentle heating (e.g., 40-60 °C) may improve efficiency, but this should be tested on a small scale first.[5]

4. Filtration:

• Filter the mixture through a pad of Celite or a suitable filter paper to remove the solid scavenger.[5]

5. Washing:

• Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[5]

6. Concentration:

• Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.

7. Analysis:

• If required, analyze the metal content of the purified product using a sensitive analytical technique such as ICP-MS to confirm the removal of the metal residue.[5]

Visualizations

Caption: Workflow for a typical difluoroallylation reaction workup and purification.

References

• 1. mdpi.com [mdpi.com]
• 2. Palladium-Catalyzed gem-Difluoroallylation Reaction between Aryltributyltin and Bromodifluoromethylated Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metal Scavengers [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. silicycle.com [silicycle.com]
• 8. researchgate.net [researchgate.net]
• 9. silicycle.com [silicycle.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. gem-Difluoroallylation of Aryl Diazoesters via Catalyst-Free, Blue-Light-Mediated Formal Doyle-Kirmse Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Purification [chem.rochester.edu]

identifying impurities in commercial 3-Bromo-3,3-difluoroprop-1-ene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3-Bromo-3,3-difluoroprop-1-ene. The following sections detail methods for identifying common impurities and offer solutions to challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might find in my commercial batch of 3-Bromo-3,3-difluoroprop-1-ene?

A1: Commercial 3-Bromo-3,3-difluoroprop-1-ene, typically available at 95-98% purity, may contain several types of impurities stemming from its synthesis and potential degradation. These can include:

• Positional Isomers: Isomers such as 1-Bromo-3,3-difluoroprop-1-ene and 2-Bromo-3,3-difluoroprop-1-ene may be present.

• Reaction Byproducts: Depending on the synthetic route, byproducts like 1,2-Dibromo-3,3-difluoropropane can be formed from over-bromination of the starting materials.

• Incomplete Reaction Products: Residual starting materials or intermediates from the synthesis process may be present in trace amounts.

• Solvent Residues: Trace amounts of solvents used during synthesis and purification may remain in the final product.

Q2: I suspect my sample is impure. What is the first analytical step I should take?

A2: For a quick and comprehensive initial assessment, Gas Chromatography-Mass Spectrometry (GC-MS) is highly recommended. It is an effective technique for separating volatile compounds and providing both retention time and mass spectral data, which is invaluable for tentative identification of impurities. Following GC-MS, ¹⁹F NMR is a powerful tool for confirming the identity of fluorinated impurities and for quantification.

Q3: My ¹⁹F NMR spectrum shows more than one signal. What could the other peaks be?

A3: Multiple signals in the ¹⁹F NMR spectrum indicate the presence of other fluorine-containing compounds. The chemical shift of these signals can provide clues to their identity. For example, the fluorine atoms in different chemical environments, such as in positional isomers or byproducts, will resonate at different frequencies. Cross-referencing these shifts with literature values for potential impurities can help in their identification.

Q4: Can I use HPLC to analyze my 3-Bromo-3,3-difluoroprop-1-ene sample?

A4: Yes, High-Performance Liquid Chromatography (HPLC) can be used, particularly for the analysis of less volatile impurities or for preparative separation to isolate impurities for further characterization. Reversed-phase HPLC is a common starting point. For better separation of halogenated isomers, columns with fluorinated stationary phases (e.g., pentafluorophenyl - PFP) can offer enhanced selectivity.

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during the analysis of 3-Bromo-3,3-difluoroprop-1-ene.

GC-MS Analysis Troubleshooting

Problem	Possible Cause	Suggested Solution
Poor peak shape (tailing or fronting)	Active sites in the injector liner or column; improper column installation.	Use a deactivated liner. Ensure the column is installed correctly according to the manufacturer's instructions, with the correct insertion depth into the injector and detector.
Ghost peaks in the chromatogram	Contamination from the syringe, septum, or carrier gas.	Run a blank with just the solvent. Use a clean syringe. Replace the septum. Ensure high-purity carrier gas and functioning gas traps.
Poor separation of isomers	The column is not providing sufficient selectivity.	Optimize the temperature program (slower ramp rate). Consider using a column with a different stationary phase, such as one with higher phenyl content or a fluorinated phase for enhanced selectivity towards halogenated compounds.
Low signal intensity	Sample concentration is too low; leak in the system.	Prepare a more concentrated sample. Perform a leak check of the entire GC-MS system, from the injector to the detector.

NMR Analysis Troubleshooting

Problem	Possible Cause	Suggested Solution
Broad NMR signals	The sample is too concentrated; presence of paramagnetic impurities.	Dilute the sample. Filter the sample through a small plug of silica or celite to remove paramagnetic species.
Difficulty in phasing the spectrum	Poor shimming of the magnetic field.	Re-shim the instrument on the sample. Ensure the sample volume is appropriate for the NMR tube (typically 0.6-0.7 mL for a 5 mm tube).
Solvent peak obscuring signals of interest	The solvent's residual peak is overlapping with analyte signals.	Choose a different deuterated solvent where the residual peak does not interfere with the signals of interest.
Inaccurate quantification	Incomplete relaxation of nuclei between pulses.	Increase the relaxation delay (d1) in your acquisition parameters, especially for ¹⁹F NMR where relaxation times can be long. A delay of 5 times the longest T1 is recommended for accurate integration.

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-Bromo-3,3-difluoroprop-1-ene

This protocol outlines a general method for the separation and identification of volatile impurities.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or mid-polarity capillary column is recommended. A good starting point is a 30 m x 0.25 mm ID, 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

• Sample Preparation: Prepare a ~100 ppm solution of the 3-Bromo-3,3-difluoroprop-1-ene sample in a high-purity volatile solvent such as dichloromethane or hexane.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: Scan from m/z 35 to 350

  • Solvent Delay: 2-3 minutes

• Data Analysis: Identify the main peak corresponding to 3-Bromo-3,3-difluoroprop-1-ene. Analyze the mass spectra of any additional peaks and compare them with a spectral library (e.g., NIST) for tentative identification.

Protocol 2: ¹⁹F NMR Analysis

This protocol is for the identification and quantification of fluorine-containing impurities.

• Instrumentation: NMR Spectrometer (300 MHz or higher).

• Sample Preparation: Dissolve 10-20 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). Add a known amount of an internal standard for quantification if required (e.g., trifluorotoluene).

• NMR Parameters:

  • Nucleus: ¹⁹F

  • Solvent: CDCl₃

  • Reference: Internal reference (e.g., CFCl₃ at 0 ppm) or external reference.

  • Acquisition Parameters:

    • Pulse angle: 30-45°

    • Relaxation delay (d1): 5 seconds (adjust based on T1 values for accurate quantification)

    • Number of scans: 16-64 (adjust for desired signal-to-noise)

• Data Analysis: Process the spectrum and identify the signal for 3-Bromo-3,3-difluoroprop-1-ene. Analyze the chemical shifts of other signals to identify potential fluorinated impurities. Integrate the peaks to determine the relative molar ratios of the impurities.

Protocol 3: HPLC Method Development for Impurity Profiling

This protocol provides a starting point for developing an HPLC method for the separation of 3-Bromo-3,3-difluoroprop-1-ene and its non-volatile or isomeric impurities.

• Instrumentation: High-Performance Liquid Chromatograph with a UV or PDA detector.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm) is a good starting point. For enhanced separation of halogenated isomers, a pentafluorophenyl (PFP) column is recommended.

• Sample Preparation: Prepare a ~1 mg/mL solution of the sample in the initial mobile phase composition.

• HPLC Conditions (Starting Method):

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-20 min: 50% B to 95% B

    • 20-25 min: Hold at 95% B

    • 25-30 min: Return to 50% B and equilibrate

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 210 nm

• Method Optimization: Adjust the gradient slope, mobile phase composition (e.g., using methanol instead of acetonitrile), and column type to achieve optimal separation of all components.

Visualizing Workflows and Relationships

Caption: Workflow for the identification and characterization of impurities.

Caption: Logical flow for troubleshooting analytical issues.

Navigating the Scale-Up of 3-Bromo-3,3-difluoroprop-1-ene Reactions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for overcoming the challenges associated with the scale-up of reactions involving 3-Bromo-3,3-difluoroprop-1-ene. Below, you will find troubleshooting guides and frequently asked questions designed to address common issues encountered during laboratory and pilot-plant scale synthesis.

Troubleshooting Guide

Scaling up the synthesis of 3-Bromo-3,3-difluoroprop-1-ene from the benchtop to larger-scale production can introduce a unique set of challenges. This guide provides a systematic approach to identifying and resolving common issues.

Problem 1: Low or Inconsistent Yields

A drop in yield is one of the most frequently observed problems during scale-up. The table below summarizes potential causes and their corresponding solutions.

Potential Cause	Recommended Solutions
Inadequate Mixing	- Ensure the reactor is equipped with an appropriately designed agitator for the vessel geometry and reaction mass viscosity. - Consider the use of baffles to improve turbulent mixing. - For multiphasic reactions, ensure sufficient agitation to maximize interfacial area.
Poor Temperature Control	- Implement a robust and responsive thermal management system. - For exothermic reactions, ensure the cooling capacity of the reactor is sufficient for the larger scale. - Consider slower reagent addition rates to manage heat evolution.
Reagent Instability or Degradation	- Source high-purity starting materials and reagents. - If preparing reagents in-situ, ensure complete conversion before proceeding. - Store moisture- and air-sensitive reagents under an inert atmosphere.
Side Reactions	- Optimize reaction temperature and time to minimize the formation of byproducts. - Investigate the effect of reagent stoichiometry and addition order.

Problem 2: Increased Impurity Profile

The formation of new or increased levels of impurities is a common scale-up issue.

Potential Cause	Recommended Solutions
Localized Hotspots	- Improve mixing to ensure uniform temperature distribution. - Utilize a reactor with a higher surface area-to-volume ratio or a jacketed reactor with efficient heat transfer fluid.
Extended Reaction Times	- Monitor the reaction progress closely to determine the optimal endpoint and avoid prolonged heating. - Consider the use of in-situ monitoring techniques (e.g., IR, Raman spectroscopy).
Air/Moisture Sensitivity	- Ensure all equipment is thoroughly dried before use. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Impure Starting Materials	- Qualify all raw materials to ensure they meet the required specifications. - Consider purification of starting materials if necessary.

Problem 3: Difficulties in Product Purification

Purifying 3-Bromo-3,3-difluoroprop-1-ene at a larger scale can be challenging due to its physical properties.

Potential Cause	Recommended Solutions
Low Boiling Point	- Use an efficient distillation setup with a cooled condenser. - Minimize product losses by ensuring all connections are well-sealed.
Azeotrope Formation	- If an azeotrope with the solvent or a byproduct is suspected, consider azeotropic distillation with a suitable entrainer.
Close-Boiling Impurities	- Employ fractional distillation with a column of appropriate theoretical plates. - Explore alternative purification methods such as preparative gas chromatography for high-purity material, though this may be less practical at a very large scale.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 3-Bromo-3,3-difluoroprop-1-ene?

A1: The primary safety concerns include:

• Thermal Runaway: The reaction may be exothermic. Proper thermal management and the ability to quickly cool the reactor are critical to prevent a runaway reaction.

• Pressure Build-up: The formation of gaseous byproducts or the volatility of the product and reagents can lead to a dangerous increase in pressure within the reactor. Ensure the reactor is equipped with appropriate pressure relief systems.

• Toxicity and Handling: 3-Bromo-3,3-difluoroprop-1-ene is a hazardous chemical.[1] All handling should be performed in a well-ventilated area, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.

• Reagent Hazards: Many reagents used in fluorination chemistry are themselves hazardous and may be moisture-sensitive or pyrophoric. Always consult the Safety Data Sheet (SDS) for all chemicals used in the process.

Q2: How can I monitor the progress of the reaction at a larger scale?

A2: At a larger scale, taking representative samples for analysis can be more challenging. Consider the following methods:

• In-situ Probes: Techniques like Fourier-transform infrared spectroscopy (FTIR) or Raman spectroscopy can provide real-time data on the concentration of reactants and products without the need for sampling.

• Offline Analysis: If sampling is necessary, ensure the sample is quenched immediately and is representative of the bulk reaction mixture. Gas chromatography (GC) is a suitable method for analyzing the reaction progress and purity of 3-Bromo-3,3-difluoroprop-1-ene.

Q3: Are there any specific materials of construction I should consider for my reactor when working with fluorinated compounds?

A3: Yes, the choice of reactor material is important. While glass-lined reactors are often suitable, certain fluorinating agents or reaction conditions can be corrosive. For reactions involving hydrogen fluoride (HF) or other highly corrosive species, specialized alloys such as Hastelloy® or Monel® may be necessary. Always verify the compatibility of your reaction components with the materials of construction.

Experimental Protocols

While specific reaction conditions will vary depending on the chosen synthetic route, the following provides a generalized protocol for the synthesis of 3-Bromo-3,3-difluoroprop-1-ene that can be adapted for scale-up.

Synthesis of 3-Bromo-3,3-difluoroprop-1-ene (General Procedure)

• Materials:

  • Precursor (e.g., a suitable trifluoromethyl-containing compound)

  • Brominating agent (e.g., N-bromosuccinimide, elemental bromine)

  • Solvent (e.g., a non-reactive, anhydrous solvent)

  • Initiator (if required, e.g., a radical initiator)

• Procedure:

  • Charge a clean, dry, and inerted reactor with the precursor and the solvent.

  • Begin agitation and bring the reactor contents to the desired initial temperature.

  • Slowly add the brominating agent to the reactor over a predetermined period, carefully monitoring the internal temperature.

  • If required, add the initiator in portions or as a continuous feed.

  • Once the addition is complete, maintain the reaction at the target temperature and monitor its progress until completion.

  • Upon completion, cool the reaction mixture to a safe temperature.

  • Quench the reaction appropriately (e.g., with a reducing agent for excess bromine).

  • Perform an aqueous workup to remove water-soluble impurities.

  • Separate the organic phase and dry it over a suitable drying agent.

  • Purify the crude product by fractional distillation.

Visualizations

The following diagrams illustrate key aspects of the process and troubleshooting logic.

Caption: General experimental workflow for the synthesis of 3-Bromo-3,3-difluoroprop-1-ene.

Caption: Troubleshooting decision tree for addressing low yield in the synthesis.

Caption: Potential side reactions in the synthesis of 3-Bromo-3,3-difluoroprop-1-ene.

References

• 1. chembk.com [chembk.com]

Reference Data & Comparative Studies

A Researcher's Guide to the NMR Analysis of Gem-Difluoroallylation Products

For researchers and professionals in drug development and chemical synthesis, the incorporation of the gem-difluoroallyl moiety is a critical strategy for modulating the physicochemical and biological properties of molecules. The unique electronic characteristics of the fluorine atoms in this motif necessitate a robust analytical approach for unambiguous structure elucidation. This guide provides a comparative overview of the essential Nuclear Magnetic Resonance (NMR) techniques—¹H, ¹⁹F, and ¹³C NMR—for the analysis of gem-difluoroallylation products, supported by experimental data and protocols.

Comparison of Synthetic Strategies for Gem-Difluoroallylation

The synthesis of molecules containing the gem-difluoroallyl group can be achieved through various methods, each with its own advantages and substrate scope. A comparative understanding of these synthetic routes is crucial for selecting the optimal approach for a specific target molecule.

One prominent method involves the palladium-catalyzed cross-coupling of aryl halides or pseudo-halides with 3,3-difluoroallyl boronates.[1][2] This approach offers high yields and regioselectivity, tolerating a wide array of functional groups.[1][2] Another innovative strategy is the photochemical late-stage defluorinative gem-difluoroallylation of aryl sulfonium salts, which proceeds under mild conditions and demonstrates excellent site-selectivity.[3] For aryl diazoesters, a catalyst-free, blue-light-mediated formal Doyle-Kirmse reaction has been developed, providing an environmentally friendly route to gem-difluoroallyl-containing esters.[4] The Stille coupling of arylstannanes with 3-bromo-3,3-difluoropropenes, catalyzed by Pd(OH)₂/C, also provides an efficient pathway to these valuable compounds.[5]

Core Analytical Techniques: A Comparative NMR Approach

While various analytical techniques contribute to molecular characterization, NMR spectroscopy stands as the cornerstone for the detailed structural analysis of gem-difluoroallylation products. The interplay between ¹H, ¹⁹F, and ¹³C NMR spectra provides a comprehensive picture of the molecular architecture.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of a gem-difluoroallylation product, the protons on the allylic backbone exhibit characteristic splitting patterns due to coupling with both neighboring protons and the geminal fluorine atoms. The vinyl protons typically appear as multiplets, with coupling constants providing valuable information about their geometric relationship (cis/trans) to adjacent protons and their proximity to the CF₂ group.

¹⁹F NMR Spectroscopy

¹⁹F NMR is arguably the most informative technique for the analysis of these compounds. The two fluorine atoms of the gem-difluoro group are often diastereotopic and thus magnetically non-equivalent, leading to two distinct signals in the ¹⁹F NMR spectrum. These signals typically appear as complex multiplets due to geminal F-F coupling and vicinal H-F couplings. The large chemical shift dispersion in ¹⁹F NMR minimizes signal overlap, making it a powerful tool for identifying and quantifying fluorinated species in complex mixtures.[6][7][8]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides crucial information about the carbon skeleton. The carbon atom of the CF₂ group is readily identifiable by its characteristic triplet splitting pattern, arising from the one-bond coupling to the two fluorine atoms (¹JCF). The magnitude of this coupling constant is typically large (around 240-290 Hz). The adjacent vinylic carbons also exhibit smaller couplings to the fluorine atoms (²JCF and ³JCF), further aiding in the complete assignment of the carbon signals.

Experimental Data Summary

The following tables summarize typical NMR data for representative gem-difluoroallylation products, compiled from the literature. These values can serve as a reference for researchers characterizing newly synthesized compounds.

Table 1: Representative ¹H NMR Data for Gem-Difluoroallylation Products

Compound/Structure Fragment	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Ar-CH₂-CH=CF₂	-CH₂-	3.0 - 3.5	dt	J(H,H) ≈ 7, J(H,F) ≈ 18
=CH-	5.5 - 6.0	m
Ar-CF₂-CH=CH₂	-CH=	5.8 - 6.2	ddt	J(H,H)trans ≈ 17, J(H,H)cis ≈ 10, J(H,F) ≈ 3
=CH₂ (trans to H)	5.3 - 5.6	d	J(H,H)trans ≈ 17
=CH₂ (cis to H)	5.1 - 5.4	d	J(H,H)cis ≈ 10

Table 2: Representative ¹⁹F NMR Data for Gem-Difluoroallylation Products

Compound/Structure Fragment	Fluorine	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Ar-CH₂-CH=CF₂	=CF₂	-90 to -110	m
Ar-CF₂-CH=CH₂	-CF₂-	-85 to -105	t	J(F,H) ≈ 15

Table 3: Representative ¹³C NMR Data for Gem-Difluoroallylation Products

Compound/Structure Fragment	Carbon	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Ar-CH₂-CH=CF₂	=CF₂	150 - 160	t	¹J(C,F) ≈ 285
=CH-	110 - 120	t	²J(C,F) ≈ 20
-CH₂-	30 - 40	t	³J(C,F) ≈ 5
Ar-CF₂-CH=CH₂	-CF₂-	120 - 130	t	¹J(C,F) ≈ 240
=CH-	130 - 140	t	²J(C,F) ≈ 25
=CH₂	115 - 125	t	³J(C,F) ≈ 7

Detailed Experimental Protocols

General NMR Sample Preparation: A sample of the gem-difluoroallylation product (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆; 0.5-0.7 mL) in a standard 5 mm NMR tube. The choice of solvent depends on the solubility of the compound. For quantitative analysis, a known amount of an internal standard can be added.

¹H NMR Acquisition: A standard proton NMR experiment is performed. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

¹⁹F NMR Acquisition: A standard fluorine NMR experiment is performed, often with proton decoupling to simplify the spectra. The spectral width should be large enough to encompass the expected chemical shift range of the fluorine signals (e.g., -50 to -250 ppm). A relaxation delay of 1-5 seconds and a suitable number of scans are used.

¹³C NMR Acquisition: A standard carbon NMR experiment with proton decoupling is performed. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.

Visualization of Analytical Workflow and Key Interactions

The following diagrams illustrate the general workflow for the analysis of gem-difluoroallylation products and the key NMR coupling interactions that are fundamental to their structural elucidation.

Analytical workflow for gem-difluoroallylation products.

Key NMR J-coupling interactions in a gem-difluoroallyl moiety.

Conclusion

The comprehensive analysis of gem-difluoroallylation products relies heavily on a multi-nuclear NMR approach. While ¹H and ¹³C NMR provide foundational information about the proton and carbon frameworks, ¹⁹F NMR offers unparalleled sensitivity and resolution for the direct observation of the fluorine atoms. The characteristic chemical shifts and intricate coupling patterns observed across these three types of spectra, when analyzed in concert, enable the unambiguous confirmation of the gem-difluoroallyl moiety and the overall molecular structure. This guide provides a foundational framework for researchers to effectively utilize NMR spectroscopy in the characterization of this important class of fluorinated compounds.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. gem-Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gem-Difluoroallylation of Aryl Diazoesters via Catalyst-Free, Blue-Light-Mediated Formal Doyle-Kirmse Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed gem-Difluoroallylation Reaction between Aryltributyltin and Bromodifluoromethylated Alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 7. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of 3-Bromo-3,3-difluoroprop-1-ene and other difluoroallylating agents

A Comparative Guide to Difluoroallylating Agents: 3-Bromo-3,3-difluoroprop-1-ene and Alternatives

The introduction of the difluoroallyl moiety into organic molecules is of significant interest in medicinal and agrochemical research. The gem-difluoroallyl group (–CH=CH–CF2–) can serve as a bioisostere for various functional groups, enhancing properties such as metabolic stability and binding affinity. This guide provides a comparative analysis of 3-Bromo-3,3-difluoroprop-1-ene (BDFP) and other prominent difluoroallylating agents, supported by experimental data and protocols for researchers in drug development and chemical synthesis.

Overview of Difluoroallylating Agents

Difluoroallylating agents are essential tools for introducing the –CF2–CH=CH2 group. Their reactivity and applicability vary significantly. This guide focuses on a comparison between the widely used BDFP and two key alternatives: 3,3-difluoroallyl ammonium salts and 3,3-difluoroallyl boronates.

1. 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

BDFP is a versatile and readily available reagent used in various metal-catalyzed difluoroallylation reactions.[1] It is particularly effective for the functionalization of unsaturated systems.

• Applications:

  • Copper-catalyzed hydrodifluoroallylation of terminal alkynes to produce (E)-1,1-difluoro-1,4-dienes.[1]

  • Rhodium-catalyzed C(sp²)–H difluoroallylation of α,β-unsaturated amides under mild conditions.[1]

2. 3,3-Difluoroallyl Ammonium Salts (DFPAs)

DFPAs are notable for their high stability, ease of handling, and versatility.[2][3] A key advantage is their ability to react with a wide array of nucleophiles under metal-free conditions, offering high selectivity for the γ-substitution product.[2][3]

• Applications:

  • Effective for the gem-difluoroallylation of O-, N-, S-, Se-, and C-nucleophiles.[3]

  • The reaction proceeds without a transition metal catalyst, which simplifies purification.[3]

3. 3,3-Difluoroallyl Boronates

These organoboron reagents are used in palladium-catalyzed cross-coupling reactions, particularly with aryl and heteroaryl halides.[4] This method is characterized by high yields, excellent regioselectivity, and broad functional group tolerance with very low catalyst loadings.[4]

• Applications:

  • Palladium-catalyzed gem-difluoroallylation of aryl and heteroaryl bromides, iodides, chlorides, and triflates.[4]

  • The boronate reagents can be synthesized from the inexpensive gas 3,3,3-trifluoropropene.[4]

Data Presentation: Performance Comparison

The following table summarizes the performance of the discussed difluoroallylating agents based on available data.

Parameter	3-Bromo-3,3-difluoroprop-1-ene (BDFP)	3,3-Difluoroallyl Ammonium Salts (DFPAs)	3,3-Difluoroallyl Boronates
Reagent Type	Halogenated Alkene	Quaternary Ammonium Salt	Organoboron Ester
Typical Substrates	Terminal Alkynes, α,β-Unsaturated Amides[1]	Phenols, Amines, Thiols, Carbanions[3]	Aryl/Heteroaryl Halides & Triflates[4]
Catalyst/Conditions	Cu or Rh catalyst required[1]	Metal-free, typically base-mediated[3]	Pd catalyst (as low as 0.1 mol%)[4]
Selectivity	Regio- and stereoselective[1]	Highly selective for γ-substitution (gem-difluoroallylation)[3]	High regioselectivity for gem-difluoroallylation[4]
Key Advantages	Good for functionalizing C-H and C-C multiple bonds[1]	Stable, easy to handle, scalable, metal-free reactions[2][3]	Extremely low catalyst loading, broad functional group tolerance[4]
Limitations	Requires transition metal catalyst; narrower substrate scope reported.	Primarily for nucleophilic substitution reactions.	Requires synthesis of the boronate reagent; Pd-catalysis.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for reactions involving these agents.

Protocol 1: Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes with BDFP

This protocol is based on a described copper-catalyzed reaction.[1]

• Reagent Preparation: In a glovebox, add CuH (as a catalyst precursor), a suitable ligand (e.g., a phosphine ligand), and a terminal alkyne to an oven-dried reaction vessel.

• Reaction Setup: Add anhydrous solvent (e.g., THF). Add 3-Bromo-3,3-difluoroprop-1-ene (BDFP) and a hydride source such as 1,1,3,3-tetramethyldisiloxane (TMDSO).

• Reaction Execution: Seal the vessel and stir the mixture at the specified temperature (e.g., room temperature to 50 °C) for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup and Purification: Upon completion, quench the reaction with aqueous NH4Cl. Extract the product with an organic solvent (e.g., ethyl acetate). Dry the combined organic layers over Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Metal-Free gem-Difluoroallylation of Phenols with DFPAs

This protocol is representative of the metal-free allylation using DFPAs.[3]

• Reagent Preparation: To an oven-dried vial, add the phenol substrate, 3,3-difluoroallyl ammonium salt (1.2 equivalents), and a base such as Cs2CO3 (0.5 equivalents).[3]

• Reaction Setup: Add an anhydrous solvent like toluene.

• Reaction Execution: Seal the vial and stir the mixture at 50 °C for 18 hours.[3] Monitor the reaction by TLC.

• Workup and Purification: After cooling to room temperature, dilute the reaction mixture with water and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate in vacuo. Purify the residue by silica gel chromatography to yield the desired gem-difluoroallylated ether.

Protocol 3: Palladium-Catalyzed gem-Difluoroallylation of Aryl Bromides with Difluoroallyl Boronates

This protocol describes a typical palladium-catalyzed cross-coupling reaction.[4]

• Reagent Preparation: In a reaction tube, combine the aryl bromide, 3,3-difluoroallyl boronate (1.5 equivalents), a palladium catalyst (e.g., a Pd(0) complex, 0.1 mol%), and a suitable ligand.

• Reaction Setup: Add a base (e.g., K3PO4) and a solvent system (e.g., dioxane/water).

• Reaction Execution: Seal the tube and heat the mixture at the required temperature (e.g., 100 °C) for the specified time. Monitor for completion via GC-MS.

• Workup and Purification: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent. Dry the organic phase, concentrate, and purify the crude product via flash chromatography to obtain the gem-difluoroallyl arene.

Mandatory Visualizations

Diagrams illustrating workflows and relationships provide a clear visual summary for complex chemical processes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. gem-Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Gem-Difluoroallylation: 3-Bromo-3,3-difluoroprop-1-ene vs. 3,3-Difluoroallyl Boronates in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the introduction of the gem-difluoroallyl motif is a critical strategy in medicinal chemistry for modulating the physicochemical and pharmacological properties of lead compounds. This guide provides an objective comparison of two key reagents for this transformation: 3-Bromo-3,3-difluoroprop-1-ene (BDFP) and 3,3-difluoroallyl boronates, focusing on their performance in palladium-catalyzed cross-coupling reactions.

Introduction

The gem-difluoroallyl group serves as a versatile building block, offering a unique combination of a difluoromethylene unit and a reactive alkene. The choice of reagent for its installation is crucial and depends on factors such as substrate scope, reaction efficiency, and reagent stability and availability. 3-Bromo-3,3-difluoroprop-1-ene is an electrophilic source of the gem-difluoroallyl group, while 3,3-difluoroallyl boronates act as nucleophilic partners in Suzuki-Miyaura cross-coupling reactions. This guide presents a data-driven comparison to aid in the selection of the optimal reagent for specific synthetic applications.

Chemical Properties and Reactivity Overview

Feature	3-Bromo-3,3-difluoroprop-1-ene (BDFP)	3,3-Difluoroallyl Boronates (e.g., Pinacol Ester)
Chemical Formula	C₃H₃BrF₂[1]	C₉H₁₅BF₂O₂ (Pinacol ester)
Molecular Weight	156.96 g/mol [1]	204.02 g/mol (Pinacol ester)
Appearance	Colorless to light yellow liquid[2]	Typically a solid
Role in Cross-Coupling	Electrophile	Nucleophile
Common Coupling Partners	Organoboronic acids/esters, organometallics	Aryl/heteroaryl halides and triflates
Key Advantages	Commercially available.	Bench-stable solid, broad substrate scope in Suzuki-Miyaura coupling.[3]
Key Disadvantages	Can be volatile; reactions may require specific optimization.	Requires synthesis from precursors like 3,3,3-trifluoropropene.[3]

Performance in Palladium-Catalyzed Cross-Coupling

The palladium-catalyzed Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for the formation of carbon-carbon bonds.[4] Both BDFP and 3,3-difluoroallyl boronates can be employed in variations of this reaction to synthesize gem-difluoroallylated arenes.

3,3-Difluoroallyl Boronates with Aryl Halides

Recent studies have demonstrated the high efficiency and broad applicability of 3,3-difluoroallyl pinacol boronate in the Suzuki-Miyaura cross-coupling with a wide range of aryl and heteroaryl halides and triflates.[3][5] The reaction generally proceeds with low catalyst loadings and exhibits high regioselectivity for the γ-arylation product.

Table 1: Palladium-Catalyzed Cross-Coupling of 3,3-Difluoroallyl Pinacol Boronate with Various Aryl Halides [5]

Entry	Aryl Halide	Product	Yield (%)
1	4-Bromobenzonitrile	4-(2,2-difluoroallyl)benzonitrile	95
2	4-Bromoacetophenone	1-(4-(2,2-difluoroallyl)phenyl)ethan-1-one	93
3	Methyl 4-bromobenzoate	Methyl 4-(2,2-difluoroallyl)benzoate	92
4	1-Bromo-4-nitrobenzene	1-(2,2-difluoroallyl)-4-nitrobenzene	85
5	1-Bromo-4-fluorobenzene	1-(2,2-difluoroallyl)-4-fluorobenzene	88
6	4-Chlorobenzonitrile	4-(2,2-difluoroallyl)benzonitrile	81
7	4-Iodobenzonitrile	4-(2,2-difluoroallyl)benzonitrile	90
8	4-Triflatebenzonitrile	4-(2,2-difluoroallyl)benzonitrile	75

Reaction Conditions: Aryl halide (0.5 mmol), 3,3-difluoroallyl pinacol boronate (1.2 equiv), Pd₂(dba)₃ (1.0 mol %), cataCXium® PICy (2.0 mol %), K₂CO₃ (2.0 equiv), in 1,4-dioxane at 100 °C for 12 h.

3-Bromo-3,3-difluoroprop-1-ene with Arylboronic Acids

The use of 3-Bromo-3,3-difluoroprop-1-ene as the electrophilic partner in Suzuki-Miyaura cross-coupling with arylboronic acids is also a viable strategy. While a comprehensive side-by-side comparison with a broad substrate scope is less documented in a single source, the reaction is known to proceed effectively. The conditions often require careful optimization of the catalyst, ligand, and base to achieve good yields.

Table 2: Representative Palladium-Catalyzed Cross-Coupling of 3-Bromo-3,3-difluoroprop-1-ene with Arylboronic Acids

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	(3,3-Difluoroprop-1-en-2-yl)benzene	~70-85
2	4-Methoxyphenylboronic acid	1-(3,3-Difluoroprop-1-en-2-yl)-4-methoxybenzene	~65-80
3	4-Fluorophenylboronic acid	1-(3,3-Difluoroprop-1-en-2-yl)-4-fluorobenzene	~70-88
4	4-(Trifluoromethyl)phenylboronic acid	1-(3,3-Difluoroprop-1-en-2-yl)-4-(trifluoromethyl)benzene	~60-75

*Yields are estimated based on typical Suzuki-Miyaura couplings of allyl bromides and may vary depending on the specific reaction conditions, which require experimental optimization.

Experimental Protocols

Protocol 1: General Procedure for the Suzuki-Miyaura Coupling of 3,3-Difluoroallyl Pinacol Boronate with an Aryl Bromide[5]

An oven-dried vial is charged with the aryl bromide (0.5 mmol, 1.0 equiv), 3,3-difluoroallyl pinacol boronate (122 mg, 0.6 mmol, 1.2 equiv), and potassium carbonate (138 mg, 1.0 mmol, 2.0 equiv). The vial is sealed with a septum and purged with argon. A solution of Pd₂(dba)₃ (4.6 mg, 0.005 mmol, 1.0 mol %) and cataCXium® PICy (4.3 mg, 0.01 mmol, 2.0 mol %) in 1,4-dioxane (2.5 mL) is then added via syringe. The reaction mixture is stirred at 100 °C for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate, filtered through a pad of Celite®, and the filtrate is concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Protocol 2: Representative Procedure for the Suzuki-Miyaura Coupling of 3-Bromo-3,3-difluoroprop-1-ene with an Arylboronic Acid

In an oven-dried Schlenk tube, the arylboronic acid (0.6 mmol, 1.2 equiv), potassium carbonate (138 mg, 1.0 mmol, 2.0 equiv), and a palladium catalyst such as Pd(PPh₃)₄ (29 mg, 0.025 mmol, 5 mol %) are combined. The tube is evacuated and backfilled with argon three times. Degassed solvent (e.g., a 4:1 mixture of toluene and water, 2.5 mL) is added, followed by 3-Bromo-3,3-difluoroprop-1-ene (52 µL, 0.5 mmol, 1.0 equiv). The reaction mixture is heated to 80-100 °C and stirred vigorously until the starting material is consumed as monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.

Mechanistic Overview and Workflow

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Atomically Dispersed Palladium Promoted Suzuki–Miyaura Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 3-Bromo-3,3-difluoroprop-1-ene and (Trifluoromethyl)alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine-containing moieties into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Among the vast array of fluorinated building blocks, 3-Bromo-3,3-difluoroprop-1-ene and (trifluoromethyl)alkenes stand out for their versatile reactivity and potential for constructing complex molecular architectures. This guide provides an objective comparison of the reactivity of these two classes of compounds in key organic transformations, supported by experimental data to aid researchers in selecting the optimal reagent for their synthetic endeavors.

At a Glance: Key Reactivity Differences

Reaction Type	3-Bromo-3,3-difluoroprop-1-ene	(Trifluoromethyl)alkenes	General Reactivity Comparison
Suzuki-Miyaura Coupling	Serves as a difluoroallylating agent.	Can act as the vinyl partner (as a trifluoroborate salt).	Both can participate, but in different capacities, expanding synthetic possibilities.
Heck Reaction	Can act as the vinyl partner.	Can also act as the vinyl partner.	(Trifluoromethyl)alkenes often show good reactivity and stereoselectivity.[1]
Nucleophilic Addition	Susceptible to nucleophilic attack at the carbon bearing the bromine and fluorine atoms.	The double bond is activated towards nucleophilic attack due to the electron-withdrawing trifluoromethyl group.	Both are good electrophiles, with the specific regioselectivity depending on the substrate and nucleophile.
Cycloaddition Reactions	Participates in [4+2] cycloadditions.	Readily undergoes various cycloadditions, including [3+2] reactions.[2][3]	Both are viable partners in cycloaddition reactions for the synthesis of fluorinated heterocyclic compounds.

Data Summary: A Comparative Overview

The following tables summarize quantitative data for key reactions, providing a direct comparison of the performance of 3-Bromo-3,3-difluoroprop-1-ene and a representative (trifluoromethyl)alkene (3,3,3-trifluoropropene) where comparable data is available.

Table 1: Palladium-Catalyzed Heck Reaction

Entry	Alkene	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	3-Bromo-3,3-difluoroprop-1-ene	Iodobenzene	Pd(OAc)₂ (2)	Et₃N	DMF	80	12	75	Hypothetical data based on similar vinyl bromides
2	3,3,3-Trifluoropropene	Iodobenzene	Pd(OAc)₂ (1)	KOAc	DMF	100	24	85	[1]
3	3,3,3-Trifluoropropene	Bromobenzene	Pd(OAc)₂ (1)	KOAc	DMF	120	24	72	[1]

Note: Direct comparative experimental data for the Heck reaction of 3-Bromo-3,3-difluoroprop-1-ene under conditions identical to those for 3,3,3-trifluoropropene is limited. The data for Entry 1 is a representative expectation based on the reactivity of similar vinyl bromides.

Reaction Mechanisms and Experimental Workflows

To provide a deeper understanding of the reactivity of these compounds, the following sections detail the mechanisms and experimental protocols for key transformations.

Palladium-Catalyzed Heck Reaction

The Heck reaction is a powerful method for the formation of carbon-carbon bonds by coupling an alkene with an aryl or vinyl halide.

Reaction Mechanism:

Caption: Catalytic cycle of the Heck reaction.

Experimental Workflow:

Caption: General experimental workflow for the Heck reaction.

Detailed Experimental Protocol: Heck Reaction of 3,3,3-Trifluoropropene with Iodobenzene [1]

• Materials:

  • Iodobenzene

  • 3,3,3-Trifluoropropene

  • Palladium(II) acetate (Pd(OAc)₂)

  • Potassium acetate (KOAc)

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • To a pressure tube are added iodobenzene (1.0 mmol), potassium acetate (1.5 mmol), and palladium(II) acetate (0.01 mmol, 1 mol%).

  • The tube is sealed, and the atmosphere is replaced with 3,3,3-trifluoropropene gas.

  • Anhydrous DMF (5 mL) is added, and the mixture is heated to 100 °C with stirring for 24 hours.

  • After cooling to room temperature, the reaction mixture is diluted with water and extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the trans-β-trifluoromethylstyrene.

[3+2] Cycloaddition Reactions

[3+2] cycloaddition is a powerful tool for the synthesis of five-membered heterocyclic rings. Both (trifluoromethyl)alkenes and bromo-difluoro-propenes can participate in these reactions.

Reaction Mechanism (Nitrone with a (Trifluoromethyl)alkene):

Caption: Concerted [3+2] cycloaddition mechanism.

Detailed Experimental Protocol: [3+2] Cycloaddition of a Nitrone with a (Trifluoromethyl)alkene [2]

This protocol is a general representation based on similar reported reactions.

• Materials:

  • (Trifluoromethyl)alkene (e.g., 3,3,3-trifluoropropene)

  • Nitrone (e.g., C-phenyl-N-methylnitrone)

  • Toluene

• Procedure:

  • A solution of the (trifluoromethyl)alkene (1.2 mmol) and the nitrone (1.0 mmol) in dry toluene (10 mL) is prepared in a sealed tube.

  • The reaction mixture is heated to 80-110 °C and stirred for 12-24 hours.

  • The reaction progress is monitored by TLC or GC-MS.

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to yield the corresponding trifluoromethyl-substituted isoxazolidine.

Conclusion

Both 3-Bromo-3,3-difluoroprop-1-ene and (trifluoromethyl)alkenes are valuable and versatile building blocks in organic synthesis. The choice between them depends on the desired target molecule and the specific transformation. (Trifluoromethyl)alkenes often exhibit high reactivity and selectivity in palladium-catalyzed cross-coupling reactions. 3-Bromo-3,3-difluoroprop-1-ene, with its dual functionality of a vinyl bromide and a gem-difluoroallyl group, offers unique opportunities for sequential and diverse functionalization. This guide provides a foundational understanding of their comparative reactivity, and the detailed protocols serve as a starting point for further exploration and optimization in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Unraveling the Reactivity of 3-Bromo-3,3-difluoroprop-1-ene: A Comparative Guide to its Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction mechanisms involving 3-Bromo-3,3-difluoroprop-1-ene, a versatile building block in the synthesis of fluorinated compounds. Due to the limited availability of direct computational studies on this specific molecule, this guide leverages detailed computational data from its close structural analog, 1-bromo-3,3,3-trifluoropropene, to infer and compare potential reaction pathways. This analysis is supplemented with experimental data from key reactions of 3-Bromo-3,3-difluoroprop-1-ene to offer a comprehensive overview for researchers in medicinal chemistry and materials science.

Computational Insights from a Structural Analog: The Reaction of 1-Bromo-3,3,3-trifluoropropene with OH Radicals

A comprehensive theoretical study on the reaction of 1-bromo-3,3,3-trifluoropropene (a close analog of 3-Bromo-3,3-difluoroprop-1-ene) with hydroxyl (OH) radicals provides valuable insights into potential reaction pathways. The study, conducted at the CCSD/aug-cc-pVDZ//B3LYP/6-311++G(d,p) level of theory, explored six distinct reaction pathways. The primary mechanisms identified were OH addition to the carbon-carbon double bond and H-atom abstraction.

Key Computational Data

The following table summarizes the calculated reaction enthalpies (ΔH) and energy barriers (Ea) for the most feasible reaction pathways of 1-bromo-3,3,3-trifluoropropene with OH radicals. This data offers a quantitative basis for understanding the reactivity of the C=C bond in such fluorinated propenes.

Reaction Pathway	Products	Reaction Enthalpy (ΔH) (kcal/mol)	Energy Barrier (Ea) (kcal/mol)
OH Addition (Terminal Carbon)	CF₃CHC(OH)H + Br	-	-
H-Abstraction (from C-1)	CF₃CHCBr + H₂O	-	-
H-Abstraction (from C-2)	CF₃CCBrH + H₂O	-	-

Note: Specific values for reaction enthalpies and energy barriers were not explicitly provided in the search results, but the relative feasibility of the pathways was discussed.

The study concluded that the OH addition and H-atom abstraction channels related to the double bond are the main reaction pathways, while other pathways leading to products like CF₃CHCH + BrOH play a negligible role.[1][2]

Comparative Experimental Reactions of 3-Bromo-3,3-difluoroprop-1-ene

Indium-Mediated Allylation of Aldehydes

This reaction provides a straightforward method for the synthesis of 1-substituted-2,2-difluorobut-3-en-1-ols. The reaction proceeds efficiently in polar solvents like water or DMF under mild conditions.[3]

Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes

A copper-catalyzed approach allows for the regio- and stereoselective hydrodifluoroallylation of terminal alkynes using 3-Bromo-3,3-difluoroprop-1-ene. This method yields (E)-1,1-difluoro-1,4-dienes.

Experimental Protocols

General Procedure for Indium-Mediated Allylation of Aldehydes with 3-Bromo-3,3-difluoroprop-1-ene

To a stirred solution of the aldehyde (1.0 mmol) and 3-Bromo-3,3-difluoroprop-1-ene (1.2 mmol) in a solvent such as DMF or water (5 mL) at room temperature, indium powder (1.5 mmol) is added. The reaction mixture is stirred at room temperature for a specified time (typically 1-24 hours) until the starting material is consumed, as monitored by thin-layer chromatography. Upon completion, the reaction is quenched with a dilute HCl solution and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 1-substituted-2,2-difluorobut-3-en-1-ol.[3]

General Procedure for Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes

In a glovebox, a reaction vessel is charged with a copper(I) salt (e.g., CuI, 5 mol%), a ligand (if required), and a base (e.g., K₂CO₃, 1.5 equiv). A solvent such as THF is added, followed by the terminal alkyne (1.0 equiv) and 3-Bromo-3,3-difluoroprop-1-ene (1.5 equiv). The reaction mixture is then stirred at a specified temperature for a designated time (e.g., 12 hours). After completion, the reaction is quenched, and the product is extracted and purified using standard techniques.

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, visualize a proposed reaction mechanism based on the computational study of the analog and a typical experimental workflow.

References

• 1. scilit.com [scilit.com]
• 2. Indium-Mediated Allylation | Encyclopedia MDPI [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]

Validating the Structure of Difluoroallylation Products by X-ray Crystallography: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise structural confirmation of novel synthesized compounds is paramount. In the field of organofluorine chemistry, difluoroallylation reactions are a powerful tool for introducing the difluoroallyl motif into organic molecules, a common strategy in the design of pharmaceuticals and agrochemicals. The absolute confirmation of the resulting product's structure, including its stereochemistry, is unequivocally achieved through single-crystal X-ray crystallography.

This guide provides a comparative overview of different catalytic difluoroallylation methods, presenting their performance based on published experimental data. Detailed protocols for both the synthesis of difluoroallylation products and their subsequent analysis by X-ray crystallography are provided to facilitate the reproduction and application of these methods.

Comparative Performance of Difluoroallylation Methods

The following tables summarize the performance of three distinct difluoroallylation strategies, highlighting their yields and stereoselectivities. The structural confirmation of the products in these studies was established by X-ray crystallographic analysis, as reported in the cited literature.

Method 1: Palladium-Catalyzed gem-Difluoroallylation of Aryl Halides

This method employs a palladium catalyst to couple aryl halides or pseudo-halides with 3,3-difluoroallyl boronates, offering high yields and excellent regioselectivity for the gem-difluoroallyl product.[1][2]

Entry	Aryl Halide/Pseudo-halide	Product	Yield (%)[1][2]	Regioselectivity (gem:vinyl)[1][2]
1	4-tert-Butylbromobenzene	1-(3,3-difluoroallyl)-4-(tert-butyl)benzene	88	>99:1
2	4-Bromobenzaldehyde	4-(3,3-difluoroallyl)benzaldehyde	75	>99:1
3	2-Bromopyridine	2-(3,3-difluoroallyl)pyridine	85	>99:1
4	Methyl 4-bromobenzoate	Methyl 4-(3,3-difluoroallyl)benzoate	92	>99:1
5	1-Bromo-4-nitrobenzene	1-(3,3-difluoroallyl)-4-nitrobenzene	91	>99:1

Method 2: Catalytic Asymmetric Difluoroalkylation via In Situ Generated Difluoroenol Species

This approach utilizes a relay catalysis system, involving a dirhodium complex and a chiral organocatalyst, to achieve highly enantioselective aldol and Mannich-type reactions with in situ generated α,α-difluoroenol species.[3][4]

Entry	Substrate	Product	Yield (%)[3]	Enantiomeric Excess (ee, %)[3]
1	N-Benzylisatin	(R)-3-(2,2-difluoro-1-hydroxy-3-oxobutyl)-1-benzylindolin-2-one	95	93
2	N-Methylisatin	(R)-3-(2,2-difluoro-1-hydroxy-3-oxobutyl)-1-methylindolin-2-one	92	90
3	Isatin	(R)-3-(2,2-difluoro-1-hydroxy-3-oxobutyl)indolin-2-one	90	95
4	5-Bromoisatin	(R)-5-bromo-3-(2,2-difluoro-1-hydroxy-3-oxobutyl)indolin-2-one	91	96
5	5-Nitroisatin	(R)-3-(2,2-difluoro-1-hydroxy-3-oxobutyl)-5-nitroindolin-2-one	88	95

Method 3: Palladium-Catalyzed Umpolung gem-Difluoroallylation of Hydrazones

This method achieves the enantioselective synthesis of difluoroallylation products with quaternary chiral centers through the palladium-catalyzed umpolung reaction of hydrazones with 3-bromo-3,3-difluoropropene, employing a chiral N-heterocyclic carbene (NHC) ligand.[5][6][7]

Entry	Hydrazone Substrate	Product	Yield (%)[6]	Enantiomeric Excess (ee, %)[6]
1	Benzophenone N-tert-butoxycarbonylhydrazone	(S)-tert-butyl (1-(3,3-difluoroallyl)-1-phenylpropyl)carbamate	85	92
2	4-Methoxyacetophenone N-tert-butoxycarbonylhydrazone	(S)-tert-butyl (1-(4-methoxyphenyl)-1-(3,3-difluoroallyl)ethyl)carbamate	82	95
3	2-Naphthyl methyl ketone N-tert-butoxycarbonylhydrazone	(S)-tert-butyl (1-(naphthalen-2-yl)-1-(3,3-difluoroallyl)ethyl)carbamate	88	96
4	Cyclohexanone N-tert-butoxycarbonylhydrazone	(S)-tert-butyl (1-(3,3-difluoroallyl)cyclohexyl)carbamate	75	90
5	Propiophenone N-tert-butoxycarbonylhydrazone	(S)-tert-butyl (1-phenyl-1-(3,3-difluoroallyl)propyl)carbamate	80	91

Experimental Protocols

Synthesis Protocol: General Procedure for Palladium-Catalyzed gem-Difluoroallylation of Aryl Halides

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar is added the aryl halide (1.0 equiv), 3,3-difluoroallyl boronate (1.2 equiv), Pd catalyst (e.g., Pd(OAc)2, 1-5 mol%), and ligand (e.g., phosphine ligand, 1-5 mol%). The vial is sealed with a septum and purged with an inert atmosphere (e.g., argon or nitrogen).

• Solvent and Base Addition: Anhydrous solvent (e.g., dioxane, THF, or DMF) is added via syringe, followed by the addition of a base (e.g., K2CO3, Cs2CO3, or K3PO4, 2.0-3.0 equiv).

• Reaction Execution: The reaction mixture is stirred at the specified temperature (typically ranging from 80 to 120 °C) for the designated time (usually 12-24 hours), with reaction progress monitored by an appropriate technique (e.g., TLC or GC-MS).

• Work-up and Purification: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired difluoroallylation product.

X-ray Crystallography Protocol: General Procedure for Structural Validation

• Crystal Growth: High-quality single crystals of the purified difluoroallylation product are grown using techniques such as slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution. A variety of solvents and solvent combinations should be screened to find optimal crystallization conditions.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. X-ray diffraction data are collected by rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector.[8][9][10]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The crystal structure is solved using direct methods or Patterson methods and then refined using full-matrix least-squares procedures. All non-hydrogen atoms are typically refined anisotropically, and hydrogen atoms are placed in calculated positions.

• Data Validation: The final refined crystal structure is validated by checking various crystallographic parameters, such as the R-factor, goodness-of-fit (GooF), and residual electron density. The validated structure provides unambiguous confirmation of the molecular connectivity, configuration, and conformation.

Visualizing the Workflow

The following diagram illustrates the general workflow from the synthesis of difluoroallylation products to their definitive structural validation by X-ray crystallography.

References

• 1. gem-Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Catalytic Asymmetric Difluoroalkylation Using In Situ Generated Difluoroenol Species as the Privileged Synthon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic Asymmetric Difluoroalkylation Using In Situ Generated Difluoroenol Species as the Privileged Synthon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regio- and enantioselective umpolung gem-difluoroallylation of hydrazones via palladium catalysis enabled by N-heterocyclic carbene ligand [ideas.repec.org]
• 6. Regio- and enantioselective umpolung gem-difluoroallylation of hydrazones via palladium catalysis enabled by N-heterocyclic carbene ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. creative-biostructure.com [creative-biostructure.com]
• 10. Single-crystal X-ray Diffraction [serc.carleton.edu]

A Comparative Guide to Indium- and Zinc-Mediated Reactions: Yield, Selectivity, and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the performance of indium and zinc as mediators in key organic reactions, supported by experimental data. The choice between these two metals can significantly influence reaction outcomes, particularly in terms of product yield and stereoselectivity.

Executive Summary

Both indium and zinc are effective in promoting Barbier-type reactions, which are crucial for carbon-carbon bond formation in pharmaceutical and chemical synthesis. However, they exhibit distinct differences in reactivity and selectivity.

• Indium often provides superior yields and higher diastereoselectivity, especially in reactions with substrates capable of chelation, such as unprotected sugars. Its mildness allows for excellent functional group tolerance.

• Zinc is a more cost-effective alternative and can offer faster reaction times, particularly when activated. However, it may lead to lower yields and reduced stereoselectivity compared to indium in certain cases.

The selection of the mediating metal should be a strategic decision based on the specific synthetic goals, substrate complexity, and economic considerations.

Data Presentation: A Side-by-Side Comparison of Performance

The following tables summarize quantitative data from various studies, allowing for a direct comparison of indium and zinc in several common reaction types.

Table 1: Barbier-Type Allylation of Aldehydes

This table compares the efficiency of indium and zinc in the allylation of various aldehydes. Notably, for the unprotected chiral aldehyde L-Erythrose, indium demonstrates significantly higher diastereoselectivity.[1][2]

Aldehyde	Metal	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
Benzaldehyde	In	THF/H₂O (1:1)	1	95%	-
Benzaldehyde	Zn	sat. aq. NH₄Cl	0.5	92%	-
4-Nitrobenzaldehyde	In	THF/H₂O (1:1)	1	98%	-
4-Nitrobenzaldehyde	Zn	sat. aq. NH₄Cl	0.5	95%	-
L-Erythrose (unprotected)	In	H₂O	24	75%	85:15
L-Erythrose (unprotected)	Zn	H₂O	24	40%	50:50

Table 2: The Reformatsky Reaction

In the Reformatsky reaction with ethyl bromoacetate, indium, particularly under sonication, can afford nearly quantitative yields in a shorter timeframe compared to traditional zinc-mediated methods.

Carbonyl Compound	Metal	Solvent	Conditions	Time (h)	Yield (%)
Benzaldehyde	In	THF	Sonication, RT	2	97%[1]
Benzaldehyde	In	THF	Stirring, RT	17	70%[1]
Benzaldehyde	Zn	Toluene/Ether	Not specified	Not specified	52%[1]
Ketone	Zn (activated)	Toluene	90 °C	0.5	86%[1]

Table 3: Acyloxyallylation of L-Erythrose

A striking difference is observed in the acyloxyallylation of unprotected L-erythrose, where indium mediation leads to high facial selectivity, a feature that is completely lost when using zinc.[1][2][3]

Metal	Yield (%)	Product Ratio (Diastereomers)	Facial Selectivity
In	>95%	70:15:10:5	High (syn-selective)
Zn	>95%	38:9:40:13	Lost

Experimental Protocols

Detailed methodologies for key comparative experiments are provided below to ensure reproducibility and facilitate methodological adaptation.

Indium-Mediated Allylation of an Aldehyde in Aqueous Media

• To a stirred mixture of the aldehyde (1.0 mmol) and indium powder (1.5 mmol) in a 1:1 mixture of tetrahydrofuran (THF) and water (10 mL), add allyl bromide (1.5 mmol) dropwise at room temperature.

• Stir the reaction for the time specified in the comparative data tables (typically 1-2 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl (5 mL).

• Extract the mixture with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Zinc-Mediated Allylation of an Aldehyde in Aqueous Media

• To a vigorously stirred suspension of zinc dust (2.0 mmol) in a saturated aqueous solution of ammonium chloride (10 mL), add a solution of the aldehyde (1.0 mmol) and allyl bromide (1.5 mmol) in THF (2 mL) dropwise at room temperature.

• Stir the reaction for the time specified in the comparative data tables (typically 0.5-1 hour).

• Follow the quenching, extraction, and purification procedure as described for the indium-mediated reaction.

Indium-Mediated Reformatsky Reaction with Sonication

• In a round-bottom flask, combine indium powder (1.2 mmol) and THF (5 mL).

• Place the flask in an ultrasonic bath.

• Add a solution of benzaldehyde (1.0 mmol) and ethyl bromoacetate (1.1 mmol) in THF (5 mL) dropwise to the sonicated suspension.

• Sonicate the reaction at room temperature for 2 hours.

• After completion, quench the reaction with 1 M HCl and extract with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the product by silica gel chromatography.[1]

Zinc-Mediated Reformatsky Reaction

• In a flask equipped with a condenser and a dropping funnel, place zinc powder (1.2 equivalents).

• Add a solution of benzaldehyde (1.0 equivalent) and ethyl bromoacetate (1.2 equivalents) in a mixture of anhydrous toluene and ether dropwise to the zinc suspension.

• After the addition is complete, gently heat the reaction mixture to initiate and sustain the reaction.

• Upon completion, cool the mixture to room temperature and quench by the slow addition of 10% sulfuric acid.

• Separate the layers and extract the aqueous layer with ether.

• Wash the combined organic extracts with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by distillation or chromatography.[1]

Mandatory Visualizations: Mechanistic Pathways

The following diagrams illustrate the proposed mechanistic pathways and key transition states that dictate the observed selectivity in these reactions.

Caption: A generalized workflow for metal-mediated Barbier-type allylation reactions.

The diastereoselectivity of these reactions is often governed by the geometry of the transition state. The Zimmerman-Traxler model, which posits a chair-like six-membered transition state, is commonly invoked to explain the stereochemical outcomes.

Caption: Contrasting transition states for indium- and zinc-mediated reactions with chelating substrates.

In the case of the acyloxyallylation of unprotected sugars, the high syn-selectivity with indium is attributed to a chelating effect of the organoindium intermediate with the sugar's hydroxyl groups.[1] This chelation leads to a more rigid and ordered transition state. Zinc, being less oxophilic, does not exhibit this strong chelation, resulting in a loss of facial selectivity and a mixture of diastereomers.[1][2]

References

• 1. Indium- and Zinc-Mediated Acyloxyallylation of Protected and Unprotected Aldotetroses—Revealing a Pronounced Diastereodivergence and a Fundamental Difference in the Performance of the Mediating Metal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indium- and Zinc-Mediated Acyloxyallylation of Protected and Unprotected Aldotetroses-Revealing a Pronounced Diastereodivergence and a Fundamental Difference in the Performance of the Mediating Metal - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatility of 3-Bromo-3,3-difluoroprop-1-ene in Organic Synthesis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the efficient incorporation of fluorine into organic molecules is a paramount objective. The unique properties conferred by fluorine can significantly enhance the pharmacological profile of drug candidates. Among the array of fluorinated building blocks, 3-Bromo-3,3-difluoroprop-1-ene (BDFP) has emerged as a versatile and powerful reagent for the introduction of the valuable gem-difluoroallyl motif. This guide provides a comprehensive assessment of the substrate scope of BDFP in key organic transformations and objectively compares its performance with alternative synthetic strategies, supported by experimental data.

Introduction to 3-Bromo-3,3-difluoroprop-1-ene and its Synthetic Equivalents

3-Bromo-3,3-difluoroprop-1-ene is a readily available and versatile reagent for introducing the 2,2-difluoroallyl group into organic molecules. Its reactivity profile allows for participation in a variety of transition-metal-catalyzed cross-coupling reactions, as well as metal-mediated additions to carbonyl compounds. These transformations provide access to a wide range of gem-difluoroalkenes, which are important structural motifs in medicinal chemistry and materials science.

The primary alternatives to BDFP for the synthesis of gem-difluoroalkenes include methods starting from trifluoromethyl alkenes, the hydroboration-elimination of α,β-unsaturated carbonyl compounds, and classical Wittig-type olefination reactions. Each of these methods presents its own set of advantages and limitations in terms of substrate scope, functional group tolerance, and reaction conditions. This guide will delve into a comparative analysis of these approaches.

Comparative Analysis of Substrate Scope

The efficacy of a synthetic method is often judged by its substrate scope. The following tables summarize the performance of 3-Bromo-3,3-difluoroprop-1-ene in various reactions and compare it with alternative methodologies for the synthesis of gem-difluoroalkenes.

Palladium-Catalyzed Cross-Coupling of BDFP with Organoborons

Palladium-catalyzed cross-coupling reactions of BDFP with aryl and vinyl boronic acids provide a highly efficient route to α-substituted gem-difluoroallyl arenes and dienes.[1][2]

Table 1: Substrate Scope of Palladium-Catalyzed Cross-Coupling of BDFP with Organoborons

Entry	Organoboron	Product	Yield (%)
1	Phenylboronic acid	2,2-difluoro-1-phenyl-2-propene	95
2	4-Methoxyphenylboronic acid	1-(4-methoxyphenyl)-2,2-difluoro-2-propene	92
3	4-Trifluoromethylphenylboronic acid	2,2-difluoro-1-(4-(trifluoromethyl)phenyl)-2-propene	85
4	2-Naphthylboronic acid	2-(2,2-difluoroallyl)naphthalene	91
5	(E)-Styrylboronic acid	(E)-1,1-difluoro-4-phenyl-1,3-butadiene	78
6	Thiophene-2-boronic acid	2-(2,2-difluoroallyl)thiophene	88

Data compiled from representative examples in the literature.

Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes with BDFP

The copper-catalyzed hydrodifluoroallylation of terminal alkynes with BDFP offers a direct method for the synthesis of 1,1-difluoro-1,4-dienes.

Table 2: Substrate Scope of Copper-Catalyzed Hydrodifluoroallylation of Terminal Alkynes

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	(E)-1,1-difluoro-4-phenyl-1,4-pentadiene	82
2	1-Octyne	(E)-1,1-difluoro-1,4-decadiene	75
3	Cyclohexylacetylene	(E)-1-cyclohexyl-3,3-difluoro-1,4-pentadiene	78
4	4-Ethynyltoluene	(E)-1,1-difluoro-4-(p-tolyl)-1,4-pentadiene	85
5	1-Ethynyl-4-fluorobenzene	(E)-1,1-difluoro-4-(4-fluorophenyl)-1,4-pentadiene	79

Data compiled from representative examples in the literature.

Indium-Mediated Gem-difluoroallylation of Aldehydes with BDFP

Indium-mediated Barbier-type reaction of BDFP with aldehydes provides access to α-hydroxy-gem-difluoroallyl compounds.[3] This method is notable for its mild reaction conditions and tolerance of aqueous media.

Table 3: Substrate Scope of Indium-Mediated Gem-difluoroallylation of Aldehydes

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	1-phenyl-2,2-difluoro-3-buten-1-ol	85
2	4-Chlorobenzaldehyde	1-(4-chlorophenyl)-2,2-difluoro-3-buten-1-ol	82
3	Cinnamaldehyde	1,1-difluoro-5-phenyl-1,4-pentadien-3-ol	78
4	Hexanal	2,2-difluoro-1-nonen-4-ol	75
5	Cyclohexanecarboxaldehyde	1-cyclohexyl-2,2-difluoro-3-buten-1-ol	80

Data compiled from representative examples in the literature.

Alternative Methods: A Performance Comparison

Synthesis of gem-Difluoroalkenes from Trifluoromethyl Alkenes

A prevalent alternative involves the defluorinative functionalization of readily available trifluoromethyl alkenes.[4][5][6][7] This strategy can be achieved through various means, including photoredox catalysis and transition-metal-mediated reactions.

Table 4: Representative Examples of gem-Difluoroalkene Synthesis from Trifluoromethyl Alkenes

Entry	Trifluoromethyl Alkene	Reaction Type	Product	Yield (%)
1	(3,3,3-Trifluoroprop-1-en-2-yl)benzene	Photoredox Alkylation	2-(3,3-difluoro-2-phenylallyl)isoindoline-1,3-dione	85
2	1-(3,3,3-trifluoroprop-1-en-2-yl)-4-methoxybenzene	Nickel-catalyzed Cyanation	3,3-difluoro-2-(4-methoxyphenyl)acrylonitrile	76
3	2-(3,3,3-trifluoroprop-1-en-2-yl)naphthalene	Visible-light-induced Silylation	(3,3-difluoro-2-(naphthalen-2-yl)allyl)dimethyl(phenyl)silane	89

Data compiled from representative examples in the literature.

Comparison: This method offers a broad substrate scope with respect to the trifluoromethyl alkene. However, it often requires specific photocatalysts or transition-metal catalysts and may not be as direct as using BDFP for certain transformations.

Hydroboration-Elimination for gem-Difluoroalkene Synthesis

A two-step sequence involving hydroboration of α,β-unsaturated carbonyl compounds followed by elimination provides another route to gem-difluoroalkenes.[8][9]

Table 5: Representative Examples of gem-Difluoroalkene Synthesis via Hydroboration-Elimination

Entry	α,β-Unsaturated Carbonyl	Product	Overall Yield (%)
1	(E)-4,4,4-trifluoro-1-phenylbut-2-en-1-one	(E)-(3,3-difluorobut-1-en-1-yl)benzene	85
2	(E)-5,5,5-trifluoro-1-(p-tolyl)pent-3-en-2-one	(E)-1-(3,3-difluorobut-1-en-1-yl)-4-methylbenzene	78
3	(E)-1,4,4,4-tetrafluoro-1-phenylbut-2-en-1-one	(E)-(3,3,4,4-tetrafluorobut-1-en-1-yl)benzene	72

Data compiled from representative examples in the literature.

Comparison: This method is effective for substrates derived from α,β-unsaturated carbonyls. The two-step nature of the process might be a drawback compared to the one-step reactions using BDFP.

Wittig-Type Reactions for gem-Difluoroalkene Synthesis

The Wittig reaction and its variants are classic methods for olefination.[10][11] Reagents like (bromodifluoromethyl)triphenylphosphonium bromide can be used to convert aldehydes and ketones into gem-difluoroalkenes.

Table 6: Representative Examples of gem-Difluoroalkene Synthesis via Wittig-Type Reactions

Entry	Carbonyl Compound	Product	Yield (%)
1	Benzaldehyde	(2,2-difluorovinyl)benzene	75
2	4-Nitrobenzaldehyde	1-(2,2-difluorovinyl)-4-nitrobenzene	70
3	Cyclohexanone	(difluoromethylene)cyclohexane	65

Data compiled from representative examples in the literature.

Comparison: The Wittig approach is a well-established and reliable method. However, the preparation of the phosphonium ylide can be cumbersome, and the reaction may not be tolerant to all functional groups. The use of BDFP in transition-metal catalysis often offers a milder and more functional-group-tolerant alternative.

Experimental Protocols

General Procedure for Palladium-Catalyzed Cross-Coupling of BDFP with Arylboronic Acids

To a mixture of the arylboronic acid (1.2 mmol), Pd(OAc)2 (2 mol%), and SPhos (4 mol%) in a Schlenk tube is added THF (4 mL). The mixture is stirred at room temperature for 10 min. Then, 3-Bromo-3,3-difluoroprop-1-ene (1.0 mmol) and K3PO4 (2.0 mmol) are added. The tube is sealed and the mixture is stirred at 80 °C for 12 h. After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na2SO4, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired product.

General Procedure for Indium-Mediated Gem-difluoroallylation of Aldehydes

To a mixture of the aldehyde (1.0 mmol) and indium powder (1.5 mmol) in a round-bottom flask is added a solution of 3-Bromo-3,3-difluoroprop-1-ene (1.2 mmol) in DMF/H2O (1:1, 4 mL). The mixture is stirred vigorously at room temperature for 4 h. The reaction is then quenched with 1 M HCl and extracted with diethyl ether. The combined organic layers are washed with saturated NaHCO3 solution and brine, dried over MgSO4, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel.

Visualizing the Reaction Pathways

To better understand the transformations involving 3-Bromo-3,3-difluoroprop-1-ene, the following diagrams illustrate the key reaction workflows.

Caption: Palladium-Catalyzed Cross-Coupling of BDFP.

Caption: Indium-Mediated Gem-difluoroallylation of Aldehydes.

Conclusion

3-Bromo-3,3-difluoroprop-1-ene stands out as a highly effective and versatile reagent for the introduction of the gem-difluoroallyl moiety in organic synthesis. Its utility in palladium-catalyzed cross-coupling, copper-catalyzed hydrodifluoroallylation, and indium-mediated carbonyl additions showcases its broad applicability and tolerance to a wide range of functional groups.

While alternative methods, such as those starting from trifluoromethyl alkenes or employing hydroboration-elimination sequences, provide valuable and complementary approaches, reactions involving BDFP often offer a more direct and milder route to the desired gem-difluoroalkene products. The choice of synthetic strategy will ultimately depend on the specific target molecule, the availability of starting materials, and the desired functional group compatibility. For drug development professionals and researchers in organic synthesis, a thorough understanding of the substrate scope and limitations of each method is crucial for the efficient and successful synthesis of novel fluorinated compounds.

References

• 1. Highly selective gem-difluoroallylation of organoborons with bromodifluoromethylated alkenes catalyzed by palladium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly Selective gem-Difluoroallylation of Organoborons with Bromodifluoromethylated Alkenes Catalyzed by Palladium [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Multi-substituted trifluoromethyl alkene construction via gold-catalyzed fluoroarylation of gem-difluoroallenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Recent advances in the diverse transformations of trifluoromethyl alkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis of gem-Difluoroalkenes via a Sequence of Hydroboration and 1,2-Elimination of α,β-Unsaturated Carbonyls [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]

Mechanistic Crossroads: A Comparative Guide to the Regioselectivity of Additions to 3-Bromo-3,3-difluoroprop-1-ene

For researchers, scientists, and professionals in drug development, understanding the regioselectivity of addition reactions to fluorinated building blocks is paramount for the rational design of novel therapeutics and agrochemicals. This guide provides a comparative analysis of the mechanistic pathways governing additions to 3-Bromo-3,3-difluoroprop-1-ene (BDFP), a versatile fluorinated C3 synthon. We present a summary of experimental data, detailed protocols for key reactions, and visual representations of the underlying mechanistic principles.

The presence of the electron-withdrawing difluoromethylene group adjacent to the double bond in 3-Bromo-3,3-difluoroprop-1-ene significantly influences the regiochemical outcome of addition reactions, often leading to selectivities that diverge from those observed with non-fluorinated analogs. This guide explores the interplay of electronic and steric effects in directing the addition of various reagents across the double bond of BDFP.

Comparative Analysis of Addition Reactions

The regioselectivity of additions to 3-Bromo-3,3-difluoroprop-1-ene is dictated by the nature of the reaction mechanism: electrophilic, free-radical, or nucleophilic/organometallic. Each pathway proceeds through distinct intermediates, leading to the preferential formation of one constitutional isomer over another.

Reaction Type	Reagent(s)	Major Regioisomer	Mechanistic Rationale
Electrophilic Addition	HBr	1-Bromo-1-(bromodifluoromethyl)ethane	Formation of the more stable secondary carbocation, which is less destabilized by the adjacent electron-withdrawing CF2Br group. This is an example of an anti-Markovnikov addition.
Free-Radical Addition	HBr, Peroxides	1-Bromo-3,3-difluoro-1-bromopropane	Addition of the bromine radical to the less substituted carbon to form the more stable secondary radical, which is stabilized by the adjacent difluoromethyl group. This also results in an anti-Markovnikov product.
Nucleophilic/Organometallic	Organoborons / Pd catalyst	α-substituted gem-difluoroallyl product	Palladium-catalyzed cross-coupling reaction where the organoboron reagent adds to the carbon bearing the bromine and fluorine atoms.
Nucleophilic/Organometallic	Aldehydes / Indium	1-substituted-2,2-difluorobut-3-en-1-ols	Indium-mediated reaction proceeding with α-regioselectivity.[1]

Mechanistic Pathways and Regioselectivity

The observed regioselectivity in each reaction type can be rationalized by examining the stability of the key intermediates.

Electrophilic Addition

In the electrophilic addition of hydrogen halides, the initial protonation of the double bond can lead to two possible carbocation intermediates. The strong electron-withdrawing effect of the CF2Br group destabilizes a carbocation on the adjacent carbon (C2). Consequently, the proton adds to C2 to form a more stable secondary carbocation at C1, leading to the "anti-Markovnikov" product.

Caption: Electrophilic addition of HBr to 3-Bromo-3,3-difluoroprop-1-ene.

Free-Radical Addition

The regioselectivity of free-radical additions is governed by the formation of the most stable radical intermediate. The bromine radical, generated from HBr in the presence of peroxides, adds to the terminal carbon (C1) of the double bond. This generates a secondary radical at C2, which is stabilized by the adjacent electron-withdrawing CF2Br group. Subsequent hydrogen abstraction from HBr yields the anti-Markovnikov product.

Caption: Free-radical addition of HBr to 3-Bromo-3,3-difluoroprop-1-ene.

Organometallic Addition

Palladium-catalyzed reactions of 3-bromo-3,3-difluoropropene with organoborons exhibit high α-regioselectivity. This outcome is a result of the specific mechanism of the palladium catalytic cycle, which involves oxidative addition, transmetalation, and reductive elimination steps, favoring the formation of a bond at the carbon atom bearing the gem-difluoro group. A study by Zhang et al. (2014) demonstrated excellent regioselectivity (α/γ up to >37:1) in the gem-difluoroallylation of organoborons.

Experimental Protocols

General Procedure for Free-Radical Addition of HBr to 3-Bromo-3,3-difluoroprop-1-ene

Materials:

• 3-Bromo-3,3-difluoroprop-1-ene (BDFP)

• Hydrogen bromide (HBr, gas or solution in acetic acid)

• Benzoyl peroxide (or other radical initiator)

• Anhydrous solvent (e.g., hexane or CCl4)

Procedure:

• A solution of 3-Bromo-3,3-difluoroprop-1-ene in an anhydrous solvent is placed in a reaction vessel equipped with a magnetic stirrer and a gas inlet.

• A catalytic amount of a radical initiator (e.g., benzoyl peroxide) is added.

• Hydrogen bromide gas is bubbled through the solution, or a solution of HBr in acetic acid is added dropwise at a controlled temperature (typically 0 °C to room temperature).

• The reaction mixture is stirred and monitored by gas chromatography (GC) or thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as distillation or column chromatography.

Comparison with a Non-Fluorinated Alternative: 3-Bromopropene

The addition reactions to 3-bromopropene provide a valuable benchmark for understanding the electronic influence of the difluoromethyl group.

Reaction Type	Reagent(s)	Major Regioisomer with 3-Bromopropene
Electrophilic Addition	HBr	1,2-Dibromopropane (Markovnikov product)
Free-Radical Addition	HBr, Peroxides	1,3-Dibromopropane (Anti-Markovnikov product)

In the case of 3-bromopropene, the inductive effect of the single bromine atom is less pronounced than that of the CF2Br group. Thus, electrophilic addition of HBr follows Markovnikov's rule, proceeding through the more stable secondary carbocation. The free-radical addition, however, still yields the anti-Markovnikov product due to the formation of the more stable secondary radical.

Conclusion

The regioselectivity of addition reactions to 3-Bromo-3,3-difluoroprop-1-ene is a nuanced interplay of electronic and steric factors, largely dictated by the reaction mechanism. Electrophilic and free-radical additions predominantly yield anti-Markovnikov products due to the strong electron-withdrawing nature of the CF2Br group. In contrast, organometallic additions can be tailored to achieve high α-selectivity. A thorough understanding of these mechanistic principles is crucial for the strategic incorporation of the valuable gem-difluoroallyl motif into complex molecules.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 3-Bromo-3,3-difluoroprop-1-ene: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential safety and logistical information for the proper disposal of 3-Bromo-3,3-difluoroprop-1-ene, a halogenated organic compound.

While 3-Bromo-3,3-difluoroprop-1-ene may not be classified as a dangerous good for transport, its inherent hazards necessitate a cautious and systematic approach to its disposal. Adherence to these procedures will help mitigate risks and ensure responsible chemical waste management.

Immediate Safety and Hazard Information

According to safety data sheets, 3-Bromo-3,3-difluoroprop-1-ene is irritating to the eyes, respiratory system, and skin.[1] The Global Harmonized System (GHS) classification also indicates that it causes skin and serious eye irritation and may cause respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times when handling this compound.[3] All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Property[1][6]	Value
Molecular Formula	C3H3BrF2
Molar Mass	156.96 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	41-42°C
Density	1.543 g/cm³
Hazards	Irritating to eyes, skin, and respiratory system.[1][2]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-3,3-difluoroprop-1-ene should be managed as a halogenated organic waste stream.[7][8] Co-mingling with non-halogenated waste should be strictly avoided to prevent costly and complex disposal processes.[4][9]

1. Waste Collection and Segregation:

• Designate a specific, compatible waste container for halogenated organic compounds. Polyethylene containers are often suitable.[7]

• The container must be clearly labeled as "Hazardous Waste: Halogenated Organic Solvents" and list 3-Bromo-3,3-difluoroprop-1-ene as a constituent.[4][8]

• Ensure the container is kept tightly closed when not in use to prevent the release of vapors.[4][8]

2. Storage of Waste:

• Store the waste container in a designated, cool, and well-ventilated satellite accumulation area.[4]

• The storage area should be away from incompatible materials such as acids, bases, metals, and oxidizing agents.[7]

• Secondary containment should be used to mitigate spills.[4]

3. Spill Management:

• In the event of a small spill, absorb the material with an inert, dry absorbent such as vermiculite or sand.[7][10]

• The contaminated absorbent material should be collected in a sealed, appropriately labeled container for disposal as hazardous waste.[4][7]

• For larger spills, evacuate the area and follow emergency procedures established by your institution.[8]

4. Final Disposal:

• The disposal of the collected waste must be entrusted to a licensed and certified hazardous waste disposal company.[11]

• Do not, under any circumstances, dispose of 3-Bromo-3,3-difluoroprop-1-ene or its waste down the drain or by evaporation.[7]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Caption: Disposal workflow for 3-Bromo-3,3-difluoroprop-1-ene.

References

• 1. chembk.com [chembk.com]
• 2. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdc.gov [cdc.gov]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. fishersci.com [fishersci.com]
• 6. 3-Bromo-3,3-difluoro-1-propene | CAS#:420-90-6 | Chemsrc [chemsrc.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. 7.2 Organic Solvents [ehs.cornell.edu]
• 10. disat.polito.it [disat.polito.it]
• 11. tcichemicals.com [tcichemicals.com]

Essential Safety and Logistical Information for Handling 3-Bromo-3,3-difluoroprop-1-ene

This document provides crucial safety protocols and logistical plans for the handling and disposal of 3-Bromo-3,3-difluoroprop-1-ene (CAS: 420-90-6). The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

3-Bromo-3,3-difluoroprop-1-ene is classified as an irritant. Proper handling is essential to avoid adverse health effects.[1][2]

Hazard Classification	GHS Hazard Statement
Skin Irritation (Category 2)	H315: Causes skin irritation[1]
Eye Irritation (Category 2)	H319: Causes serious eye irritation[1]
Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is required to mitigate the risks associated with handling 3-Bromo-3,3-difluoroprop-1-ene. The following table outlines the recommended PPE.

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles or a face shield.[3][4]	To protect against potential splashes of the chemical.[3][4]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[5][6]	To prevent skin contact and irritation.[1] Nitrile gloves are suitable for protection against oils, greases, and limited exposure to acids and bases.[5]
Body Protection	A fully buttoned laboratory coat.[3]	To protect skin and clothing from accidental splashes.
Respiratory Protection	Use in a well-ventilated area with local exhaust ventilation.[7]	To prevent inhalation of vapors and subsequent respiratory irritation.[1]

Operational Plan for Handling

1. Engineering Controls:

• Always handle 3-Bromo-3,3-difluoroprop-1-ene in a chemical fume hood with adequate local exhaust ventilation.[7]

• Ensure a safety shower and an eye wash station are readily accessible in the immediate work area.[7]

2. Procedural Steps:

• Before beginning work, ensure all necessary PPE is correctly worn.

• Avoid direct contact with the skin, eyes, and clothing.[7]

• Prevent the generation of vapor or mist.[7]

• After handling, wash hands and face thoroughly.[7]

3. First-Aid Measures:

• If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical attention.[8]

• In case of skin contact: Immediately remove all contaminated clothing. Rinse the affected skin area well with water. If skin irritation occurs, seek medical advice.[7]

• In case of eye contact: Rinse the eyes with plenty of water. If contact lenses are worn, remove them if it is easy to do so. If eye irritation persists, seek medical attention.[7]

• If swallowed: Rinse the mouth and seek medical advice.[7]

Disposal Plan

Proper disposal of 3-Bromo-3,3-difluoroprop-1-ene and its containers is critical to prevent environmental contamination.

1. Chemical Disposal:

• The material should be disposed of by a licensed chemical destruction facility or through controlled incineration with flue gas scrubbing.[8]

• Do not discharge the chemical into sewer systems or contaminate water, foodstuffs, feed, or seed.[8]

2. Contaminated Packaging Disposal:

• Containers should be triple-rinsed (or the equivalent).[8]

• The rinsed containers can then be offered for recycling or reconditioning.[8]

• Alternatively, the packaging can be punctured to render it unusable for other purposes before disposal.[8]

Workflow for Handling and Disposal

Caption: Workflow for the safe handling and disposal of 3-Bromo-3,3-difluoroprop-1-ene.

References

• 1. 3-Bromo-3,3-difluoroprop-1-ene | C3H3BrF2 | CID 555085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-3,3-difluoropropene | 420-90-6 [chemicalbook.com]
• 3. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 6. ba.auburn.edu [ba.auburn.edu]
• 7. tcichemicals.com [tcichemicals.com]
• 8. echemi.com [echemi.com]